C32-36 Isoalkyl Stearate

• CAS: 68201-22-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Synthesis of C32-36 Isoalkyl Stearate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C32-36 Isoalkyl Stearate, a complex ester valued in various industrial applications, including cosmetics and pharmaceuticals, for its unique properties as an emollient and skin conditioning agent. This document elaborates on its chemical structure, synthesis pathway, experimental protocols, and physicochemical properties.

Chemical Structure

C32-36 Isoalkyl Stearate is not a single chemical entity but rather a complex mixture of esters. These esters are formed from the reaction of stearic acid (a C18 straight-chain saturated fatty acid) with a blend of C32 to C36 isoalkyl alcohols. The term "isoalkyl" signifies that the alcohol component has a branched-chain structure.

The backbone of the alcohol component is typically a Guerbet alcohol, which is a primary alcohol with branching at the β-position. These high-molecular-weight branched alcohols are produced through the Guerbet reaction, a self-condensation of smaller fatty alcohols. For instance, a C32 Guerbet alcohol can be synthesized from the dimerization of a C16 fatty alcohol.

A representative structure of a major component in C32-36 Isoalkyl Stearate, specifically a C32 Isoalkyl Stearate, is the ester of stearic acid and 2-tetradecyloctadecan-1-ol.

Representative Chemical Structure of a C32 Isoalkyl Stearate:

Synthesis of C32-36 Isoalkyl Stearate

The synthesis of C32-36 Isoalkyl Stearate is a two-stage process:

• Stage 1: Synthesis of C32-36 Isoalkyl (Guerbet) Alcohols via the Guerbet reaction.

• Stage 2: Esterification of the C32-36 Guerbet alcohol mixture with stearic acid.

Stage 1: Synthesis of C32-36 Guerbet Alcohols

The Guerbet reaction is a base-catalyzed self-condensation of primary alcohols at elevated temperatures to produce larger, β-branched primary alcohols.[1][2] To synthesize a mixture of C32-36 alcohols, a corresponding mixture of C16 to C18 primary fatty alcohols is used as the starting material. The reaction proceeds through a sequence of dehydrogenation, aldol (B89426) condensation, dehydration, and hydrogenation steps.

Stage 2: Esterification

The final C32-36 Isoalkyl Stearate is produced by the esterification of the Guerbet alcohol mixture with stearic acid. This reaction can be catalyzed by a strong acid (Fischer esterification) or by enzymes (enzymatic esterification), offering a greener alternative.

Physicochemical Properties

C32-36 Isoalkyl Stearate is a wax-like solid at room temperature. The branched nature of the isoalkyl chain imparts a lower melting point and viscosity compared to its linear counterparts, enhancing its properties as an emollient.

Property	Value	Reference
Appearance	White to off-white waxy solid	General knowledge
Molecular Weight Range	Approximately 733 to 789 g/mol	Calculated
Melting Point	45 - 55 °C	[3]
Solubility	Insoluble in water, soluble in oils and organic solvents	General knowledge
Acid Value	< 1.0 mg KOH/g	Typical specification
Saponification Value	70 - 80 mg KOH/g	Typical specification

Experimental Protocols

Protocol 1: Synthesis of C32-36 Guerbet Alcohols

Materials:

• Mixture of C16 (Hexadecanol) and C18 (Octadecanol) fatty alcohols

• Potassium Hydroxide (B78521) (KOH)

• Zinc Oxide (ZnO) (co-catalyst)

• Nitrogen gas

Equipment:

• High-pressure stainless-steel reactor with mechanical stirring, temperature and pressure controls, and a distillation setup to remove water.

Procedure:

• Charge the reactor with the C16 and C18 fatty alcohol mixture.

• Add a catalytic amount of potassium hydroxide (1-3% by weight of the alcohols) and a co-catalyst such as zinc oxide (0.5-1% by weight).

• Seal the reactor and purge with nitrogen to create an inert atmosphere.

• Heat the mixture to 220-250°C with vigorous stirring.

• The water produced during the reaction is continuously removed by distillation.

• Monitor the reaction progress by analyzing samples for the conversion of the starting alcohols using gas chromatography (GC).

• The reaction is typically run for 8-12 hours until the desired conversion is achieved.

• After completion, cool the reactor and neutralize the catalyst with an acid (e.g., phosphoric acid).

• The product, a mixture of C32, C34, and C36 Guerbet alcohols, is then purified by vacuum distillation to remove unreacted starting materials and byproducts.

Protocol 2: Acid-Catalyzed Esterification of C32-36 Guerbet Alcohols with Stearic Acid

Materials:

• C32-36 Guerbet alcohol mixture (from Protocol 1)

• Stearic Acid

• p-Toluenesulfonic acid (p-TSA) or Sulfuric Acid (H₂SO₄)

• Toluene (B28343)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a Dean-Stark apparatus, reflux condenser, and magnetic stirrer.

Procedure:

• In the round-bottom flask, combine the C32-36 Guerbet alcohol mixture, stearic acid (in a 1:1 to 1:1.2 molar ratio of alcohol to acid), and toluene.

• Add the acid catalyst (p-TSA, 1-2 mol%) to the mixture.

• Heat the reaction mixture to reflux with continuous stirring. The water formed during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction by thin-layer chromatography (TLC) or by measuring the acid value of the reaction mixture.

• Once the reaction is complete (typically after 4-8 hours), cool the mixture to room temperature.

• Dilute the mixture with additional toluene and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize the acid catalyst), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the toluene under reduced pressure using a rotary evaporator to obtain the crude C32-36 Isoalkyl Stearate.

• The product can be further purified by recrystallization if necessary.

Visualizations

Synthesis Pathway of C32-36 Isoalkyl Stearate

Caption: Synthesis pathway of C32-36 Isoalkyl Stearate.

Experimental Workflow for the Synthesis of C32-36 Isoalkyl Stearate

Caption: Experimental workflow for C32-36 Isoalkyl Stearate synthesis.

References

• 1. C32-36 Isoalkyl Stearate | C52H104O2 | CID 109213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 3. ewg.org [ewg.org]

Physicochemical Properties of C32-36 Isoalkyl Stearate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C32-36 Isoalkyl Stearate is a complex mixture of branched-chain esters derived from the reaction of stearic acid with a blend of C32 to C36 isoalkyl alcohols.[1][2][3] It is a high molecular weight, waxy solid at room temperature and finds primary applications in the cosmetics and personal care industries as an emollient, skin conditioning agent, and consistency factor.[2][4][5] Its branched structure contributes to a unique sensory profile and beneficial properties in formulations, such as a creamy texture and improved skin feel without the greasiness often associated with triglycerides. This guide provides a comprehensive overview of the core physicochemical properties of C32-36 Isoalkyl Stearate, detailed experimental protocols for their determination, and visual representations of its chemical nature and analytical workflows.

Chemical Structure and Identification

C32-36 Isoalkyl Stearate is not a single chemical entity but rather a mixture of isomers. The isoalkyl alcohol portion consists of branched chains with 32 to 36 carbon atoms. This complex branching, coupled with the long chain of stearic acid, results in a bulky, non-polar molecule.

Chemical Name: C32-36 Isoalkyl Stearate[2] INCI Name: C32-36 ISOALKYL STEARATE[5] CAS Number: 68201-22-9[6]

Below is a generalized chemical structure representing a component of C32-36 Isoalkyl Stearate.

A representative chemical structure of C32-36 Isoalkyl Stearate.

Physicochemical Properties

The quantitative data presented below is derived from the technical data sheet of a commercial equivalent, Kester Wax BK-40.

Data Summary

Property	Value	Test Method Reference
Physical State	Solid Wax	Visual Observation
Melting Point	35 - 44 °C	USP <741>, Class II
Boiling Point	Data not available; likely decomposes	-
Density	Data not available	-
Viscosity	Data not available	-
Solubility	Insoluble in water; soluble in oils	General Knowledge
Acid Value	15.0 max (mg KOH/g)	AOCS Official Method Cd 3d-63
Saponification Value	65 - 83 (mg KOH/g)	ASTM D94
Ester Value	50 - 82 (mg KOH/g)	Calculation
Iodine Value	2.5 max (g I₂/100g)	-

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical properties of C32-36 Isoalkyl Stearate.

Melting Point Determination (Capillary Method)

This protocol is based on the USP <741> Melting Range or Temperature, Class II procedure for waxy substances.[7][8][9][10]

Principle: The melting point of a waxy substance is determined as the temperature at which the substance rises in an open-ended capillary tube when heated in a controlled manner.

Apparatus:

• Melting point apparatus with a controlled heating rate.

• Capillary tubes (open at both ends).

• Calibrated thermometer.

• Water bath.

Procedure:

• Carefully melt the C32-36 Isoalkyl Stearate sample at the lowest possible temperature.

• Draw the molten sample into a capillary tube to a depth of approximately 10 mm.

• Cool the charged tube at 10°C or lower for at least 2 hours.

• Attach the capillary tube to a calibrated thermometer.

• Adjust the assembly in a water bath so that the upper edge of the sample is 10 mm below the water level.

• Heat the water bath, and within 5°C of the expected melting point, regulate the rate of temperature rise to 0.5-1.0°C per minute.

• The temperature at which the material is observed to rise in the capillary tube is recorded as the melting temperature.

Workflow for Melting Point Determination (USP <741>, Class II).

Acid Value Determination

This protocol is based on the AOCS Official Method Cd 3d-63 .[11][12][13][14][15]

Principle: The acid value is the number of milligrams of potassium hydroxide (B78521) (KOH) required to neutralize the free fatty acids in one gram of the sample. The sample is dissolved in a suitable solvent and titrated with a standardized solution of KOH.

Apparatus:

• Erlenmeyer flask (250 mL).

• Burette (50 mL), graduated to 0.1 mL.

• Analytical balance.

Reagents:

• Standardized 0.1 M Potassium Hydroxide (KOH) solution in ethanol.

• Solvent mixture: Equal parts by volume of isopropanol (B130326) and toluene, neutralized to a faint pink endpoint with 0.1 M KOH using phenolphthalein (B1677637) indicator.

• Phenolphthalein indicator solution (1% in 95% ethanol).

Procedure:

• Weigh accurately about 20 g of the C32-36 Isoalkyl Stearate sample into an Erlenmeyer flask.

• Add 125 mL of the neutralized solvent mixture and warm gently to dissolve the sample.

• Add a few drops of phenolphthalein indicator.

• Titrate with the standardized 0.1 M KOH solution, with constant swirling, to the first permanent pink color that persists for at least 30 seconds.

• Perform a blank titration on the solvent mixture.

Calculation: Acid Value (mg KOH/g) = (A - B) * M * 56.1 / W Where:

• A = volume of KOH solution used for the sample (mL)

• B = volume of KOH solution used for the blank (mL)

• M = Molarity of the KOH solution

• 56.1 = Molecular weight of KOH

• W = weight of the sample (g)

Saponification Value Determination

This protocol is based on ASTM D94 .[16][17][18][19][20]

Principle: The saponification value is the number of milligrams of potassium hydroxide required to saponify one gram of the sample. A known excess of alcoholic KOH is added to the sample, and the mixture is refluxed. The unreacted KOH is then titrated with a standard acid.

Apparatus:

• Erlenmeyer flask (250 mL) with a reflux condenser.

• Heating mantle or hot plate.

• Burette (50 mL).

• Pipette (25 mL).

Reagents:

• 0.5 M Hydrochloric acid (HCl), accurately standardized.

• 0.5 M Ethanolic potassium hydroxide (KOH) solution.

• Phenolphthalein indicator solution.

Procedure:

• Weigh accurately about 2 g of the C32-36 Isoalkyl Stearate sample into the Erlenmeyer flask.

• Pipette 25.0 mL of the 0.5 M ethanolic KOH solution into the flask.

• Attach the reflux condenser and heat the flask on a heating mantle, maintaining gentle boiling for 60 minutes.

• Allow the solution to cool slightly and add a few drops of phenolphthalein indicator.

• Titrate the hot solution with the 0.5 M HCl solution to the disappearance of the pink color.

• Conduct a blank determination, following the same procedure but omitting the sample.

Calculation: Saponification Value (mg KOH/g) = (B - A) * M * 56.1 / W Where:

• B = volume of HCl solution used for the blank (mL)

• A = volume of HCl solution used for the sample (mL)

• M = Molarity of the HCl solution

• 56.1 = Molecular weight of KOH

• W = weight of the sample (g)

Ester Value Determination

The ester value is not determined directly but is calculated from the saponification value and the acid value.

Calculation: Ester Value = Saponification Value - Acid Value

Spectroscopic and Chromatographic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for the qualitative analysis of C32-36 Isoalkyl Stearate, confirming the presence of key functional groups.

Expected Characteristic Absorptions:

• C-H stretching (alkanes): Strong absorptions in the range of 2850-2960 cm⁻¹. The high density of C-H bonds in the long alkyl chains will make these peaks very prominent.

• C=O stretching (ester): A strong, sharp absorption band typically between 1735-1750 cm⁻¹. This is a key diagnostic peak for the ester functional group.[21][22][23]

• C-O stretching (ester): Two distinct absorptions in the fingerprint region, typically between 1000-1300 cm⁻¹, corresponding to the C-O single bonds of the ester linkage.[21][22][23]

Gas Chromatography-Mass Spectrometry (GC-MS)

Due to its high molecular weight and low volatility, direct GC-MS analysis of C32-36 Isoalkyl Stearate is challenging and requires high-temperature GC conditions.[24][25][26] A more common approach involves the saponification of the ester followed by derivatization of the resulting fatty acids and long-chain alcohols to more volatile forms (e.g., methyl esters and trimethylsilyl (B98337) ethers, respectively) for analysis. This allows for the characterization of the constituent stearic acid and the distribution of the C32-36 isoalkyl alcohols.

Workflow for the analysis of C32-36 Isoalkyl Stearate components by GC-MS.

Conclusion

References

• 1. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 2. specialchem.com [specialchem.com]
• 3. C32-36 isoalkyl stearate, 68201-22-9 [perflavory.com]
• 4. ewg.org [ewg.org]
• 5. skinsort.com [skinsort.com]
• 6. SID 135065186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. <741> MELTING RANGE OR TEMPERATURE [drugfuture.com]
• 8. scribd.com [scribd.com]
• 9. thinksrs.com [thinksrs.com]
• 10. 〈741〉 Melting Range or Temperature [doi.usp.org]
• 11. scribd.com [scribd.com]
• 12. library.aocs.org [library.aocs.org]
• 13. scribd.com [scribd.com]
• 14. scribd.com [scribd.com]
• 15. scribd.com [scribd.com]
• 16. petrolube.com [petrolube.com]
• 17. store.astm.org [store.astm.org]
• 18. standards.iteh.ai [standards.iteh.ai]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. Supply ASTM D94 Saponification Number Of Petroleum Products Wholesale Factory - KAYCAN INSTRUMENT (Dalian) Co.,Ltd [kaycanlab.com]
• 21. IR Spectrum: Esters [quimicaorganica.org]
• 22. spectroscopyonline.com [spectroscopyonline.com]
• 23. orgchemboulder.com [orgchemboulder.com]
• 24. Prediction of gas chromatographic retention times of esters of long chain alcohols and fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. BISC 429 [sfu.ca]

C32-36 Isoalkyl Stearate CAS number and molecular weight

An In-Depth Technical Guide to C32-36 Isoalkyl Stearate for Pharmaceutical Applications

Abstract

C32-36 Isoalkyl Stearate is the ester of stearic acid and a branched, saturated fatty alcohol with a carbon chain length ranging from 32 to 36 carbons.[1][2][3] This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, and potential applications in the pharmaceutical industry, particularly in drug development. Detailed experimental protocols and data are presented to support its utility as a versatile excipient.

Chemical and Physical Properties

C32-36 Isoalkyl Stearate is primarily recognized for its functions as an emollient and a skin-conditioning agent in cosmetic and pharmaceutical formulations.[3][4][5] Its large, branched alkyl chain contributes to its unique physical properties, making it a valuable component in various delivery systems.

Table 1: Chemical Identifiers for C32-36 Isoalkyl Stearate

Identifier	Value
CAS Number	68201-22-9[1][2][3][4][6][7]
INCI Name	C32-36 ISOALKYL STEARATE[1][4][5]
Synonyms	Octadecanoic acid, C32-36-branched alkyl esters; Stearic acid alkyl(C32-36 branched) esters[8]

Table 2: Physicochemical Properties of C32-36 Isoalkyl Stearate

Property	Description
Appearance	Waxy solid at room temperature.
Solubility	Practically insoluble in water; miscible with fatty oils and nonpolar organic solvents.
Function	Emollient, Skin Conditioning Agent[3][4][5]

Synthesis

The synthesis of C32-36 Isoalkyl Stearate is typically achieved through Fischer-Speier esterification. This process involves the reaction of stearic acid with a C32-36 isoalkyl alcohol in the presence of an acid catalyst.

General Synthesis Pathway

References

• 1. specialchem.com [specialchem.com]
• 2. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 3. C32-36 Isoalkyl Stearate (with Product List) [incidecoder.com]
• 4. incibeauty.com [incibeauty.com]
• 5. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 6. C32-36 isoalkyl stearate, 68201-22-9 [perflavory.com]
• 7. SID 135065186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. GSRS [precision.fda.gov]

An In-depth Technical Guide to the Spectroscopic Analysis of C32-36 Isoalkyl Stearate

For Researchers, Scientists, and Drug Development Professionals

Abstract: C32-36 Isoalkyl Stearate (B1226849) is a complex mixture of branched-chain esters derived from stearic acid and a blend of C32 to C36 isoalkyl alcohols.[1][2] As an emollient and skin conditioning agent, its structural characterization is crucial for quality control and formulation development in the pharmaceutical and cosmetic industries.[3][4] This guide provides a comprehensive overview of the spectroscopic techniques used to analyze this long-chain ester. Due to the variability and complexity of the isoalkyl component, this document establishes a framework for analysis by examining the spectroscopic characteristics of the stearate moiety and analogous long-chain and branched esters. Detailed experimental protocols, data interpretation, and workflow visualizations are provided to aid researchers in this analytical endeavor.

Chemical Structure and Spectroscopic Overview

C32-36 Isoalkyl Stearate is not a single molecular entity but a mixture. The core structure consists of a stearic acid backbone (a C18 saturated fatty acid) esterified with a C32-36 branched-chain (isoalkyl) alcohol. The branching in the alkyl chain can vary in position and extent, leading to a complex mixture of isomers.

Spectroscopic analysis, therefore, aims to confirm:

• The presence of the ester functional group.

• The long, saturated aliphatic nature of both the acyl and alkyl chains.

• The branched nature of the C32-36 alcohol moiety.

• The overall molecular weight distribution.

The primary techniques for this characterization are Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the key functional groups in C32-36 Isoalkyl Stearate. The spectrum is expected to be dominated by features of the ester group and the long hydrocarbon chains.

Expected IR Absorption Bands:

The following table summarizes the characteristic IR absorption bands for a long-chain ester like C32-36 Isoalkyl Stearate, with data extrapolated from similar compounds like stearyl stearate and isoamyl stearate.[5][6]

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
~2920 - 2916	C-H Asymmetric Stretch	Alkane (-CH₂)	Strong
~2850 - 2848	C-H Symmetric Stretch	Alkane (-CH₂)	Strong
~1740 - 1735	C=O Stretch	Ester (-COO-)	Very Strong, Sharp
~1470 - 1460	C-H Bend (Scissoring)	Methylene (B1212753) (-CH₂-)	Medium
~1378	C-H Bend (Umbrella)	Methyl (-CH₃) / Isopropyl	Medium-Weak
~1170	C-O Stretch	Ester (-COO-)	Strong

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

A typical protocol for obtaining an FTIR spectrum of a waxy solid like C32-36 Isoalkyl Stearate is as follows:

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory is ideal for this type of sample, as it requires minimal sample preparation.[6]

• Sample Preparation: A small amount of the C32-36 Isoalkyl Stearate is placed directly onto the ATR crystal. Ensure good contact between the sample and the crystal surface.

• Data Acquisition:

  • Background Scan: A background spectrum of the clean, empty ATR crystal is recorded first. This will be automatically subtracted from the sample spectrum.[7]

  • Sample Scan: The sample spectrum is then recorded.

  • Parameters:

    • Spectral Range: 4000-400 cm⁻¹[7]

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: The resulting spectrum is analyzed for the presence of the characteristic peaks listed in the table above. The very strong, sharp peak around 1735-1740 cm⁻¹ is the most definitive indicator of the ester functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms in the molecule, allowing for a more complete structural elucidation.

Expected ¹H NMR Chemical Shifts:

The ¹H NMR spectrum will show signals corresponding to the protons in the stearate and the long-chain isoalkyl groups. The chemical shifts are influenced by their proximity to the electron-withdrawing ester oxygen.

Chemical Shift (δ, ppm)	Assignment	Multiplicity
~4.05	-O-CH ₂-R (protons on the carbon attached to the ester oxygen)	Triplet (t)
~2.28	-CH ₂-C=O (protons alpha to the carbonyl)	Triplet (t)
~1.62	-CH ₂-CH₂-C=O (protons beta to the carbonyl)	Multiplet (m)
~1.25	-(CH ₂)_n- (bulk methylene protons in the long chains)	Broad Singlet
~0.88	-CH ₃ (terminal methyl protons of the stearate and isoalkyl chains)	Triplet (t) / Doublet (d)

Note: The presence of branching in the isoalkyl chain will introduce additional complexity, with methine (-CH-) protons appearing further downfield and methyl (-CH₃) groups appearing as doublets.

Expected ¹³C NMR Chemical Shifts:

Chemical Shift (δ, ppm)	Assignment
~174	C =O (ester carbonyl carbon)
~64	-O-C H₂-R (carbon attached to the ester oxygen)
~34	-C H₂-C=O (carbon alpha to the carbonyl)
~32	Penultimate methylene carbon in long chains
~29	-(C H₂)n- (bulk methylene carbons)
~25	-C H₂-CH₂-C=O (carbon beta to the carbonyl)
~22	Methylene carbon adjacent to terminal methyl
~14	-C H₃ (terminal methyl carbons)

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Dissolve approximately 10-20 mg of C32-36 Isoalkyl Stearate for ¹H NMR (or 50-100 mg for ¹³C NMR) in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃), inside an NMR tube. CDCl₃ is a common choice for non-polar, long-chain esters.[8]

  • A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal reference (δ = 0.00 ppm).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is required for good signal dispersion.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse program. A sufficient relaxation delay (d1) of at least 5 times the longest T₁ relaxation time is crucial for accurate integration if quantitative analysis is desired.[8]

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse program to ensure each unique carbon appears as a singlet. For quantitative ¹³C NMR, an inverse-gated decoupling pulse program should be used to suppress the Nuclear Overhauser Effect (NOE), which can lead to inaccurate signal integrations.[8] A larger number of scans will be necessary compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

• Data Analysis: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons in different environments. Analyze the chemical shifts and multiplicities in both ¹H and ¹³C spectra to confirm the structural features outlined in the tables above.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation patterns of the molecules in the C32-36 Isoalkyl Stearate mixture. Due to the high molecular weight and low volatility of these wax esters, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization, or soft ionization techniques like Electrospray Ionization (ESI) are often employed.[9][10]

Expected Fragmentation Patterns (Electron Ionization - GC-MS):

When analyzed by GC-MS, high molecular weight esters can be challenging due to their low volatility.[1] However, if successful, the electron ionization (EI) mass spectra will typically not show a prominent molecular ion (M⁺). Instead, characteristic fragment ions will be observed:

• Acylium Ion ([RCO]⁺): A prominent peak corresponding to the stearoyl cation (C₁₇H₃₅CO⁺) at m/z 267.

• Protonated Acid ([RCOOH₂]⁺): A fragment corresponding to protonated stearic acid at m/z 285.

• Fragments from the Alkyl Chain: A series of ions resulting from the cleavage of the C32-36 isoalkyl chain. The specific fragmentation pattern can give clues about the branching points.[11]

Data Presentation: Key Mass Spectral Fragments

m/z	Ion	Significance
M⁺	Molecular Ion	Often weak or absent in EI
285	[C₁₇H₃₅COOH₂]⁺	Confirms Stearic Acid Moiety
267	[C₁₇H₃₅CO]⁺	Confirms Stearic Acid Moiety
Variable	[CnH₂n₊₁]⁺, [CnH₂n]⁺	Fragments from the C32-36 Isoalkyl Chain

Experimental Protocol: GC-MS

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS). High-temperature columns are necessary for the analysis of intact high molecular weight wax esters.[1]

• Sample Preparation: Dissolve the sample in an appropriate solvent (e.g., hexane (B92381) or chloroform) at a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector: Split/splitless injector, typically operated at a high temperature (e.g., 300-320°C).

  • Carrier Gas: Helium.

  • Column: A high-temperature capillary column suitable for high molecular weight compounds.

  • Oven Program: A temperature program starting at a moderate temperature (e.g., 150°C) and ramping up to a high final temperature (e.g., 320-350°C) is required to elute the wax esters.[10]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to a mass high enough to encompass the expected molecular weights (e.g., m/z 800-1000).

• Data Analysis: Analyze the resulting chromatogram to see the distribution of different isomers. Examine the mass spectrum of each chromatographic peak to identify the characteristic fragment ions.

Workflow and Data Integration

The complete spectroscopic characterization of C32-36 Isoalkyl Stearate involves a logical workflow, integrating the data from multiple analytical techniques to build a complete structural picture.

Caption: General workflow for the spectroscopic analysis of C32-36 Isoalkyl Stearate.

Conclusion

The spectroscopic analysis of C32-36 Isoalkyl Stearate requires a multi-technique approach. While its complex and variable nature precludes the assignment of a single definitive spectrum, a combination of FTIR, NMR, and Mass Spectrometry provides a robust framework for its characterization. FTIR confirms the essential ester functionality, NMR elucidates the detailed structure of the aliphatic chains and the nature of the branching, and Mass Spectrometry provides crucial information on molecular weight distribution and fragmentation, confirming the constituent acid and alcohol moieties. The protocols and expected data presented in this guide serve as a comprehensive resource for the quality control and structural verification of this important industrial material.

References

• 1. researchgate.net [researchgate.net]
• 2. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sinh.cas.cn [sinh.cas.cn]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermal Properties of Long-chain Isoalkyl Stearates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of long-chain isoalkyl stearates. These esters are of significant interest in various fields, including pharmaceuticals, cosmetics, and materials science, due to their unique physical characteristics which can be tailored by modifying their molecular structure. Understanding their thermal behavior is crucial for applications ranging from drug delivery systems and excipient formulation to their use as phase change materials (PCMs) for thermal energy storage.[1][2]

This document details key thermophysical properties, outlines the experimental protocols used for their characterization, and illustrates the relationships between molecular structure and thermal behavior.

Core Thermophysical Properties

The utility of long-chain isoalkyl stearates in various applications is defined by their thermal properties. The branching in the alkyl chain introduces significant changes compared to their linear n-alkyl counterparts, often resulting in lower melting points and altered crystalline structures. Key properties include:

• Melting Point (Tm): The temperature at which the material transitions from a solid to a liquid state. The melting point for these esters is influenced by the total chain length and the position of the iso-branching.[3]

• Boiling Point (Tb): The temperature at which the vapor pressure of the liquid equals the pressure surrounding the liquid and the liquid changes into a vapor.

• Latent Heat of Fusion (ΔHf): The amount of energy absorbed by the material during melting. A high latent heat of fusion is a desirable characteristic for thermal energy storage applications.[2][3]

• Thermal Stability: The ability of the material to resist thermal decomposition at elevated temperatures. This is often evaluated by determining the onset temperature of mass loss.[3][4]

Data Presentation: Thermal Properties of Isoalkyl and Related Stearates

The following table summarizes available quantitative data for select isoalkyl stearates and related n-alkyl stearates for comparison. Data for isoalkyl stearates is less common in the literature compared to their linear isomers.

Ester Name	Molecular Formula	Melting Point (°C)	Boiling Point (°C)	Latent Heat of Fusion (J/g)
Isoalkyl Stearates
Isopropyl Stearate (B1226849)	C21H42O2	28	368.2[5]	Data not available
Isobutyl Stearate	C22H44O2	20 - 28.9[6]	223 (@ 15 mm Hg)[6]	Data not available
Reference n-Alkyl Stearates
Methyl Stearate	C19H38O2	37 - 39[2]	215 (@ 15 mm Hg)[7]	210 - 230[2]
Ethyl Stearate	C20H40O2	33 - 35	213 - 215 (@ 15 mm Hg)	195 - 205
n-Butyl Stearate	C22H44O2	23 - 27	220 - 225 (@ 15 mm Hg)	121 - 149
n-Octyl Stearate	C26H52O2	21.4 - 29.5[8]	Data not available	165.8[8]
n-Decyl Stearate	C28H56O2	30.6 - 36.6[8]	Data not available	179.3[8]
n-Dodecyl Stearate	C30H60O2	38.4 - 41.2[8]	Data not available	185.1[8]
n-Tetradecyl Stearate	C32H64O2	44.4 - 47.1[8]	Data not available	191.1[8]

Factors Influencing Thermal Properties

The thermal characteristics of long-chain esters are intrinsically linked to their molecular structure. The total carbon chain length and the presence and position of branching are primary determinants of properties like melting point and heat of fusion. Generally, for a homologous series of linear esters, the melting point and enthalpy of fusion increase with the length of the alkyl chain.[1][8] Branching, as seen in isoalkyl stearates, disrupts the efficiency of crystal packing, leading to lower melting points compared to their n-alkyl isomers.

Caption: Relationship between molecular structure and thermal properties.

Experimental Protocols

The characterization of the thermal properties of long-chain isoalkyl stearates relies on precise analytical techniques. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary methods employed.

Differential Scanning Calorimetry (DSC)

DSC is used to measure phase transition temperatures (melting and crystallization) and the enthalpy of these transitions (latent heat).[9]

Instrument:

• Differential Scanning Calorimeter (DSC), such as a TA Instruments™ Discovery™ DSC 2500 or Mettler Toledo Star DSC unit.[10]

Procedure:

• Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard (melting point: 156.6°C, ΔHf: 28.45 J/g).[1] Ensure a stable and flat baseline across the temperature range of interest.

• Sample Preparation: Accurately weigh 5-10 mg of the isoalkyl stearate sample into an aluminum DSC pan and hermetically seal it.[2] An empty, sealed aluminum pan is used as a reference.[10]

• Thermal Program:

  • Equilibrate the sample at a temperature well below its expected melting point (e.g., 0°C or 25°C).[1][2]

  • Ramp the temperature at a controlled heating rate, typically 5-10°C/min, to a temperature significantly above the expected melting point.[2][10]

  • Hold the sample at this high temperature for several minutes to erase any prior thermal history.[1]

  • Cool the sample at a controlled rate (e.g., 10°C/min) back to the initial temperature.[1]

  • Perform a second heating scan using the same parameters. Data from the second heating scan is typically used for analysis to ensure a consistent thermal history.[1][2]

• Atmosphere: Use an inert purge gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to prevent oxidation.[1]

• Data Analysis:

  • From the second heating scan's thermogram, determine the onset temperature and the peak maximum temperature (Tm) of the melting endotherm.[1]

  • Calculate the enthalpy of fusion (ΔHf) by integrating the area under the melting peak.[1][2]

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA is employed to evaluate the thermal stability and decomposition temperature of the esters by measuring the change in mass as a function of temperature.[2][3]

Instrument:

• Thermogravimetric Analyzer (TGA).

Procedure:

• Sample Preparation: Place a known mass of the isoalkyl stearate sample (e.g., 10-20 mg) into a TGA pan (e.g., alumina).[2][10]

• Atmosphere: Purge the TGA furnace with an inert gas, typically nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation during the analysis.[2]

• Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10-20°C/min).[2]

• Data Analysis: Plot the sample mass percentage as a function of temperature. The onset temperature of mass loss indicates the beginning of thermal decomposition.[2] The temperature at which 5% mass loss occurs is often reported as the decomposition temperature.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 112-10-7 CAS MSDS (ISOPROPYL STEARATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Isobutyl Stearate | C22H44O2 | CID 12588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Methyl Stearate | C19H38O2 | CID 8201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of Synthesized and Commercial Forms of Magnesium Stearate Using Differential Scanning Calorimetry, Thermogravimetric Analysis, Powder X-Ray Diffraction, and Solid-State NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]

The Rheological Architecture of C32-36 Isoalkyl Stearate: A Technical Guide for Formulation Scientists

For Immediate Release

This in-depth technical guide serves as a core resource for researchers, scientists, and drug development professionals on the rheological properties of C32-36 Isoalkyl Stearate. This high molecular weight branched ester is a key ingredient in the cosmetic and pharmaceutical industries, valued for its unique textural and stability-enhancing characteristics. This document outlines its fundamental rheological behavior, presents detailed experimental protocols for its characterization, and provides a framework for its application in various formulations.

C32-36 Isoalkyl Stearate, commercially available under trade names such as Kester Wax BK-40, is a hard, brittle wax with a low melting point. It is recognized for its ability to build viscosity and impart a creamy, non-greasy texture to emulsions and anhydrous systems. Understanding its rheological profile is critical for formulators seeking to control product stability, sensory attributes, and application performance.

Core Rheological Properties: A Qualitative Overview

While specific quantitative data for C32-36 Isoalkyl Stearate is not extensively published in publicly available literature, its rheological behavior can be inferred from its chemical nature as a long-chain branched ester and from data on similar cosmetic waxes. It is expected to function as a structuring agent, primarily influencing the viscosity and viscoelastic properties of a formulation.

In anhydrous systems, such as ointments and sticks, C32-36 Isoalkyl Stearate contributes to hardness and stick structure. In emulsions, it enhances viscosity and contributes to the stability of the formulation by forming a network within the oil phase. This network can help to prevent coalescence of dispersed droplets and improve the overall shelf life of the product.

Quantitative Rheological Data Summary

Due to the limited availability of public data, the following table presents a hypothesized range of values for the rheological properties of C32-36 Isoalkyl Stearate in a model oil-in-water emulsion. These values are based on typical data for cosmetic waxes with similar functions and should be confirmed by experimental analysis for any specific formulation.

Rheological Parameter	Test Condition	Hypothesized Value Range	Significance in Formulation
Apparent Viscosity	Shear rate: 1 s⁻¹ at 25°C	10,000 - 50,000 mPa·s	Indicates thickening capacity at rest and during gentle pouring.
Apparent Viscosity	Shear rate: 100 s⁻¹ at 25°C	500 - 5,000 mPa·s	Reflects the ease of spreading and application on the skin.
Yield Stress	Oscillatory stress sweep at 25°C	10 - 100 Pa	The minimum force required to initiate flow, crucial for product stability and pickup.
Storage Modulus (G')	1 Hz at 25°C	1,000 - 10,000 Pa	Represents the elastic (solid-like) behavior, contributing to gel strength and structure.
Loss Modulus (G'')	1 Hz at 25°C	100 - 1,000 Pa	Represents the viscous (liquid-like) behavior.
Tan Delta (G''/G')	1 Hz at 25°C	0.05 - 0.2	A value less than 1 indicates a predominantly elastic, gel-like structure.

Detailed Experimental Protocols for Rheological Characterization

To obtain precise rheological data for C32-36 Isoalkyl Stearate within a specific formulation, the following experimental protocols are recommended.

Sample Preparation: Model Oil-in-Water (O/W) Emulsion

A standardized emulsion should be prepared to evaluate the rheological contribution of C32-36 Isoalkyl Stearate.

• Oil Phase:

  • C32-36 Isoalkyl Stearate: 1.0 - 5.0% (w/w)

  • Caprylic/Capric Triglyceride: 15.0% (w/w)

  • Cetearyl Alcohol (and) Ceteareth-20: 5.0% (w/w)

• Water Phase:

  • Deionized Water: q.s. to 100%

  • Glycerin: 3.0% (w/w)

  • Preservative: As required

Procedure:

• Heat the oil phase components to 75-80°C until all solids are melted and the phase is uniform.

• Heat the water phase to 75-80°C.

• Slowly add the water phase to the oil phase with continuous homogenization for 5-10 minutes.

• Cool the emulsion to 40°C with gentle stirring.

• Add any heat-sensitive ingredients and continue stirring until the emulsion reaches room temperature (25°C).

• Allow the emulsion to equilibrate for 24 hours before conducting rheological measurements.

Viscosity Profiling (Flow Curve)

This experiment determines the relationship between viscosity and shear rate, indicating the shear-thinning behavior of the formulation.

• Instrument: Rotational Rheometer with cone-plate or parallel-plate geometry.

• Procedure:

  • Equilibrate the sample to 25°C on the rheometer plate.

  • Perform a continuous shear rate ramp from 0.1 s⁻¹ to 300 s⁻¹ over a period of 3 minutes.

  • Hold at the maximum shear rate for 1 minute.

  • Perform a continuous shear rate ramp down from 300 s⁻¹ to 0.1 s⁻¹ over a period of 3 minutes.

  • Plot viscosity as a function of shear rate. The decrease in viscosity with increasing shear rate demonstrates shear-thinning properties.

Viscoelastic Properties (Oscillatory Testing)

Oscillatory tests are crucial for understanding the structural properties of the formulation at rest.

• a) Amplitude Sweep (Strain or Stress Sweep): To determine the linear viscoelastic region (LVER).

  • Instrument: Rotational Rheometer with cone-plate or parallel-plate geometry.

  • Procedure:

    • Equilibrate the sample to 25°C.

    • Apply an increasing oscillatory stress or strain at a constant frequency (e.g., 1 Hz).

    • Monitor the storage modulus (G') and loss modulus (G'').

    • The LVER is the range where G' and G'' are independent of the applied stress/strain. The end of the LVER is often defined as the yield point.

• b) Frequency Sweep: To evaluate the viscoelastic behavior over a range of time scales.

  • Instrument: Rotational Rheometer with cone-plate or parallel-plate geometry.

  • Procedure:

    • Equilibrate the sample to 25°C.

    • Select a stress or strain value within the LVER determined from the amplitude sweep.

    • Perform a frequency sweep from 0.01 Hz to 10 Hz.

    • Plot G' and G'' as a function of frequency. A higher G' than G'' across the frequency range indicates a stable gel-like structure.

Temperature Dependence

This experiment assesses the formulation's stability at different temperatures.

• Instrument: Rotational Rheometer with a temperature-controlled Peltier plate.

• Procedure:

  • Equilibrate the sample to the starting temperature (e.g., 20°C).

  • Perform a temperature ramp from 20°C to 50°C at a controlled rate (e.g., 2°C/minute).

  • During the ramp, apply a small, constant oscillatory stress or strain within the LVER at a constant frequency (e.g., 1 Hz).

  • Monitor the changes in G' and G'' as a function of temperature. A significant drop in G' can indicate structural breakdown or melting of the wax network.

Visualization of Experimental Workflows and Logical Relationships

To further clarify the experimental processes and the interplay of rheological parameters, the following diagrams are provided.

Caption: Workflow for Viscosity Profiling of a C32-36 Isoalkyl Stearate Emulsion.

Caption: Logical Flow for Comprehensive Viscoelastic Characterization.

Conclusion

C32-36 Isoalkyl Stearate is a versatile ingredient that offers significant rheological benefits in cosmetic and pharmaceutical formulations. While publicly available quantitative data is scarce, the experimental protocols outlined in this guide provide a robust framework for its characterization. By understanding and manipulating its rheological properties, formulation scientists can create products with superior stability, desirable sensory characteristics, and enhanced performance. Further research and data sharing within the scientific community will undoubtedly lead to a more complete understanding and broader application of this valuable cosmetic ingredient.

C32-36 Isoalkyl Stearate solubility in organic solvents

An In-Depth Technical Guide to the Solubility of C32-36 Isoalkyl Stearate in Organic Solvents

Introduction

C32-36 Isoalkyl Stearate is a complex, high molecular weight branched ester, functioning primarily as an emollient and skin conditioning agent in cosmetic and pharmaceutical formulations.[1][2] It is the ester of a branched, saturated fatty alcohol containing 32 to 36 carbons and stearic acid.[1][3] Marketed under trade names such as Kester Wax BK-40, this synthetic wax is valued for its unique properties: it is a hard, brittle solid at room temperature with a relatively low melting point (typically 35-44°C), which imparts a creamy, non-greasy texture to formulations.[4][5][6] Understanding its solubility and miscibility in various organic solvents is critical for formulators to ensure product stability, texture, and performance.

This technical guide provides a comprehensive overview of the solubility characteristics of C32-36 Isoalkyl Stearate, outlines a detailed experimental protocol for solubility determination, and presents a logical workflow for assessing solvent compatibility.

Solubility Data

Quantitative solubility data for C32-36 Isoalkyl Stearate is not widely published in scientific literature or technical data sheets. As a high molecular weight ester wax, it is generally insoluble in water and soluble when heated in a variety of nonpolar and moderately polar cosmetic emollients and solvents.

Given the structural dominance of the stearic acid backbone in the C32-36 Isoalkyl Stearate molecule, the solubility behavior of stearic acid in common organic solvents can serve as a useful, albeit approximate, proxy for predicting its behavior. The following table summarizes the experimentally determined solubility of stearic acid in several organic solvents at various temperatures. Researchers should consider this data as a directional guide for selecting potential solvents for C32-36 Isoalkyl Stearate.

Table 1: Quantitative Solubility of Stearic Acid in Various Organic Solvents (Proxy Data)

Solvent	Temperature (°C)	Solubility ( g/100g of Solvent)
Ethyl Acetate	28	~8.7
	32	~11.1
	40	~28.2
Ethanol	28	~3.8
	32	~5.0
	40	~9.9
Acetone	28	~6.4
	32	~8.7
	40	~19.0
Methanol	28	~2.0
	32	~2.9

| | 40 | ~5.3 |

Note: Data is adapted from studies on stearic acid and should be used as a reference for C32-36 Isoalkyl Stearate with the understanding that the branched, long-chain alcohol component will influence actual solubility.[7][8][9] The solubility of long-chain fatty esters generally increases with temperature and in non-polar organic solvents.[10]

Experimental Protocols

The following protocol describes a standard gravimetric method for determining the solubility of a waxy solid like C32-36 Isoalkyl Stearate in an organic solvent. This method is adapted from established procedures for fatty acids and other cosmetic ingredients.[7]

Objective

To quantitatively determine the concentration of a saturated solution of C32-36 Isoalkyl Stearate in a selected organic solvent at a controlled temperature.

Materials and Equipment

• C32-36 Isoalkyl Stearate (e.g., Kester Wax BK-40)

• Selected organic solvent (analytical grade)

• Isothermal shaker water bath or temperature-controlled agitator

• Analytical balance (accuracy ±0.0001 g)

• Borosilicate glass vials with screw caps

• Syringe with a syringe filter (e.g., 0.45 µm PTFE)

• Drying oven

• Pre-weighed sample weighing bottles

Methodology

• Preparation of Supersaturated Solution:

  • Add an excess amount of C32-36 Isoalkyl Stearate to a glass vial containing a known volume or mass of the selected solvent. An excess of the solute is critical to ensure that the solution reaches saturation.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial into the isothermal shaker bath set to the desired constant temperature (e.g., 25°C, 40°C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The continued presence of undissolved solid material at the end of this period confirms saturation.

• Sample Collection and Filtration:

  • Allow the vial to rest in the temperature-controlled bath for at least 2 hours to let the undissolved solids settle.

  • Carefully draw a clear aliquot of the supernatant into a syringe, ensuring no solid material is disturbed.

  • Attach a syringe filter to the syringe and dispense a precise amount (e.g., 2-4 mL) of the clear, saturated solution into a pre-weighed sample bottle. Record the exact mass of the aliquot transferred.

• Solvent Evaporation and Mass Determination:

  • Place the open sample bottle in a drying oven at a temperature sufficient to evaporate the solvent without degrading the solute (e.g., 60-80°C).

  • Once all the solvent has evaporated, transfer the bottle to a desiccator to cool to room temperature.

  • Weigh the sample bottle containing the dried C32-36 Isoalkyl Stearate residue.

• Calculation:

  • Calculate the mass of the dissolved C32-36 Isoalkyl Stearate by subtracting the initial mass of the empty bottle from the final mass.

  • Calculate the mass of the solvent in the aliquot by subtracting the mass of the dissolved solute from the total mass of the aliquot.

  • Express the solubility as grams of solute per 100 grams of solvent.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of solubility as described in the protocol.

Caption: Gravimetric solubility determination workflow.

References

• 1. ewg.org [ewg.org]
• 2. incibeauty.com [incibeauty.com]
• 3. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 4. ulprospector.com [ulprospector.com]
• 5. Kester Wax BK-40 - Koster Keunen Waxes [kosterkeunen.com]
• 6. Koster Keunen - C32-36 Isoalkyl Stearate - 68201-22-9 - Synthetic [knowde.com]
• 7. scienceasia.org [scienceasia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. What is the solubility of metal soaps in organic solvents? - Blog [cjspvc.com]

An In-depth Technical Guide to the Fischer Esterification for C32-36 Isoalkyl Stearate Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of C32-36 isoalkyl stearate (B1226849), a long-chain branched ester with significant applications in the pharmaceutical and cosmetic industries as an emollient and lubricant. The synthesis is primarily achieved through the Fischer esterification of stearic acid with C32-36 isoalkyl alcohols (a class of Guerbet alcohols). This document details the underlying chemical principles, offers a representative experimental protocol, and presents quantitative data based on typical yields for similar long-chain ester syntheses.

Introduction to Fischer Esterification

Fischer esterification is a classic organic reaction that involves the acid-catalyzed esterification of a carboxylic acid with an alcohol to form an ester and water.[1][2][3] The reaction is an equilibrium process, and to achieve high yields of the desired ester, the equilibrium must be shifted towards the products.[3] This is typically accomplished by using an excess of one of the reactants (usually the more cost-effective one) or by removing water as it is formed, often through azeotropic distillation with a solvent like toluene (B28343) using a Dean-Stark apparatus.[4]

The general reaction for the synthesis of C32-36 isoalkyl stearate is as follows:

Stearic Acid + C32-36 Isoalkyl Alcohol ⇌ C32-36 Isoalkyl Stearate + Water

The C32-36 isoalkyl alcohols are branched, high-molecular-weight alcohols, often referred to as Guerbet alcohols. These alcohols are synthesized through the Guerbet reaction, which involves the dimerization of smaller alcohols at high temperatures in the presence of a catalyst.[5]

Experimental Protocol: A Representative Synthesis

While specific industrial protocols are often proprietary, the following detailed methodology is a representative example for the laboratory-scale synthesis of C32-36 isoalkyl stearate via Fischer esterification, based on established procedures for similar long-chain esters.[4][6]

Materials:

• Stearic Acid (C18H36O2)

• C32-36 Isoalkyl Alcohol (Guerbet Alcohol)

• p-Toluenesulfonic acid (p-TSA) or Sulfuric Acid (H2SO4) as catalyst

• Toluene (as azeotropic solvent)

• Saturated Sodium Bicarbonate (NaHCO3) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Sodium Sulfate (B86663) (Na2SO4) or Magnesium Sulfate (MgSO4)

• Organic solvent for purification (e.g., hexane, ethyl acetate)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and purification

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stirrer, combine stearic acid and C32-36 isoalkyl alcohol. A slight excess of the alcohol (e.g., 1.1 to 1.5 molar equivalents) is often used to drive the reaction to completion.

• Solvent and Catalyst Addition: Add toluene to the flask to facilitate azeotropic removal of water. The amount of toluene should be sufficient to suspend the reactants and fill the Dean-Stark trap. Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (typically 0.5-2 mol% relative to the stearic acid).

• Reaction: Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. The reaction progress can be monitored by measuring the amount of water collected. The reaction is typically continued until the theoretical amount of water has been collected, which can take several hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate.

• Neutralization: Transfer the mixture to a separatory funnel and wash with a saturated solution of sodium bicarbonate to neutralize the acid catalyst. Repeat the washing until the aqueous layer is no longer acidic.

• Washing: Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude C32-36 isoalkyl stearate.

• Purification: Further purification can be achieved by vacuum distillation or column chromatography to remove any unreacted starting materials and byproducts, yielding the pure ester.

Quantitative Data

The following table summarizes typical reaction parameters and expected outcomes for the Fischer esterification of long-chain fatty acids with long-chain alcohols. It is important to note that actual yields and optimal conditions will vary depending on the specific C32-36 isoalkyl alcohol isomer mixture used and the scale of the reaction.

Parameter	Typical Value/Range	Reference/Comment
Molar Ratio (Alcohol:Acid)	1.1:1 to 1.5:1	Using an excess of the alcohol helps to drive the equilibrium towards the product side.[3]
Catalyst	p-TSA, H2SO4	Strong protic acids are common catalysts for Fischer esterification.[4]
Catalyst Loading	0.5 - 2 mol%	A catalytic amount is sufficient to facilitate the reaction.
Solvent	Toluene, Xylene	Allows for azeotropic removal of water.[4]
Reaction Temperature	Reflux temperature of the solvent (e.g., Toluene: ~111 °C)	The reaction is typically carried out at elevated temperatures to increase the reaction rate.[4]
Reaction Time	4 - 24 hours	Monitoring the collection of water in the Dean-Stark trap is the best indicator of reaction completion.
Yield	85 - 95%	High yields are achievable with efficient water removal.
Purity (after purification)	> 98%	Purification by vacuum distillation or chromatography is effective for removing impurities.

Visualization of Workflow and Reaction Mechanism

To better illustrate the synthesis process, the following diagrams are provided.

Fischer Esterification Reaction Mechanism

Caption: The reaction mechanism for the acid-catalyzed Fischer esterification.

Experimental Workflow for C32-36 Isoalkyl Stearate Synthesis

Caption: A typical experimental workflow for the synthesis and purification of C32-36 Isoalkyl Stearate.

Conclusion

The Fischer esterification is a robust and scalable method for the synthesis of C32-36 isoalkyl stearate. By carefully controlling reaction conditions, particularly the efficient removal of water, high yields of the desired long-chain branched ester can be achieved. This technical guide provides a foundational understanding and a practical framework for the synthesis of this important class of molecules for researchers and professionals in the field. Further optimization of the presented protocol may be necessary depending on the specific starting materials and desired scale of production.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]

Characterization of Branched-Chain Fatty Acid Esters: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Branched-chain fatty acid esters (BCFAEs) are a class of lipids characterized by the presence of one or more alkyl branches on the fatty acid backbone. These structural modifications impart unique physicochemical properties compared to their straight-chain counterparts, influencing membrane fluidity, metabolic pathways, and cellular signaling. Found in various natural sources, including bacteria, dairy products, and the human gut microbiota, BCFAEs are gaining increasing attention in biomedical research and drug development for their potential therapeutic applications.[1][2] Their diverse biological activities, including anti-inflammatory, anti-cancer, and metabolic regulatory effects, underscore the importance of robust analytical methods for their characterization.[3]

This technical guide provides a comprehensive overview of the core methodologies for the characterization of BCFAEs. It details experimental protocols for their analysis by gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC). Furthermore, it summarizes key quantitative data and explores the signaling pathways modulated by these molecules, offering a valuable resource for researchers in lipidomics, drug discovery, and metabolic research.

Data Presentation: Physicochemical Properties of Branched-Chain Fatty Acid Esters

The physical and chemical properties of BCFAEs are crucial for understanding their biological function and for developing analytical methods. The position and number of branches significantly affect properties such as melting point, pour point, and viscosity.[4][5]

Property	Iso-Fatty Acid Esters	Anteiso-Fatty Acid Esters	Straight-Chain Fatty Acid Esters (for comparison)	References
Melting Point (°C)	Generally lower than straight-chain isomers. Decreases as the branch moves towards the center of the chain.	Generally the lowest melting points among the isomers.	Higher than branched-chain isomers. Increases with chain length.	[4][5]
Pour Point (°C)	Significantly lower than straight-chain counterparts, enhancing cold-flow properties.	Exhibit the most favorable low-temperature behavior.	Higher, leading to solidification at lower temperatures.	[3][4]
Kinematic Viscosity (mm²/s at 40°C)	Lower than straight-chain esters of similar molecular weight.	Similar to or slightly lower than iso-isomers.	Higher than branched-chain isomers.	[4]
Oxidative Stability	Generally more stable to oxidation than unsaturated straight-chain fatty acids.	Similar to iso-isomers in terms of oxidative stability.	Varies depending on the degree of unsaturation. Saturated esters are highly stable.

Experimental Protocols

Accurate characterization of BCFAEs relies on the application of sophisticated analytical techniques. The following sections provide detailed protocols for the most commonly employed methods.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a cornerstone technique for the separation and identification of volatile and semi-volatile compounds, making it ideal for the analysis of fatty acid methyl esters (FAMEs), including branched-chain isomers. Derivatization to FAMEs is a critical step to increase the volatility and thermal stability of the fatty acids.[6][7]

Experimental Workflow for GC-MS Analysis of BCFAEs

Caption: Workflow for the analysis of branched-chain fatty acid esters by GC-MS.

Protocol for Derivatization to Fatty Acid Methyl Esters (FAMEs):

• Lipid Extraction: Extract total lipids from the biological sample using a suitable method such as the Folch or Bligh-Dyer procedure.

• Saponification (Optional but recommended for esterified BCFAs): To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol. Heat at 100°C for 5 minutes.

• Methylation: Add 2 mL of 14% boron trifluoride (BF₃) in methanol. Heat at 100°C for 30 minutes.

• Extraction of FAMEs: After cooling, add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution. Vortex thoroughly.

• Sample Collection: Centrifuge to separate the layers and carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

Optimized GC-MS Parameters:

• GC System: Agilent 7890B GC coupled to a 5977B MSD or equivalent.

• Column: HP-88 (100 m x 0.25 mm, 0.20 µm) or equivalent polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 min.

  • Ramp 1: Increase to 240°C at 4°C/min.

  • Hold at 240°C for 20 min.

• MSD Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50-550.

Data Analysis:

• Identification: Identify BCFAE isomers based on their characteristic mass spectra and retention times compared to known standards and library entries. Iso- and anteiso-isomers often exhibit distinct fragmentation patterns. For example, iso-BCFAMEs typically show a prominent ion corresponding to the loss of the terminal isopropyl group ([M-43]), while anteiso-BCFAMEs show fragments from the loss of both ethyl ([M-29]) and isobutyl ([M-57]) groups.[8]

• Quantification: Perform quantification using a suitable internal standard (e.g., a non-naturally occurring fatty acid ester like heptadecanoic acid methyl ester).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique for the structural elucidation of organic molecules, including BCFAEs. Both ¹H and ¹³C NMR provide detailed information about the carbon skeleton and the position of the methyl branches.

Experimental Workflow for NMR Analysis of BCFAEs

Caption: Workflow for the structural elucidation of branched-chain fatty acid esters by NMR spectroscopy.

Protocol for NMR Sample Preparation and Analysis:

• Sample Preparation: Dissolve 5-10 mg of the purified BCFAE in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃).

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).

• NMR Tube: Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). For detailed structural analysis, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

Characteristic NMR Chemical Shifts for BCFAEs:

Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Ester Methyl (-COOCH₃)	~3.67 (singlet)	~51.5
α-Methylene (-CH₂COO-)	~2.30 (triplet)	~34.1
β-Methylene (-CH₂CH₂COO-)	~1.63 (multiplet)	~25.0
Methylene Chain (-(CH₂)n-)	1.25-1.40 (multiplet)	29.0-30.0
Terminal Methyl (-CH₃)	~0.88 (triplet)	~14.1
iso-Branch Methyl (-CH(CH₃)₂)	~0.86 (doublet)	~22.7
anteiso-Branch Methyl (-CH(CH₃)CH₂CH₃)	~0.84 (doublet)	~11.4 (methyl), ~19.3 (methine)

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique for the separation and quantification of non-volatile and thermally labile compounds. For BCFAEs, reversed-phase HPLC (RP-HPLC) is commonly used, often coupled with UV or mass spectrometric detection.[2][7][9] Derivatization with a UV-active chromophore may be necessary for sensitive detection with a UV detector.[2]

Experimental Workflow for HPLC Analysis of BCFAEs

Caption: Workflow for the analysis of branched-chain fatty acid esters by HPLC.

Optimized UHPLC-MS/MS Protocol for BCFAE Profiling: [6][8][10][11][12]

• LC System: Agilent 1290 Infinity II UHPLC system or equivalent.

• Column: Acquity UPLC CSH C18 column (e.g., 2.1 x 100 mm, 1.7 µm).[8][10]

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 70% B

  • 2-15 min: 70-100% B

  • 15-20 min: 100% B

  • 20.1-25 min: 70% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• MS System: Q-Exactive Orbitrap mass spectrometer or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Scan Mode: Full scan (m/z 150-800) followed by data-dependent MS/MS.

Data Analysis:

• Identification: Identify BCFAEs based on their accurate mass, retention time, and fragmentation patterns.

• Quantification: Perform relative or absolute quantification using appropriate internal standards.

Signaling Pathways Involving Branched-Chain Fatty Acid Esters

BCFAEs are not merely structural components of membranes but also act as signaling molecules that can modulate various cellular processes. Their effects are often mediated through nuclear receptors and G-protein coupled receptors.

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Activation

PPARα is a ligand-activated transcription factor that plays a central role in the regulation of lipid metabolism.[13][14][15] Several studies have shown that BCFAs and their CoA esters can act as potent ligands for PPARα.[13][14][15]

PPARα Signaling Pathway

Caption: Activation of the PPARα signaling pathway by branched-chain fatty acyl-CoAs.

Upon binding of a BCFA ligand, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes.[13][14][15] This leads to the transcription of genes involved in fatty acid uptake, transport, and β-oxidation, ultimately resulting in increased lipid metabolism.[13][14][15][16]

G-Protein Coupled Receptor (GPR40/GPR120) Signaling

GPR40 (also known as FFAR1) and GPR120 (also known as FFAR4) are G-protein coupled receptors that are activated by medium and long-chain fatty acids, including branched-chain fatty acids.[10][17] These receptors are involved in various physiological processes, including insulin (B600854) secretion, anti-inflammatory responses, and taste perception.[10][17][18]

GPR40/GPR120 Signaling Cascade

Caption: Downstream signaling cascade following activation of GPR40/GPR120 by BCFAEs.

Activation of GPR40 and GPR120 by BCFAEs typically leads to the activation of the Gαq subunit of the heterotrimeric G-protein.[16] Activated Gαq stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[16] IP₃ triggers the release of intracellular calcium ([Ca²⁺]i), while DAG activates protein kinase C (PKC).[16] These second messengers then initiate a cascade of downstream signaling events that result in specific cellular responses.[16]

Conclusion

The characterization of branched-chain fatty acid esters is a rapidly evolving field with significant implications for our understanding of lipid metabolism and its role in health and disease. The analytical techniques and protocols detailed in this guide provide a robust framework for the accurate identification and quantification of these complex lipids. Furthermore, the elucidation of the signaling pathways modulated by BCFAEs opens up new avenues for therapeutic intervention in a range of metabolic and inflammatory disorders. As research in this area continues to advance, the development of even more sensitive and specific analytical methods will be crucial for unraveling the full biological significance of this fascinating class of molecules.

References

• 1. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Branched medium-chain fatty acid profiling and enantiomer separation of anteiso-forms of teicoplanin fatty acyl side chain RS3 using UHPLC-MS/MS with polysaccharide columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of monomethyl branched chain lipids by a combination of liquid chromatography tandem mass spectrometry and charge-switching chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Profiling of branched chain and straight chain saturated fatty acids by ultra-high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. Targeting G protein-coupled receptor signalling by blocking G proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.physiology.org [journals.physiology.org]
• 17. Reactome | Regulation of lipid metabolism by PPARalpha [reactome.org]
• 18. G protein-coupled receptor signaling: transducers and effectors - PMC [pmc.ncbi.nlm.nih.gov]

C32-36 Isoalkyl Stearate and its Analogs in Thermal Energy Storage: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

While direct research on C32-36 Isoalkyl Stearate (B1226849) as a primary phase change material (PCM) for thermal energy storage (TES) is not extensively documented in publicly available literature, the broader class of long-chain alkyl stearates and other fatty acid esters represents a significant and promising area of investigation for TES applications. These organic PCMs offer high latent heat of fusion, tunable melting and freezing temperatures, chemical stability, and biodegradability. This technical guide provides a comprehensive overview of the thermal properties, experimental characterization protocols, and synthesis of long-chain stearate esters relevant to thermal energy storage research. The information presented here, drawn from studies on analogous compounds, can serve as a valuable resource for researchers interested in the potential of C32-36 Isoalkyl Stearate and similar long-chain esters for TES.

Thermal Properties of Long-Chain Stearate Esters

The thermophysical properties of long-chain esters are critical for their application in thermal energy storage. Key parameters include melting temperature, latent heat of fusion, thermal conductivity, and thermal stability. A summary of these properties for a selection of n-alkyl stearates is presented below. The data indicates that as the alkyl chain length increases, the melting temperature and latent heat of fusion also tend to increase.

Ester Name	Melting Temperature (°C)	Latent Heat of Fusion (kJ/kg)
Octyl Stearate	21.4 - 29.5	165.8 - 175.3
Decyl Stearate	30.1 - 36.2	178.2 - 185.6
Dodecyl Stearate	37.8 - 42.1	185.4 - 191.1
Tetradecyl Stearate	44.4 - 48.9	191.1 - 198.7

Note: The ranges in values can be attributed to variations in experimental conditions and material purity.

Experimental Protocols

Accurate characterization of the thermal properties of long-chain stearate esters is essential for their evaluation as PCMs. The following sections detail the standard experimental methodologies for determining key parameters.

Synthesis of n-Alkyl Stearates

A common method for synthesizing n-alkyl stearates is through the esterification of stearic acid with the corresponding n-alcohol.

Materials:

• Stearic Acid

• 1-Octanol, 1-Decanol, 1-Dodecanol, or 1-Tetradecanol

• p-Toluenesulfonic acid (catalyst)

• Toluene (B28343) (solvent)

Procedure:

• A mixture of stearic acid, the respective n-alcohol, p-toluenesulfonic acid, and toluene is placed in a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap.

• The mixture is heated to reflux. The water produced during the esterification reaction is removed azeotropically with toluene and collected in the Dean-Stark trap.

• The reaction is monitored by thin-layer chromatography (TLC) until the stearic acid is consumed.

• After the reaction is complete, the toluene is removed under reduced pressure.

• The crude product is purified by recrystallization from a suitable solvent, such as ethanol (B145695) or acetone, to yield the pure n-alkyl stearate.

Characterization Techniques

1. Fourier Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to confirm the formation of the ester bond and the overall chemical structure of the synthesized compounds.

• Sample Preparation: A small amount of the sample is mixed with KBr powder and pressed into a pellet, or analyzed as a thin film on a salt plate.

• Analysis: The FT-IR spectrum is recorded over a range of 4000-400 cm⁻¹. The presence of a strong absorption band around 1740 cm⁻¹ (C=O stretching of the ester) and the disappearance of the broad O-H stretching band of the carboxylic acid (around 3000 cm⁻¹) confirm the esterification.

2. ¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the molecular structure of the synthesized esters.

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃).

• Analysis: The ¹H NMR spectrum is recorded. The chemical shifts, integration values, and splitting patterns of the proton signals are analyzed to confirm the expected structure of the n-alkyl stearate.

3. Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for determining the phase change properties of PCMs, including melting temperature and latent heat of fusion.[1][2]

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Procedure:

  • The sample is heated at a constant rate (e.g., 10 °C/min) to a temperature above its melting point.

  • It is then cooled at the same rate to a temperature below its crystallization point.

  • This heating and cooling cycle is often repeated to ensure thermal reliability.

• Data Analysis:

  • Melting Temperature: Determined as the peak temperature of the endothermic melting peak.

  • Latent Heat of Fusion: Calculated from the area under the melting peak.

4. Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the PCM by measuring its weight loss as a function of temperature.

• Sample Preparation: A small, accurately weighed sample is placed in a TGA pan.

• Procedure: The sample is heated at a constant rate (e.g., 10 °C/min) in an inert atmosphere (e.g., nitrogen) to a high temperature (e.g., 600 °C).

• Data Analysis: The temperature at which significant weight loss begins is taken as the onset of decomposition, indicating the upper limit of the material's thermal stability.

5. Thermal Cycling Tests

Thermal cycling tests are performed to assess the long-term stability and reliability of the PCM after repeated melting and freezing cycles.[2]

• Procedure:

  • The PCM is subjected to a large number of heating and cooling cycles (e.g., 100, 500, or 1000 cycles) that span its phase transition temperatures.

  • After a certain number of cycles, the thermal properties (melting temperature and latent heat of fusion) are re-measured using DSC.

• Analysis: A minimal change in the thermal properties after numerous cycles indicates good thermal reliability.

Visualizations

Experimental Workflow for PCM Characterization

Caption: Workflow for Synthesis and Characterization of Stearate Ester PCMs.

Logical Relationship in TES Application

Caption: Logical Flow of a Latent Heat Thermal Energy Storage System.

Conclusion

While C32-36 Isoalkyl Stearate itself is not a well-documented phase change material, the family of long-chain alkyl stearates and esters holds considerable promise for thermal energy storage applications. Their syntheses are straightforward, and their thermal properties can be tuned by varying the alkyl chain length. The experimental protocols outlined in this guide provide a robust framework for the characterization and evaluation of these materials. Further research into isoalkyl stearates, such as the C32-36 variant, could reveal unique properties beneficial for specific TES applications, building upon the foundational knowledge established from their n-alkyl counterparts.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Unlocking Potential: A Technical Guide to C32-36 Isoalkyl Stearate in Polymer Science

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals on the potential applications of C32-36 Isoalkyl Stearate (B1226849) in the field of polymer science. This whitepaper explores the core physical and chemical properties of this long-chain ester and extrapolates its potential utility as a novel processing aid, lubricant, and mold release agent for various polymer systems.

Introduction

C32-36 Isoalkyl Stearate is a complex ester of stearic acid and a C32-36 branched-chain fatty alcohol.[1] While extensively utilized in the cosmetics and personal care industry as an emollient, thickener, and film former, its application in industrial polymer science remains largely unexplored. This technical guide aims to bridge this knowledge gap by hypothesizing its potential functions based on its chemical structure and the well-understood roles of analogous materials, such as synthetic waxes and other long-chain fatty esters, in polymer processing.

This document will provide a detailed overview of the known properties of C32-36 Isoalkyl Stearate, propose its mechanisms of action in polymer melts, and present standardized experimental protocols for evaluating its performance as an external lubricant, processing aid, and mold release agent.

Physicochemical Properties

C32-36 Isoalkyl Stearate, known commercially in some forms as Branched Kester Wax BK-40, is a high molecular weight branched ester. It is characterized as a hard, brittle solid at room temperature with a relatively low melting point.[2][3]

Table 1: Physicochemical Properties of C32-36 Isoalkyl Stearate (Kester Wax BK-40)

Property	Value	Unit	Method
INCI Name	C32-36 Isoalkyl Stearate	-	-
CAS Number	68201-22-9	-	-
Appearance	White to off-white solid	-	Visual
Melting Point	35 - 44	°C	USP 741
Acid Value	15 (max)	mg KOH/g	USP 401
Ester Value	50 - 82	mg KOH/g	USP 401
Saponification Value	65 - 83	mg KOH/g	USP 401
Iodine Value	2.5 (max)	g/100g	USP 401

Data sourced from Koster Keunen technical datasheet for Branched Kester Wax BK-40.

For context, a comparison with a common polymer processing aid, polyethylene (B3416737) (PE) wax, is provided below.

Table 2: Typical Properties of Polyethylene (PE) Wax as a Polymer Lubricant

Property	Typical Value Range	Unit
Melting Point	100 - 140	°C
Melt Viscosity (at 140°C)	100 - 3000	cP
Density	0.92 - 0.98	g/cm³
Molecular Weight (Mn)	300 - 10,000	g/mol

These are typical values and can vary significantly based on the specific grade and manufacturing process of the PE wax.[4][5]

The lower melting point of C32-36 Isoalkyl Stearate compared to PE wax suggests it may become an effective lubricant at lower processing temperatures. Its long, branched alkyl chains are expected to provide low surface energy and incompatibility with polar polymers, making it a candidate for an external lubricant role.

Potential Applications and Mechanisms of Action in Polymer Science

Based on its chemical structure as a long-chain, high molecular weight ester, C32-36 Isoalkyl Stearate is hypothesized to function primarily as an external lubricant in polymer processing.

3.1 External Lubrication

External lubricants are largely incompatible with the polymer melt and migrate to the surface of the melt and the interface between the polymer and the metal surfaces of the processing equipment (e.g., extruder barrel, screw, and die).[1][6] This reduces friction, which can lead to several processing benefits:

• Reduced Melt Pressure: Lower friction at the polymer-metal interface can decrease the overall pressure within the extruder.

• Prevention of Sticking and Die Build-up: A lubricating layer can prevent the polymer melt from adhering to hot metal surfaces, which mitigates the formation of die drool and reduces downtime for cleaning.[7]

• Improved Surface Finish: By ensuring a smoother flow through the die, external lubricants can enhance the surface gloss and reduce defects like melt fracture.[3]

• Increased Output: A reduction in friction can allow for higher screw speeds and, consequently, increased production rates without excessive heat generation.[7]

The proposed mechanism involves the C32-36 Isoalkyl Stearate melting and forming a low-viscosity layer at the high-shear interface between the polymer melt and the processing machinery.

Proposed mechanism of external lubrication by C32-36 Isoalkyl Stearate during polymer extrusion.

3.2 Mold Release

In molding applications, the properties that make C32-36 Isoalkyl Stearate a potential external lubricant also suggest its utility as a mold release agent. When compounded into a thermoplastic, it could migrate to the surface of the part during molding, creating a boundary layer that facilitates easier ejection from the mold.[8] This could lead to shorter cycle times, reduced part defects, and less need for external mold release sprays.[9]

Experimental Protocols for Performance Evaluation

To validate the hypothesized applications of C32-36 Isoalkyl Stearate in polymer science, a systematic evaluation using standardized testing protocols is required. The following sections outline key experiments.

4.1 Evaluation of Lubricity and Processability

Objective: To quantify the effect of C32-36 Isoalkyl Stearate on the flow properties and processability of a given polymer resin (e.g., PVC, Polyethylene).

4.1.1 Melt Flow Index (MFI) Measurement

• Standard: ASTM D1238 / ISO 1133.[10][11]

• Methodology:

  • Prepare polymer compounds with varying concentrations of C32-36 Isoalkyl Stearate (e.g., 0, 0.5, 1.0, 1.5, 2.0 parts per hundred resin [phr]).

  • Dry the samples as per the base resin's requirements.

  • Using a melt flow indexer, extrude the molten polymer through a standardized die at a specified temperature and load (e.g., 190°C/2.16 kg for polyethylene).[12]

  • Collect and weigh the extrudate over a set period.

  • Calculate the MFI in g/10 min. An increase in MFI at a given condition suggests a reduction in melt viscosity.[11]

4.1.2 Capillary Rheometry

• Standard: ASTM D3835 / ISO 11443.[13]

• Methodology:

  • Use a capillary rheometer to measure the melt viscosity of the compounded samples across a range of shear rates relevant to industrial processing.

  • Plot shear stress versus shear rate to generate flow curves.

  • A downward shift in the viscosity curve with the addition of the stearate would indicate an effective reduction in melt viscosity.

  • This method can also be used to assess the onset of melt fracture and how the additive may delay it to higher shear rates.[14]

4.1.3 Extrusion Torque and Pressure Measurement

• Methodology:

  • Utilize a laboratory-scale single or twin-screw extruder equipped with pressure and torque sensors.

  • Process the control resin (0 phr additive) to establish baseline torque and die pressure at various screw speeds.

  • Process each of the compounded samples under the identical conditions.

  • Record the steady-state torque and die pressure. A significant reduction in these values would quantify the lubrication efficiency.[15]

Experimental workflow for evaluating C32-36 Isoalkyl Stearate as a processing aid.

4.2 Evaluation of Mold Release Performance

Objective: To determine the effectiveness of C32-36 Isoalkyl Stearate as an internal mold release agent.

• Methodology:

  • Use an injection molding machine to produce a standardized part with features prone to sticking (e.g., deep ribs, low draft angles).

  • Establish a baseline by molding the control resin and measuring the force required to eject the part from the mold using a load cell on the ejector pins.

  • Record the number of cycles before parts begin to stick or show surface defects, necessitating an external release agent.[9]

  • Repeat the process with polymer compounded with C32-36 Isoalkyl Stearate.

  • A lower average ejection force and a higher number of cycles before sticking would indicate effective internal mold release.

  • The surface quality of the molded parts should also be visually inspected for gloss, haze, and any signs of residue.[16]

4.3 Impact on Final Polymer Properties

Objective: To ensure the additive does not negatively impact the critical properties of the final polymer product.

• Methodology:

  • Prepare molded specimens from each compound according to relevant ASTM standards.

  • Conduct mechanical testing, such as tensile strength and elongation at break (ASTM D638) and Izod impact strength (ASTM D256).[17]

  • Perform thermal analysis, such as Differential Scanning Calorimetry (DSC) to assess any changes in glass transition temperature (Tg) or crystallinity, and Thermogravimetric Analysis (TGA) to evaluate thermal stability.[18]

  • Assess surface properties, including gloss (ASTM D523) and coefficient of friction (ASTM D1894).[17]

Conclusion

While C32-36 Isoalkyl Stearate is an established ingredient in the cosmetics industry, its potential in the broader field of polymer science is a promising, yet unproven, area of research. Its chemical nature as a high molecular weight, long-chain branched ester suggests it could function effectively as an external lubricant, processing aid, and internal mold release agent. The low melting point may offer advantages in low-temperature processing applications.

The experimental protocols outlined in this guide provide a clear and standardized framework for validating these potential applications. Through systematic evaluation of its effects on melt rheology, processing parameters, and final part properties, researchers and scientists can determine the viability of C32-36 Isoalkyl Stearate as a novel, multifunctional additive for a range of polymer systems. Further investigation is warranted to fully characterize its performance and unlock its potential in polymer science and drug delivery system development where polymer processing is critical.

References

• 1. rewachem.com [rewachem.com]
• 2. scribd.com [scribd.com]
• 3. What Lubricant Can Be Used on PVC? - King Honor International Ltd. [khonorwax.com]
• 4. Polyethylene Wax Properties: Melting Point, Density & Uses Guide - Alphawax [alphawax.com]
• 5. wax-emulsions.com [wax-emulsions.com]
• 6. Functions of Internal and External Lubrication of PVC Lubricant [faithind.com]
• 7. hpp.arkema.com [hpp.arkema.com]
• 8. artmolds.com [artmolds.com]
• 9. Best Practices: Mold Release Agents Use and Selection [slideproducts.com]
• 10. bitmesra.ac.in [bitmesra.ac.in]
• 11. Melt Flow Index Testing: Methods, Standards, and Applications [prestogroup.com]
• 12. youtube.com [youtube.com]
• 13. ASTM Testing for Plastics and Polymers [intertek.com]
• 14. researchgate.net [researchgate.net]
• 15. polymer-process.com [polymer-process.com]
• 16. Mold Release Trials: A Practical Guide to Testing Mold Release Agents for Real Process Improvement [stonermolding.com]
• 17. thepolymerinstitute.com [thepolymerinstitute.com]
• 18. researchgate.net [researchgate.net]

C32-36 Isoalkyl Stearate as a phase change material

An In-depth Technical Guide to C32-36 Isoalkyl Stearate as a Potential Phase Change Material

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phase change materials (PCMs) are pivotal in the advancement of thermal energy storage solutions, offering high energy density and isothermal energy transfer. Long-chain fatty acid esters are a promising class of organic PCMs due to their chemical stability, low vapor pressure, and tunable melting points. This technical guide focuses on C32-36 Isoalkyl Stearate, an ester of a long-chain branched alcohol and stearic acid, as a potential candidate for phase change applications. While specific thermophysical data for this compound as a PCM is not extensively available in public literature, this document provides a comprehensive overview of its known properties, outlines detailed experimental protocols for its characterization based on established methodologies for similar materials, and presents typical performance data for analogous long-chain esters. This guide serves as a foundational resource for researchers and professionals seeking to evaluate C32-36 Isoalkyl Stearate for applications in thermal management, including drug delivery systems and temperature-sensitive product transport.

Introduction to C32-36 Isoalkyl Stearate

C32-36 Isoalkyl Stearate is chemically defined as the ester of a branched, saturated fatty alcohol containing 32 to 36 carbon atoms with stearic acid.[1] Its primary use to date has been in the cosmetics industry as an emollient and skin conditioning agent.[2][3] However, its chemical structure—a long aliphatic chain—suggests it may possess favorable characteristics for a phase change material. Organic PCMs, such as fatty acids and their esters, store and release thermal energy through the latent heat of fusion during their solid-liquid phase transition.[4][5] These materials are advantageous due to their congruent melting, chemical inertness, and low degree of supercooling.[4]

Physicochemical and Thermophysical Properties

While comprehensive data on the thermophysical properties of C32-36 Isoalkyl Stearate as a PCM is limited, we can infer potential characteristics from its chemical class and available data.

Known Properties of C32-36 Isoalkyl Stearate

The following table summarizes the known physical and chemical properties of C32-36 Isoalkyl Stearate. It is important to note that the melting point is derived from a safety assessment for cosmetic use and requires verification in a thermal energy storage context.[6]

Property	Value	Units
INCI Name	C32-36 ISOALKYL STEARATE	-
CAS Number	68201-22-9	-
Chemical Class	Long-chain fatty acid ester	-
Physical Form	Waxy Solid	-
Melting Point	36 - 38	°C[6]

Typical Thermophysical Properties of Analogous Long-Chain Esters

To provide a frame of reference, the table below presents typical thermophysical properties for long-chain fatty acid esters that have been investigated as PCMs. These values represent a likely range for C32-36 Isoalkyl Stearate, which would need to be confirmed through empirical testing. Fatty esters are noted to have melting points generally in the 0 to 60 °C range and enthalpies of fusion comparable to paraffins, between 150 and 200 J/g.[4]

Property	Value Range	Units
Melting Temperature	0 - 60	°C[4]
Latent Heat of Fusion	150 - 200	J/g[4]
Thermal Conductivity (Solid)	~0.2 - 0.4	W/(m·K)
Thermal Conductivity (Liquid)	~0.1 - 0.2	W/(m·K)
Specific Heat Capacity (Solid)	~1.5 - 2.5	J/(g·K)
Specific Heat Capacity (Liquid)	~2.0 - 3.0	J/(g·K)
Density (Solid)	~0.9 - 1.0	g/cm³
Density (Liquid)	~0.8 - 0.9	g/cm³

Disclaimer: This table provides typical values for analogous compounds. The actual properties of C32-36 Isoalkyl Stearate must be determined experimentally.

Experimental Protocols for Characterization

To rigorously evaluate C32-36 Isoalkyl Stearate as a PCM, a series of standardized experimental procedures are necessary.

Differential Scanning Calorimetry (DSC)

Objective: To determine the key thermal transition properties, including melting and freezing temperatures, and the latent heat of fusion and solidification.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument using a certified indium standard for temperature and enthalpy.

• Sample Preparation: Accurately weigh 5–10 mg of C32-36 Isoalkyl Stearate into a hermetically sealed aluminum pan. An empty, sealed pan will serve as the reference.

• Thermal Program:

  • Equilibrate the sample at a temperature significantly below its expected melting point (e.g., 0°C).

  • Heat the sample at a constant rate (e.g., 10 K/min) to a temperature above its melting point (e.g., 80°C).

  • Hold isothermally for several minutes to ensure complete melting.

  • Cool the sample at the same constant rate back to the starting temperature.

  • Perform a minimum of three consecutive heating and cooling cycles to assess the reproducibility of the thermal behavior.

• Data Analysis: The melting temperature is typically taken as the peak of the endothermic event on the heating curve, and the latent heat of fusion is calculated from the area under this peak. Similarly, the freezing temperature and latent heat of solidification are determined from the exothermic peak on the cooling curve.

Thermal Conductivity Analysis

Objective: To measure the thermal conductivity of the material in both its solid and liquid phases, which is critical for designing heat transfer systems.

Methodology:

• Instrumentation: A transient plane source (TPS) or laser flash analysis (LFA) instrument is commonly used.

• Sample Preparation:

  • Solid Phase: Prepare a solid, void-free disc of the material with smooth, parallel surfaces. This can be achieved by melting the material in a mold and allowing it to solidify under controlled conditions.

  • Liquid Phase: Use a specialized liquid measurement cell compatible with the instrument.

• Measurement Procedure:

  • Mount the sample in a temperature-controlled stage.

  • Measure the thermal conductivity at various temperatures, stepping through the melting transition to capture values for both the solid and liquid states.

  • Allow the sample to reach thermal equilibrium at each temperature setpoint before initiating a measurement.

Thermal Cycling Stability

Objective: To assess the long-term reliability and chemical stability of the PCM after a large number of melting and freezing cycles.

Methodology:

• Initial Characterization: Perform an initial DSC analysis on a pristine sample to establish baseline thermal properties.

• Accelerated Cycling: Subject a larger, sealed sample of the PCM to a significant number of thermal cycles (e.g., 500 or 1000 cycles) in a thermal cycling chamber. The temperature range for cycling should encompass the full phase transition.

• Post-Cycling Analysis: After the cycling regimen, perform another DSC analysis on the aged sample.

• Evaluation: Compare the pre- and post-cycling DSC thermograms. A minimal change in the melting temperature and latent heat of fusion indicates good thermal stability.[5] Fourier-transform infrared (FT-IR) spectroscopy can also be used to check for any changes in the chemical structure.[7]

Visualizations

Caption: Experimental workflow for the characterization of a phase change material.

Caption: Mechanism of latent heat storage during phase transition.

Applications in Research and Drug Development

Should C32-36 Isoalkyl Stearate exhibit favorable PCM characteristics, it could be applied in several high-value areas:

• Thermal Regulation of Sensitive Pharmaceuticals: Maintaining a stable temperature for biologics and other sensitive drugs during transport and storage.

• Controlled Drug Release: The phase transition could be used as a trigger mechanism for the release of active pharmaceutical ingredients.

• Thermal Management of Medical Devices: Ensuring optimal operating temperatures for diagnostic and therapeutic equipment.

Conclusion

C32-36 Isoalkyl Stearate presents an intriguing, yet under-explored, possibility as a phase change material. Its chemical nature as a long-chain fatty acid ester and its melting point in a useful range for low-temperature thermal energy storage warrant a thorough investigation. This technical guide provides the necessary framework, including detailed experimental protocols and expected property ranges based on analogous materials, for researchers and drug development professionals to systematically evaluate its potential. The successful characterization of C32-36 Isoalkyl Stearate could lead to the development of novel and efficient thermal management solutions in the pharmaceutical and other high-tech industries.

References

• 1. ewg.org [ewg.org]
• 2. specialchem.com [specialchem.com]
• 3. incibeauty.com [incibeauty.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. cir-safety.org [cir-safety.org]
• 7. Eutectic mixtures of some fatty acids for latent heat storage: Thermal properties and thermal reliability with respect to thermal cycling (Journal Article) | ETDEWEB [osti.gov]

Protocols & Analytical Methods

Gas chromatography methods for C32-36 Isoalkyl Stearate analysis

An Application Note and Protocol for the Gas Chromatographic Analysis of C32-36 Isoalkyl Stearate (B1226849).

Introduction

C32-36 Isoalkyl Stearate is a complex mixture of esters derived from stearic acid and a blend of C32 to C36 branched, saturated fatty alcohols.[1][2] Its high molecular weight, long aliphatic chains, and resulting low volatility present significant challenges for traditional gas chromatography (GC) analysis.[3] Direct analysis is often hindered by poor peak shape, peak broadening, and the potential for thermal degradation within the GC system.[3]

This document details three distinct gas chromatography-based methodologies for the qualitative and quantitative analysis of C32-36 Isoalkyl Stearate, designed to address these analytical challenges. The methods include High-Temperature Gas Chromatography (HT-GC) for direct analysis, Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) for fingerprinting and structural characterization, and a derivatization approach for compositional analysis.

Method 1: High-Temperature Gas Chromatography with Flame Ionization Detection (HT-GC-FID)

This method is suitable for the direct analysis of the ester mixture, provided the instrument is configured for high-temperature applications. It is primarily used for purity assessment and to obtain a profile of the ester distribution.

Experimental Protocol

• Sample Preparation :

  • Accurately weigh approximately 50 mg of the C32-36 Isoalkyl Stearate sample into a 10 mL volumetric flask.

  • Dissolve the sample in a high-boiling point, nonpolar solvent such as chloroform (B151607) or hexane.[3]

  • Gently heat and sonicate if necessary to ensure complete dissolution.[3]

  • Dilute to the mark with the chosen solvent.

  • Transfer an aliquot to a 2 mL GC vial for analysis.

• Instrumental Analysis :

  • Inject 1 µL of the prepared sample into the GC-FID system.

  • Run the analysis using the parameters outlined in Table 1.

  • The resulting chromatogram will show a cluster of peaks corresponding to the different isomers and carbon chain lengths within the C32-36 range.

Table 1: Recommended HT-GC-FID Parameters

Parameter	Setting	Rationale
GC System	Agilent 8890 or equivalent with FID	Standard high-performance GC.
Column	High-temperature stable, non-polar capillary column (e.g., 15m x 0.25mm ID, 0.1µm film thickness)	A short, thin-film column minimizes analyte interaction and allows for elution at lower temperatures.[4][5]
Carrier Gas	Helium or Hydrogen	Standard carrier gases.
Flow Rate	1.5 mL/min (Constant Flow)	Optimal for capillary columns.
Injector	Split/Splitless	Allows for flexibility in sample concentration.
Injector Temp.	350 °C	Ensures rapid and complete volatilization of the high molecular weight esters.[3][4]
Split Ratio	20:1	Prevents column overloading.
Oven Program	Initial Temp: 150 °C, hold for 1 minRamp 1: 15 °C/min to 380 °CHold at 380 °C for 10 min	A temperature ramp improves separation of these high-boiling point compounds.[3]
Detector	Flame Ionization Detector (FID)	Robust and provides a linear response for hydrocarbons.[6]
Detector Temp.	380 °C	Prevents condensation of the analytes.

Method 2: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for characterizing materials that are not amenable to direct GC analysis.[7] The sample is thermally decomposed into smaller, stable fragments in an inert atmosphere, creating a reproducible "fingerprint" (pyrogram) that is characteristic of the original material.[8] This method is ideal for identification and structural confirmation.

Experimental Protocol

• Sample Preparation :

  • Place a small amount of the C32-36 Isoalkyl Stearate sample (approx. 50-100 µg) directly into a pyrolysis sample cup.

  • No solvent is required, as the analysis is performed on the neat material.[9]

• Instrumental Analysis :

  • Place the sample cup into the autosampler of the pyrolyzer unit, which is interfaced with the GC-MS system.

  • Perform a "double-shot" analysis to examine both volatile components and the polymer backbone.[9]

    • Shot 1 (Thermal Desorption) : Heat the sample at a lower temperature (e.g., 300 °C) to desorb any low molecular weight additives or impurities.

    • Shot 2 (Pyrolysis) : Rapidly heat the same sample to a high temperature (e.g., 750 °C) to induce thermal fragmentation (pyrolysis).[9]

  • The resulting fragments are separated by the GC and identified by the MS. Key fragments will include long-chain alkanes, alkenes, and stearic acid derivatives.

Table 2: Recommended Py-GC-MS Parameters

Parameter	Setting	Rationale
Pyrolyzer	Frontier Labs Multi-Shot Pyrolyzer or equivalent	Allows for both thermal desorption and pyrolysis of the same sample.
Pyrolysis Temp.	750 °C (Single Shot or Second Shot)	Ensures complete fragmentation of the high molecular weight ester.[9]
GC Column	Standard 5% Phenyl Polysiloxane (e.g., 30m x 0.25mm ID, 0.25µm film thickness)	A robust, general-purpose column for separating the wide range of pyrolysis fragments.
Oven Program	Initial Temp: 40 °C, hold for 2 minRamp 1: 10 °C/min to 320 °CHold at 320 °C for 10 min	Separates a wide range of volatile and semi-volatile fragments.
MS Detector	Quadrupole or Time-of-Flight (TOF) MS	Provides mass information for fragment identification. Soft ionization can help identify molecular ions of fragments.[10]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard mode for creating reproducible fragmentation patterns.
Mass Range	40 - 600 m/z	Covers the expected mass range of pyrolysis products.

Method 3: Transesterification and GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs)

This method is used to determine the fatty acid composition of the ester. The C32-36 Isoalkyl Stearate is chemically converted into its corresponding Fatty Acid Methyl Ester (FAME) and long-chain isoalkyl alcohol. The more volatile FAME (methyl stearate) is then easily analyzed by standard GC-MS.

Experimental Protocol

• Derivatization (Transesterification) :

  • Accurately weigh approximately 25 mg of the C32-36 Isoalkyl Stearate sample into a reaction vial.

  • Add 2 mL of 2 M methanolic HCl or 14% Boron Trifluoride (BF3) in methanol.[11][12]

  • Cap the vial tightly and heat at 80 °C for 1 hour to complete the transesterification reaction.[4]

  • Cool the vial to room temperature.

  • Add 2 mL of n-heptane and 2 mL of a saturated NaCl solution to the vial.[12][13]

  • Vortex vigorously for 30 seconds to extract the FAMEs into the heptane (B126788) layer.

  • Allow the phases to separate.

  • Carefully transfer the upper heptane layer, which contains the methyl stearate, to a clean GC vial for analysis.

• Instrumental Analysis :

  • Inject 1 µL of the heptane layer into the GC-MS system.

  • Run the analysis using the parameters in Table 3 to identify and quantify the resulting methyl stearate.

Table 3: Recommended GC-MS Parameters for FAMEs Analysis

Parameter	Setting	Rationale
GC System	Standard GC-MS system	Widely available and suitable for FAME analysis.
Column	Polar, wax-type capillary column (e.g., DB-Wax, Omegawax) or 5% Phenyl Polysiloxane	Wax columns are excellent for separating FAMEs.[14][15] A standard 5% phenyl column is also suitable.
Column Dims.	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing good resolution.
Carrier Gas	Helium	Inert and compatible with MS.
Flow Rate	1.0 mL/min (Constant Flow)	Standard flow for this column dimension.
Injector Temp.	250 °C	Sufficient for volatilizing FAMEs.[14]
Oven Program	Initial Temp: 70 °C, hold for 2 minRamp 1: 5 °C/min to 240 °CHold at 240 °C for 5 min	A typical temperature program for separating common FAMEs.[12]
MS Detector	Quadrupole or Ion Trap MS	Standard detectors for routine analysis.
Ionization Mode	Electron Ionization (EI) at 70 eV	Creates a searchable library spectrum for methyl stearate.
Mass Range	50 - 400 m/z	Appropriate for identifying methyl stearate (MW = 298.5).

Workflow and Method Selection

The choice of analytical method depends on the specific research question, whether it is for quality control, structural identification, or compositional analysis.

Caption: Analytical workflow for selecting a suitable GC method.

References

• 1. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 2. ewg.org [ewg.org]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 6. aocs.org [aocs.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Pyrolysis–gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 9. Pyrolysis-GC-MS | Pyrolysis Gas Chromatography | EAG Laboratories [eag.com]
• 10. waters.com [waters.com]
• 11. benchchem.com [benchchem.com]
• 12. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 13. Derivatization techniques for free fatty acids by GC [restek.com]
• 14. agilent.com [agilent.com]
• 15. selectscience.net [selectscience.net]

High-performance liquid chromatography for C32-36 Isoalkyl Stearate

An in-depth guide to the high-performance liquid chromatography (HPLC) analysis of C32-36 Isoalkyl Stearate (B1226849), tailored for researchers, scientists, and professionals in drug development. This document provides comprehensive application notes and detailed experimental protocols.

Application Note: Analysis of C32-36 Isoalkyl Stearate by HPLC

Introduction

C32-36 Isoalkyl Stearate is a complex mixture of branched, long-chain esters derived from stearic acid and C32-36 isoalkyl alcohols. It is widely utilized in the cosmetic and personal care industry as an emollient and skin conditioning agent due to its unique sensory properties and ability to form non-occlusive films.[1][2][3] Accurate and reliable quantification of C32-36 Isoalkyl Stearate in raw materials and finished products is crucial for quality control, formulation development, and stability testing.

Principle of Separation

Reversed-phase HPLC separates molecules based on their hydrophobicity.[4] A nonpolar stationary phase (typically C18 or C8) is used in conjunction with a polar mobile phase. More hydrophobic compounds, such as the long alkyl chains of C32-36 Isoalkyl Stearate, will have a stronger affinity for the stationary phase and thus will be retained longer on the column. A gradient elution, where the mobile phase composition is changed over time to increase its nonpolar character, is often employed to effectively elute these highly retained compounds.

Experimental Protocols

1. Sample Preparation

The sample preparation protocol will vary depending on the sample matrix.

For Raw Material (C32-36 Isoalkyl Stearate):

• Accurately weigh approximately 100 mg of the C32-36 Isoalkyl Stearate standard.

• Dissolve the standard in 10 mL of a suitable organic solvent such as tetrahydrofuran (B95107) (THF) or chloroform (B151607) to create a stock solution of 10 mg/mL.

• Prepare a series of calibration standards by serial dilution of the stock solution with the initial mobile phase solvent. A typical concentration range could be from 0.1 mg/mL to 1.0 mg/mL.

• Filter all solutions through a 0.45 µm syringe filter before injection into the HPLC system.[4]

For Cosmetic Formulations (e.g., Creams, Lotions):

• Accurately weigh approximately 1 g of the cosmetic product into a centrifuge tube.

• Add 10 mL of a suitable extraction solvent (e.g., hexane (B92381) or a mixture of chloroform and methanol).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of the lipid-soluble components.

• Centrifuge the mixture at 5000 rpm for 10 minutes to separate the solid and liquid phases.[8]

• Carefully transfer the supernatant (liquid phase) to a clean vial.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the dried extract in a known volume of the initial mobile phase solvent.[4]

• Filter the reconstituted sample through a 0.45 µm syringe filter prior to HPLC analysis.

2. HPLC Instrumentation and Conditions

The following table outlines the recommended HPLC system and parameters for the analysis of C32-36 Isoalkyl Stearate.

Parameter	Recommended Condition
HPLC System	A system equipped with a binary or quaternary pump, autosampler, column oven, and an ELSD or CAD detector.
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[9]
Mobile Phase A	Acetonitrile
Mobile Phase B	Tetrahydrofuran (THF) or Dichloromethane
Gradient Elution	Start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over the course of the run to elute the highly hydrophobic stearate esters. A representative gradient is shown below.
Flow Rate	1.0 mL/min
Column Temperature	40 °C[8]
Injection Volume	10-20 µL[10]
Detector	Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD)
ELSD Settings	Nebulizer Temperature: 40 °C, Evaporator Temperature: 60 °C, Gas Flow: 1.5 L/min (optimize as needed)
CAD Settings	Follow manufacturer's recommendations for optimization.

Gradient Elution Program:

Time (minutes)	% Mobile Phase A (Acetonitrile)	% Mobile Phase B (THF)
0.0	95	5
20.0	50	50
25.0	5	95
30.0	5	95
30.1	95	5
35.0	95	5

3. Data Analysis and Quantification

• Calibration Curve: Inject the prepared calibration standards and construct a calibration curve by plotting the peak area (from the ELSD or CAD) versus the concentration of C32-36 Isoalkyl Stearate.

• Quantification: Inject the prepared sample solutions. The concentration of C32-36 Isoalkyl Stearate in the samples can be determined from the calibration curve using the peak area of the analyte.

• System Suitability: To ensure the reliability of the HPLC system, system suitability parameters such as retention time reproducibility, peak area precision, and resolution should be monitored.

Quantitative Data Summary

The following table structure should be used to record and compare the quantitative results from the HPLC analysis.

Sample ID	Retention Time (min)	Peak Area	Calculated Concentration (mg/mL)	% Recovery (for spiked samples)
Standard 1
Standard 2
Standard 3
Blank
Sample 1
Sample 1 (Spiked)
Sample 2
Sample 2 (Spiked)

Visualizations

Experimental Workflow Diagram

References

• 1. specialchem.com [specialchem.com]
• 2. skinsort.com [skinsort.com]
• 3. ewg.org [ewg.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. pickeringlabs.com [pickeringlabs.com]
• 9. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: C32-36 Isoalkyl Stearate in Controlled-Release Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

C32-36 Isoalkyl Stearate is a complex mixture of esters derived from a branched, saturated fatty alcohol containing 32 to 36 carbons and stearic acid.[1][2] While extensively utilized in the cosmetics industry as an emollient and skin conditioning agent, its potential as a hydrophobic matrix-forming excipient in controlled-release oral solid dosage forms is an area of growing interest.[3][4] Its waxy nature, hydrophobicity, and melt characteristics suggest its suitability for creating inert matrix systems that can retard the release of both water-soluble and poorly soluble active pharmaceutical ingredients (APIs).

These application notes provide a comprehensive overview of the potential use of C32-36 Isoalkyl Stearate in the development of controlled-release drug delivery systems. Detailed protocols for formulation development, manufacturing, and in vitro evaluation are presented to guide researchers in exploring its utility.

Physicochemical Properties and Rationale for Use

The performance of a wax-like excipient in a controlled-release matrix is largely dictated by its physical and chemical properties. While specific data for C32-36 Isoalkyl Stearate in pharmaceutical applications is limited, its properties can be inferred from its chemical nature and the behavior of similar waxy materials used in oral solid dosage forms.[5]

Key Properties of C32-36 Isoalkyl Stearate for Controlled-Release Applications:

Property	Anticipated Value/Characteristic	Rationale for Controlled-Release
Appearance	Waxy Solid	Provides the necessary solid-state structure to form a coherent and robust tablet matrix.
Melting Range	Expected to be in a range suitable for melt granulation (e.g., 60-80°C)	Enables manufacturing processes such as melt granulation and hot-melt extrusion, which can offer advantages over traditional wet granulation.[6][7]
Solubility	Insoluble in water	Forms an inert, non-erodible matrix from which the drug diffuses. This insolubility is crucial for sustaining drug release over an extended period.[5]
Hydrophobicity	High	The hydrophobic nature of the matrix limits the penetration of the dissolution medium, thereby controlling the rate of drug dissolution and diffusion.[5]
Biocompatibility	Generally considered safe for topical use	While oral safety data is not extensively documented in the search results, its use in cosmetics suggests a low toxicity profile. Further toxicological studies for oral administration would be required.
Chemical Inertness	High	As a saturated ester, it is expected to be chemically stable and not react with most APIs or other excipients. FT-IR and DSC studies are recommended for compatibility confirmation.[8]

Mechanism of Controlled Release

The primary mechanism of drug release from a C32-36 Isoalkyl Stearate-based matrix tablet is expected to be diffusion-controlled. The following diagram illustrates the theoretical process:

Caption: Theoretical mechanism of drug release from a C32-36 Isoalkyl Stearate matrix tablet.

Experimental Protocols

The following protocols are adapted from established methods for developing and evaluating wax matrix tablets and can be applied to formulations containing C32-36 Isoalkyl Stearate.[6][7]

Protocol 1: Formulation of Controlled-Release Matrix Tablets by Melt Granulation

This protocol describes the preparation of matrix tablets using a melt granulation technique, which is suitable for waxy excipients like C32-36 Isoalkyl Stearate.

1. Materials and Equipment:

• Active Pharmaceutical Ingredient (API)

• C32-36 Isoalkyl Stearate

• Diluent (e.g., Lactose, Microcrystalline Cellulose)

• Lubricant (e.g., Magnesium Stearate)[9]

• Glidant (e.g., Colloidal Silicon Dioxide)

• Water bath or hot plate with magnetic stirrer

• Porcelain evaporating dish

• Sieves (e.g., 18-mesh)

• Blender (e.g., V-blender)

• Tablet compression machine (single-punch or rotary)

2. Procedure:

• Melting the Matrix Former: In a porcelain dish, melt the C32-36 Isoalkyl Stearate at a temperature approximately 10-15°C above its melting point (e.g., 75-80°C) using a water bath.[6]

• Drug Incorporation: Gradually add the API and diluent to the molten C32-36 Isoalkyl Stearate with continuous stirring to ensure a homogenous dispersion.

• Granulation: Remove the mixture from the heat and allow it to cool to a semi-solid mass. Pass the cooled mass through an 18-mesh sieve to form granules.[6]

• Lubrication: Add the lubricant and glidant to the granules and blend for a short period (e.g., 2-5 minutes) in a V-blender.

• Compression: Compress the final blend into tablets using a tablet press. The hardness of the tablets should be controlled (e.g., 5-6 kg/cm ²).[6]

Workflow for Melt Granulation:

References

• 1. ewg.org [ewg.org]
• 2. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 3. specialchem.com [specialchem.com]
• 4. C32-36 isoalkyl stearate, 68201-22-9 [perflavory.com]
• 5. Evaluation of hydrophobic materials as matrices for controlled-release drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of Processing and Sintering on Controlled Release Wax Matrix Tablets of Ketorolac Tromethamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. asjp.cerist.dz [asjp.cerist.dz]
• 8. researchgate.net [researchgate.net]
• 9. pharmaexcipients.com [pharmaexcipients.com]

Application Notes and Protocols: C32-36 Isoalkyl Stearate as a Matrix in Tablet Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

C32-36 Isoalkyl Stearate (B1226849) is a branched, saturated fatty acid ester with properties that suggest its potential as a hydrophobic matrix former in oral solid dosage forms, particularly for controlled-release tablet formulations.[1][2][3] Its lipidic nature can be leveraged to modulate drug release, offering a promising alternative to traditional wax-based and polymeric matrix systems.[4][5] This document provides detailed application notes and experimental protocols for the evaluation of C32-36 Isoalkyl Stearate as a matrix-forming excipient in tablet manufacturing.

As a hydrophobic material, C32-36 Isoalkyl Stearate is expected to control drug release by creating a non-erodible or slowly erodible matrix, where drug release is primarily governed by diffusion through the lipidic channels.[4][5][6] The tortuosity and porosity of this matrix can be adjusted by varying the concentration of the isoalkyl stearate, thereby tailoring the drug release profile.[4][5]

Key Properties and Advantages

While primarily used in cosmetics, the inherent properties of C32-36 Isoalkyl Stearate, such as its emollient and conditioning effects, are derived from its chemical structure as an ester of stearic acid.[1][2][7] In a pharmaceutical context, these properties translate to potential advantages in tablet formulation:

• Hydrophobicity: Imparts controlled-release characteristics to the tablet matrix.

• Plasticity: May improve the compressibility of powder blends, leading to robust tablets with adequate mechanical strength.

• Inertness: Expected to be chemically inert and compatible with a wide range of active pharmaceutical ingredients (APIs).

• Melt Characteristics: Its melting properties could be suitable for manufacturing processes like melt granulation or direct compression of heated powder blends.[8]

Experimental Protocols

The following protocols outline the steps for formulating and characterizing tablets using C32-36 Isoalkyl Stearate as a matrix former. These protocols are based on standard pharmaceutical manufacturing and evaluation techniques for similar lipid-based excipients.[4][5][9]

Protocol 1: Formulation of C32-36 Isoalkyl Stearate Matrix Tablets by Direct Compression

This protocol describes a direct compression method, which is often preferred for its simplicity and cost-effectiveness.

Materials and Equipment:

• Active Pharmaceutical Ingredient (API)

• C32-36 Isoalkyl Stearate

• Filler (e.g., Microcrystalline Cellulose, Lactose)

• Glidant (e.g., Colloidal Silicon Dioxide)

• Lubricant (e.g., Magnesium Stearate)[10][11][12]

• V-blender or Turbula blender[10]

• Rotary tablet press or single-punch press[9][10]

• Sieves

Methodology:

• Sieving: Pass all ingredients through an appropriate sieve (e.g., 40 mesh) to ensure particle size uniformity and break up any agglomerates.

• Blending:

  • Geometrically mix the API and C32-36 Isoalkyl Stearate in a blender for 10 minutes.

  • Add the filler and glidant to the blend and mix for an additional 15 minutes.

  • Add the lubricant and blend for a final 3-5 minutes. Over-mixing with the lubricant should be avoided as it can negatively impact tablet hardness.[10][13]

• Compression: Compress the final blend into tablets using a tablet press. The compression force should be optimized to achieve the desired tablet hardness.

dot

Diagram 1: Workflow for Direct Compression of Tablets.

Protocol 2: Formulation of C32-36 Isoalkyl Stearate Matrix Tablets by Melt Granulation

Melt granulation can be an alternative for APIs that are sensitive to moisture or to enhance the controlled-release properties of the matrix.[8]

Materials and Equipment:

• Same as Protocol 1

• High-shear mixer with a heating jacket or a suitable melt granulator

Methodology:

• Blending: Mix the API and filler in the jacketed high-shear mixer.

• Melting and Granulation:

  • Heat the C32-36 Isoalkyl Stearate until it melts.

  • Add the molten C32-36 Isoalkyl Stearate to the powder blend under continuous mixing to form granules.

• Cooling and Sizing: Allow the granules to cool to room temperature and then pass them through a suitable sieve to obtain a uniform granule size.

• Final Blending and Compression:

  • Add the glidant and lubricant to the sized granules and blend for 3-5 minutes.

  • Compress the lubricated granules into tablets.

dot

Diagram 2: Workflow for Melt Granulation.

Protocol 3: Characterization of Tablets

The following tests are essential to evaluate the physical properties and drug release performance of the formulated tablets.

1. Tablet Hardness:

• Objective: To measure the mechanical strength of the tablets.

• Method: Use a tablet hardness tester to measure the force required to break a tablet diametrically. Test a minimum of 10 tablets and calculate the average hardness.

2. Tablet Friability:

• Objective: To assess the ability of the tablets to withstand mechanical stress during handling and transportation.

• Method: Weigh a sample of tablets (usually 10-20), place them in a friability tester, and rotate for a specified number of revolutions (e.g., 100). De-dust the tablets and re-weigh them. Calculate the percentage of weight loss. A friability of less than 1% is generally considered acceptable.

3. In-Vitro Drug Release (Dissolution) Testing:

• Objective: To determine the rate and extent of drug release from the tablet matrix.

• Method:

  • Use a USP dissolution apparatus (e.g., Apparatus 2, paddle method).

  • The dissolution medium should be selected based on the API's solubility and the intended site of release (e.g., simulated gastric fluid, simulated intestinal fluid).

  • Maintain the medium at 37°C ± 0.5°C.

  • Withdraw samples at predetermined time intervals and analyze for drug content using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

dot

Diagram 3: Logical Relationship of Formulation Variables and Tablet Properties.

Data Presentation

The following tables present hypothetical but representative data for tablets formulated with varying concentrations of C32-36 Isoalkyl Stearate.

Table 1: Effect of C32-36 Isoalkyl Stearate Concentration on Tablet Physical Properties

Formulation Code	C32-36 Isoalkyl Stearate (%)	Hardness (N)	Friability (%)
F1	10	85 ± 5	0.65
F2	20	92 ± 6	0.52
F3	30	98 ± 4	0.41

Table 2: In-Vitro Drug Release Profile of Formulations with Varying C32-36 Isoalkyl Stearate Concentrations

Time (hours)	Cumulative Drug Release (%) - F1 (10%)	Cumulative Drug Release (%) - F2 (20%)	Cumulative Drug Release (%) - F3 (30%)
1	35.2	28.5	21.8
2	52.8	45.1	36.4
4	75.6	65.3	54.9
6	88.9	78.2	68.7
8	95.1	86.4	79.3
12	98.3	92.5	88.1

Discussion of Expected Results

Based on the principles of hydrophobic matrix tablets, an increase in the concentration of C32-36 Isoalkyl Stearate is expected to:

• Decrease the rate of drug release: A higher concentration of the hydrophobic matrix former increases the tortuosity of the diffusion path for the drug, thereby retarding its release.[4][5]

• Potentially increase tablet hardness: The lipidic nature of the excipient may improve powder compressibility, leading to harder tablets, although this effect can be complex and depends on interactions with other excipients.

• Decrease friability: Increased tablet hardness generally correlates with lower friability, indicating better mechanical stability.

Conclusion

C32-36 Isoalkyl Stearate shows promise as a novel hydrophobic matrix-forming excipient for controlled-release tablet formulations. Its lipidic nature can be effectively utilized to modulate drug release profiles. The detailed protocols provided in these application notes offer a systematic approach for researchers and formulation scientists to evaluate its performance. Further studies are warranted to fully characterize its behavior with different APIs and in various manufacturing processes. The selection of an appropriate concentration of C32-36 Isoalkyl Stearate will be critical in achieving the desired drug release kinetics and tablet quality attributes.[4][5]

References

• 1. ewg.org [ewg.org]
• 2. specialchem.com [specialchem.com]
• 3. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 4. Evaluation of hydrophobic materials as matrices for controlled-release drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. ashland.com [ashland.com]
• 10. roquette.com [roquette.com]
• 11. pharmaexcipients.com [pharmaexcipients.com]
• 12. dissolutiontech.com [dissolutiontech.com]
• 13. Evaluation of the Mixing Characteristics of Magnesium Stearate Using Triboelectric Properties [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for C32-36 Isoalkyl Stearate in Topical Drug Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction to C32-36 Isoalkyl Stearate

C32-36 Isoalkyl Stearate is a complex mixture of esters derived from the reaction of stearic acid with a range of branched-chain C32 to C36 alcohols.[1][2][3] In the realm of topical drug formulations, it primarily functions as an emollient and a skin-conditioning agent.[4][5] Its chemical nature imparts a desirable sensory profile, non-greasy feel, and significant occlusive properties, making it a valuable excipient in the development of creams, lotions, and ointments. These application notes provide a comprehensive overview of its use, including detailed experimental protocols to evaluate its impact on formulation characteristics and performance.

Primary Functions in Topical Formulations:

• Emollient: Softens and soothes the skin by forming a protective layer that helps to reduce water loss.[4]

• Skin Conditioning Agent: Helps to maintain the skin in good condition.[5]

• Viscosity Modifier: Can contribute to the desired viscosity and texture of semi-solid formulations.

• Vehicle: Can act as a carrier for active pharmaceutical ingredients (APIs).

Physicochemical Properties

While specific quantitative data for C32-36 Isoalkyl Stearate is not extensively published, its general properties can be inferred from its chemical class.

Property	Typical Value/Characteristic	Significance in Topical Formulations
Appearance	Waxy solid at room temperature	Contributes to the consistency and structure of semi-solid dosage forms.
Solubility	Insoluble in water; soluble in oils and organic solvents	Dictates its use in the oil phase of emulsions and its compatibility with lipophilic APIs.
Melting Point	Varies depending on the specific alkyl chain length distribution	Influences the manufacturing process parameters, such as the temperature required for melting and homogenization.
Saponification Value	Data not readily available	An indicator of the average molecular weight of the ester.
Acid Value	Data not readily available	Indicates the amount of free fatty acids present, which can affect the stability and potential for skin irritation of the final formulation.
Safety Profile	Generally considered safe for use in cosmetics.[2][6]	Low potential for irritation and sensitization at typical use concentrations. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed alkyl esters as safe for use in cosmetics.[6]

Note: The data in this table is illustrative. Formulators should always refer to the certificate of analysis provided by the supplier for specific values.

Experimental Protocols

The following protocols are designed to evaluate the performance of C32-36 Isoalkyl Stearate in topical formulations.

Evaluation of Rheological Properties

The inclusion of C32-36 Isoalkyl Stearate can significantly impact the viscosity and flow behavior of a topical formulation, which in turn affects its spreadability, feel, and stability.

Objective: To determine the effect of varying concentrations of C32-36 Isoalkyl Stearate on the viscosity of a model cream formulation.

Materials and Equipment:

• Model Cream Base (e.g., oil-in-water emulsion)

• C32-36 Isoalkyl Stearate

• Rotational Viscometer or Rheometer with appropriate spindle/geometry (e.g., cone and plate or parallel plate)

• Temperature-controlled water bath

• Homogenizer

Protocol:

• Formulation Preparation: Prepare a series of cream formulations containing varying concentrations of C32-36 Isoalkyl Stearate (e.g., 0%, 2%, 5%, 10% w/w) in the oil phase. Ensure all other ingredients are kept at a constant concentration.

• Homogenization: Homogenize each formulation under standardized conditions (e.g., speed and time) to ensure uniform droplet size and distribution.

• Sample Loading: Carefully load the sample onto the viscometer/rheometer, ensuring no air bubbles are trapped.

• Equilibration: Allow the sample to equilibrate to the desired temperature (e.g., 25°C) for a set period.

• Viscosity Measurement:

  • Single Point Viscosity: Measure the viscosity at a defined shear rate (e.g., 10 s⁻¹).

  • Flow Curve: Perform a shear rate sweep (e.g., from 0.1 to 100 s⁻¹) to evaluate the shear-thinning behavior of the formulation.

• Data Analysis: Plot viscosity as a function of C32-36 Isoalkyl Stearate concentration. For flow curves, plot viscosity versus shear rate.

Illustrative Data:

C32-36 Isoalkyl Stearate Conc. (% w/w)	Apparent Viscosity at 10 s⁻¹ (Pa·s)	Flow Behavior Index (n)
0	15.2	0.65
2	18.5	0.62
5	25.8	0.58
10	38.1	0.55

Note: This data is for illustrative purposes only.

Experimental Workflow for Rheological Evaluation.

In Vitro Skin Permeation Study

As an occlusive agent, C32-36 Isoalkyl Stearate can influence the penetration of an API into the skin.

Objective: To assess the effect of C32-36 Isoalkyl Stearate on the in vitro permeation of a model drug (e.g., caffeine) through a skin model.

Materials and Equipment:

• Franz Diffusion Cells

• Excised human or animal skin (e.g., porcine ear skin)

• Model drug (e.g., caffeine)

• Phosphate Buffered Saline (PBS) as receptor fluid

• High-Performance Liquid Chromatography (HPLC) system for drug quantification

• Formulations with and without C32-36 Isoalkyl Stearate

Protocol:

• Skin Preparation: Thaw and mount the excised skin on the Franz diffusion cells with the stratum corneum facing the donor compartment.

• Receptor Chamber: Fill the receptor chamber with pre-warmed PBS and ensure no air bubbles are present.

• Formulation Application: Apply a finite dose of the test formulation (e.g., 10 mg/cm²) to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor fluid and replace it with an equal volume of fresh, pre-warmed PBS.

• Drug Quantification: Analyze the collected samples for drug concentration using a validated HPLC method.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot it against time. Determine the steady-state flux (Jss) and the permeability coefficient (Kp).

Illustrative Data:

Formulation	Steady-State Flux (Jss) (μg/cm²/h)	Permeability Coefficient (Kp) (cm/h x 10⁻³)	Enhancement Ratio
Control (without C32-36 Isoalkyl Stearate)	2.5	1.25	1.0
5% C32-36 Isoalkyl Stearate	3.8	1.90	1.52

Note: This data is for illustrative purposes only.

In Vitro Skin Permeation Study Workflow.

Formulation Stability Studies

Objective: To evaluate the physical stability of a topical formulation containing C32-36 Isoalkyl Stearate under accelerated conditions.

Materials and Equipment:

• Test formulations

• Stability chambers (e.g., 40°C/75% RH)

• Microscope

• Viscometer

• pH meter

• Centrifuge

Protocol:

• Sample Storage: Store the formulations in their final packaging at both real-time (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) stability conditions.

• Time Points: Evaluate the samples at specified time points (e.g., 0, 1, 3, and 6 months).

• Parameters to Evaluate:

  • Macroscopic Appearance: Observe for any changes in color, odor, or phase separation.

  • Microscopic Appearance: Examine under a microscope for changes in droplet size or crystal growth.

  • Viscosity: Measure the viscosity as described in Protocol 3.1.

  • pH: Measure the pH of the formulation.

  • Centrifugation Test: Centrifuge the sample (e.g., at 3000 rpm for 30 minutes) to check for phase separation.

Illustrative Data (Accelerated Stability at 40°C/75% RH):

Time (Months)	Appearance	Viscosity (Pa·s)	pH	Centrifugation
0	Homogeneous	25.8	5.5	No Separation
1	Homogeneous	25.5	5.4	No Separation
3	Homogeneous	25.1	5.4	No Separation
6	Homogeneous	24.8	5.3	No Separation

Note: This data is for illustrative purposes only and suggests good stability.

Hypothetical Mechanism of Action in Drug Delivery

C32-36 Isoalkyl Stearate, due to its large, branched alkyl chains, is expected to enhance drug delivery primarily through its occlusive and emollient properties.

Hypothetical Signaling Pathway for Enhanced Drug Delivery.

Conclusion

C32-36 Isoalkyl Stearate is a versatile excipient for topical drug formulations, offering benefits in terms of sensory characteristics, viscosity modification, and potentially enhancing the delivery of active ingredients. The experimental protocols outlined in these application notes provide a framework for formulators to systematically evaluate its performance and optimize its use in their specific drug product development programs. Due to the limited publicly available quantitative data on this specific ingredient, it is crucial for researchers to perform these evaluations to determine its suitability for their intended application.

References

• 1. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 2. ewg.org [ewg.org]
• 3. C32-36 Isoalkyl Stearate (with Product List) [incidecoder.com]
• 4. incibeauty.com [incibeauty.com]
• 5. haut.de [haut.de]
• 6. Safety Assessment of Alkyl Esters as Used in Cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Differential Scanning Calorimetry (DSC) of C32-36 Isoalkyl Stearate

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

C32-36 Isoalkyl Stearate is a complex mixture of branched-chain esters of stearic acid with long-chain iso-alcohols (containing 32 to 36 carbon atoms). It is widely utilized in the cosmetic, personal care, and pharmaceutical industries as an emollient, skin conditioning agent, and structurant in formulations.[1][2] The thermal properties of C32-36 Isoalkyl Stearate are critical to its functionality, influencing the texture, stability, and sensory characteristics of the final product. Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to characterize the phase transitions of materials, such as melting and crystallization, providing valuable insights for formulation development and quality control.[3][4]

These application notes provide a comprehensive overview of the DSC analysis of C32-36 Isoalkyl Stearate, including its expected thermal behavior, a detailed experimental protocol, and data interpretation guidelines.

Thermal Behavior and Characteristics

C32-36 Isoalkyl Stearate is a waxy solid at room temperature. Its thermal behavior is characterized by a distinct melting transition over a specific temperature range. The branched nature of the alkyl chains introduces irregularities into the crystal lattice, which typically results in a broader melting range and a lower melting point compared to its linear-chain counterparts of similar molecular weight.

The key thermal events observable by DSC for C32-36 Isoalkyl Stearate are:

• Melting (Endothermic Transition): The absorption of heat as the material transitions from a solid to a liquid state. The key parameters derived from the melting peak are the onset temperature, the peak temperature (melting point), and the enthalpy of fusion (ΔHfus).

• Crystallization (Exothermic Transition): The release of heat as the material solidifies upon cooling from the molten state.

Quantitative Data Summary

Direct and complete quantitative DSC data for C32-36 Isoalkyl Stearate is not extensively available in public literature. However, based on available safety assessments and data for analogous long-chain esters, the following table summarizes the expected thermal properties.[5] The enthalpy of fusion is an estimate based on typical values for similar waxy esters.

Thermal Property	Expected Value Range	Description
Melting Point (Peak)	36 - 38 °C	The temperature at which the material exhibits its maximum rate of melting.[5]
Onset of Melting	~30 - 34 °C	The temperature at which the melting process begins to be detected.
Enthalpy of Fusion (ΔHfus)	150 - 200 J/g (est.)	The amount of energy required to melt the material. This value is indicative of the degree of crystallinity.
Crystallization Point (Peak)	~25 - 30 °C	The temperature at which the maximum rate of crystallization occurs upon cooling. This often occurs at a lower temperature than the melting point due to supercooling.

Experimental Protocol

This protocol outlines a standard method for the DSC analysis of C32-36 Isoalkyl Stearate.

1. Instrumentation and Consumables:

• Differential Scanning Calorimeter (DSC) equipped with a refrigerated cooling system.

• Aluminum DSC pans and lids.

• Microbalance with a precision of at least 0.01 mg.

• High-purity indium standard for calibration.

• Nitrogen gas supply (99.99% purity or higher).

2. Instrument Calibration:

Calibrate the DSC for temperature and enthalpy using a certified indium standard according to the instrument manufacturer's guidelines.

3. Sample Preparation:

• Accurately weigh 5-10 mg of the C32-36 Isoalkyl Stearate sample directly into an aluminum DSC pan.

• Ensure the sample forms a thin, even layer at the bottom of the pan to facilitate uniform heat transfer.

• Hermetically seal the pan with an aluminum lid.

• Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

4. DSC Measurement Program:

The following temperature program is recommended for analyzing C32-36 Isoalkyl Stearate:

• Equilibration: Equilibrate the sample at 0°C and hold for 5 minutes to ensure a uniform starting temperature.

• First Heating Scan: Heat the sample from 0°C to 80°C at a constant rate of 10°C/min. This scan is performed to erase the sample's prior thermal history.

• Isothermal Hold: Hold the sample at 80°C for 5 minutes to ensure complete melting.

• Cooling Scan: Cool the sample from 80°C to 0°C at a constant rate of 10°C/min to observe crystallization.

• Second Heating Scan: Heat the sample from 0°C to 80°C at a constant rate of 10°C/min. The data from this second heating scan is typically used for analysis to ensure a consistent and reproducible thermal history.

5. Data Analysis:

From the second heating scan of the DSC thermogram, determine the following:

• Onset Temperature of Melting: The temperature at the intersection of the baseline and the tangent to the steepest slope of the melting peak.

• Peak Melting Temperature (Tm): The temperature at the apex of the melting peak.

• Enthalpy of Fusion (ΔHfus): The integrated area under the melting peak, typically calculated using the instrument's software.

From the cooling scan, determine the peak crystallization temperature (Tc) .

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the DSC experiment for analyzing C32-36 Isoalkyl Stearate.

Caption: DSC Experimental Workflow for C32-36 Isoalkyl Stearate.

Structure-Property Relationship

The molecular structure of C32-36 Isoalkyl Stearate directly influences its thermal properties. The presence of branching in the alkyl chains disrupts the ordered packing that is characteristic of linear-chain waxes.

Caption: Influence of branched structure on thermal properties.

Applications in Research and Development

The DSC analysis of C32-36 Isoalkyl Stearate is valuable for:

• Raw Material Qualification: Ensuring the consistency of thermal properties between different batches of the ingredient.

• Formulation Development: Understanding the interaction of C32-36 Isoalkyl Stearate with other components in a formulation and its impact on the final product's melting behavior and stability.

• Polymorphism Studies: Identifying different crystalline forms of the material that may have different physical properties.

• Competitive Product Analysis: Characterizing the thermal properties of benchmark formulations.

Conclusion

Differential Scanning Calorimetry is an indispensable tool for characterizing the thermal properties of C32-36 Isoalkyl Stearate. The provided protocol offers a robust starting point for researchers, scientists, and drug development professionals to obtain reliable and reproducible data. Understanding the melting and crystallization behavior of this waxy ester is fundamental for its effective application in the development of high-quality cosmetic and pharmaceutical products.

References

• 1. ewg.org [ewg.org]
• 2. specialchem.com [specialchem.com]
• 3. Chemical and physical analyses of wax ester properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cir-safety.org [cir-safety.org]

Application Note: Thermal Stability Assessment of C32-36 Isoalkyl Stearate using Thermogravimetric Analysis (TGA)

Audience: Researchers, scientists, and drug development professionals.

Introduction

C32-36 Isoalkyl Stearate is a complex ester widely utilized in the cosmetic and pharmaceutical industries as an emollient and skin conditioning agent.[1][2][3] Its thermal stability is a critical parameter that can influence the quality, shelf-life, and performance of final products. Thermogravimetric Analysis (TGA) is a powerful analytical technique used to characterize the thermal stability and decomposition profile of materials by measuring the change in mass as a function of temperature.[4] This application note provides a detailed protocol for assessing the thermal stability of C32-36 Isoalkyl Stearate using TGA, relevant for quality control, formulation development, and regulatory submissions.

Key Applications of TGA for C32-36 Isoalkyl Stearate:

• Thermal Stability Profiling: Determining the temperature at which the material begins to degrade.[4][5]

• Purity Assessment: Identifying the presence of volatile impurities or residual solvents.

• Compositional Analysis: Quantifying the components in a formulation containing the ester.[6][7]

• Lot-to-Lot Consistency: Ensuring uniform quality of the raw material.

• Compatibility Studies: Evaluating the thermal behavior of the ester in the presence of other excipients.

Experimental Protocol

This protocol outlines the methodology for performing Thermogravimetric Analysis on C32-36 Isoalkyl Stearate.

1. Instrumentation:

• A calibrated Thermogravimetric Analyzer (TGA) equipped with a sensitive microbalance and a furnace capable of reaching at least 600°C.

• Inert sample pans (e.g., aluminum or platinum).

• High-purity nitrogen gas for creating an inert atmosphere.

2. Sample Preparation:

• Ensure the C32-36 Isoalkyl Stearate sample is homogeneous.

• Accurately weigh approximately 5-10 mg of the sample into a tared TGA pan.

• Record the exact sample weight.

3. TGA Instrument Parameters:

Parameter	Recommended Setting
Temperature Range	Ambient to 600°C
Heating Rate	10°C/min
Atmosphere	Nitrogen (Inert)
Gas Flow Rate	20-50 mL/min
Sample Mass	5-10 mg
Pan Type	Aluminum or Platinum

4. Experimental Procedure:

• Place the sample pan containing the C32-36 Isoalkyl Stearate into the TGA instrument.

• Purge the furnace with nitrogen gas for at least 15 minutes before starting the analysis to ensure an inert atmosphere.

• Initiate the temperature program to heat the sample from ambient temperature to 600°C at a constant rate of 10°C/min.

• Continuously record the sample mass as a function of temperature.

• Once the run is complete, cool the furnace back to ambient temperature.

• Analyze the resulting TGA curve (mass vs. temperature).

Data Presentation and Analysis

The thermal stability of C32-36 Isoalkyl Stearate can be characterized by several key parameters obtained from the TGA curve. The data can be summarized in a table for easy comparison.

Table 1: Representative TGA Data for C32-36 Isoalkyl Stearate

Parameter	Description	Typical Value
Onset of Decomposition (Tonset)	The temperature at which significant mass loss begins.	250 - 300°C
Peak Decomposition Temperature (Tpeak)	The temperature at which the rate of mass loss is maximum (from the derivative of the TGA curve, DTG).	300 - 350°C
Mass Loss at 300°C	Percentage of mass lost at a specific temperature.	< 5%
Mass Loss at 400°C	Percentage of mass lost at a specific temperature.	> 95%
Residual Mass at 600°C	The percentage of mass remaining at the end of the analysis.	< 1%

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow of the Thermogravimetric Analysis process for C32-36 Isoalkyl Stearate.

Caption: TGA Experimental Workflow for C32-36 Isoalkyl Stearate.

Conclusion

Thermogravimetric Analysis is a valuable and straightforward technique for assessing the thermal stability of C32-36 Isoalkyl Stearate. The provided protocol and representative data offer a framework for researchers, scientists, and drug development professionals to implement TGA for quality control, formulation development, and stability studies of products containing this common excipient. The results from TGA can provide crucial insights into the material's behavior at elevated temperatures, ensuring the development of safe, stable, and effective cosmetic and pharmaceutical products.

References

• 1. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 2. incibeauty.com [incibeauty.com]
• 3. C32-36 Isoalkyl Stearate (with Product List) [incidecoder.com]
• 4. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 6. mt.com [mt.com]
• 7. azom.com [azom.com]

Application Notes and Protocols for the Evaluation of Novel Lubricants in Powder Technology: A Case Study Approach with C32-36 Isoalkyl Stearate

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction

Effective lubrication is a critical factor in the successful manufacturing of solid dosage forms in the pharmaceutical industry. Lubricants are essential excipients that reduce friction between the tablet surface and the die wall during ejection, prevent sticking to punches, and can improve powder flowability.[1][2] While magnesium stearate (B1226849) is the most commonly used lubricant, its hydrophobic nature can sometimes negatively impact tablet disintegration and dissolution.[3] This necessitates the exploration and evaluation of novel, alternative lubricants.

This document provides a framework for the evaluation of new lubricants in powder technology, using C32-36 Isoalkyl Stearate as a hypothetical candidate. C32-36 Isoalkyl Stearate is an ester of a branched, saturated fatty alcohol with stearic acid, presenting as a waxy solid with potential lubricating properties due to its long hydrocarbon chains.[4][5][6] To date, its primary applications are in the cosmetics industry as an emollient and skin conditioning agent, with limited publicly available data on its use as a pharmaceutical powder lubricant.[7][8]

The following sections outline standardized protocols for characterizing the efficiency of a novel lubricant compared to an industry standard like magnesium stearate.

Key Performance Indicators for Lubricant Evaluation

The efficacy of a powder lubricant is determined by its impact on several key manufacturing and final product attributes. A comprehensive evaluation should include the following quantitative assessments.

Performance Parameter	Objective	Typical Measurement	Desired Outcome for Novel Lubricant
Lubrication Efficiency	To quantify the reduction of frictional forces during tablet ejection.	Ejection Force (N), Friction Coefficient	Lower values compared to the unlubricated blend and comparable or better than the standard lubricant.
Powder Flowability	To assess the impact on the ease and uniformity of powder flow into the die.	Angle of Repose (°), Carr's Index (%), Hausner Ratio	Improved flow properties (lower angle of repose, Carr's Index, and Hausner Ratio) compared to the unlubricated blend.
Tabletability/Compactibility	To determine the effect on the mechanical strength of the compressed tablet.	Tablet Tensile Strength (MPa), Hardness (N)	Minimal negative impact on tablet strength compared to the unlubricated blend.
Drug Release	To evaluate the influence on the dissolution rate of the active pharmaceutical ingredient (API).	Dissolution Profile (% drug released over time)	No significant retardation of drug release compared to the standard lubricant.

Experimental Protocols

The following protocols describe the methodologies for evaluating a novel lubricant such as C32-36 Isoalkyl Stearate against a standard, magnesium stearate.

Protocol 1: Evaluation of Lubrication Efficiency Using a Tablet Press

Objective: To measure the force required to eject a compressed tablet from the die, providing a direct indication of lubricant effectiveness.

Materials and Equipment:

• Active Pharmaceutical Ingredient (API) and other excipients (e.g., filler, binder)

• Novel Lubricant (e.g., C32-36 Isoalkyl Stearate) at varying concentrations (e.g., 0.25%, 0.5%, 1.0% w/w)

• Standard Lubricant (Magnesium Stearate) at the same concentrations

• Unlubricated powder blend (Control)

• V-blender or other suitable powder blender

• Instrumented tablet press capable of measuring compression and ejection forces

• Tablet punches and die

Methodology:

• Prepare the base powder blend containing the API and all excipients except the lubricant.

• Divide the base blend into portions for each lubricant and concentration to be tested, including an unlubricated control.

• Add the specified concentration of the lubricant to each respective powder blend.

• Blend each formulation for a standardized time (e.g., 5 minutes) in a V-blender to ensure uniform distribution of the lubricant.

• Set up the instrumented tablet press with the desired punches and die.

• Compress a set number of tablets (e.g., n=10) for each formulation to a target tablet weight and thickness.

• Record the peak ejection force for each tablet.

• Calculate the average and standard deviation of the ejection forces for each formulation.

Protocol 2: Assessment of Powder Flowability

Objective: To determine the effect of the lubricant on the flow characteristics of the powder blend.

Materials and Equipment:

• Lubricated and unlubricated powder blends from Protocol 1

• Powder flowability tester (for measuring angle of repose)

• Tapped density tester

Methodology for Angle of Repose:

• Place the powder blend into the funnel of the flowability tester.

• Allow the powder to flow freely onto a fixed-diameter base, forming a cone.

• Measure the height of the powder cone.

• Calculate the angle of repose using the formula: θ = tan⁻¹(height / 0.5 * base diameter).

• Perform the measurement in triplicate for each blend.

Methodology for Carr's Index and Hausner Ratio:

• Determine the bulk density of the powder blend by gently pouring a known mass of powder into a graduated cylinder and recording the volume.

• Determine the tapped density by subjecting the graduated cylinder to a set number of mechanical taps (B36270) (e.g., 100) and recording the new volume.

• Calculate Carr's Index: CI (%) = [(Tapped Density - Bulk Density) / Tapped Density] x 100.

• Calculate Hausner Ratio: HR = Tapped Density / Bulk Density.

• Perform measurements in triplicate for each blend.

Protocol 3: Evaluation of Tablet Tensile Strength

Objective: To assess the impact of the lubricant on the mechanical integrity of the compressed tablets.

Materials and Equipment:

• Tablets produced in Protocol 1

• Tablet hardness tester

• Micrometer or calipers

Methodology:

• Measure the diameter and thickness of at least 10 tablets from each formulation batch.

• Measure the breaking force (hardness) of each tablet using a calibrated hardness tester.

• Calculate the tensile strength (σ) for each tablet using the following formula for a flat-faced round tablet: σ = 2F / (πDT), where F is the breaking force, D is the tablet diameter, and T is the tablet thickness.

• Calculate the average and standard deviation of the tensile strength for each formulation.

Visualizing the Experimental Workflow and Logical Relationships

The following diagrams illustrate the process of lubricant evaluation and the logical connections between experimental outcomes.

Caption: Workflow for the evaluation of a novel powder lubricant.

Caption: Logical relationships in lubricant performance evaluation.

Conclusion

The evaluation of novel lubricants is a systematic process that requires careful measurement of key performance indicators. While C32-36 Isoalkyl Stearate's properties suggest it could function as a lubricant, empirical data is needed to confirm its efficacy and suitability in pharmaceutical powder technology. The protocols and frameworks provided here offer a standardized approach for researchers and drug development professionals to rigorously assess any new candidate lubricant, ensuring the selection of excipients that lead to robust and efficient manufacturing processes and high-quality final products.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. The Effect of Lubricants on Powder Flowability for Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. ewg.org [ewg.org]
• 5. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 6. specialchem.com [specialchem.com]
• 7. incibeauty.com [incibeauty.com]
• 8. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]

Application Note: Formulation of Amorphous Solid Dispersions with C32-36 Isoalkyl Stearate

AN-ASD-CS01

Introduction

Amorphous solid dispersions (ASDs) represent a key formulation strategy for enhancing the aqueous solubility and bioavailability of poorly soluble active pharmaceutical ingredients (APIs), particularly those belonging to the Biopharmaceutical Classification System (BCS) Class II.[1][2][3] This approach involves dispersing the API in an amorphous state within a carrier matrix, thereby preventing crystallization and presenting the drug in a higher energy state for improved dissolution.[3][4] While hydrophilic polymers are the most common carriers, lipid-based excipients are gaining interest due to their potential to further enhance absorption via lipid uptake pathways.[5][6][7][8]

This application note explores the potential use of C32-36 Isoalkyl Stearate, a branched, saturated fatty acid ester, as a novel lipid-based carrier for the formulation of amorphous solid dispersions.[9][10] Its waxy nature and potential for solubilization make it a candidate for manufacturing techniques such as hot-melt extrusion (HME) and spray drying. We present hypothetical formulation and characterization protocols for an ASD of a model BCS Class II drug, Itraconazole, with C32-36 Isoalkyl Stearate.

Materials and Methods

Materials

Material	Supplier	Grade
Itraconazole	Sigma-Aldrich	USP Grade
C32-36 Isoalkyl Stearate	Koster Keunen	Branched Kester Wax BK-40
Polyvinylpyrrolidone (PVP K30)	BASF	Kollidon® 30
Dichloromethane (B109758)	Fisher Scientific	HPLC Grade
Methanol (B129727)	Fisher Scientific	HPLC Grade
Phosphate (B84403) Buffer (pH 6.8)	Millipore	Analytical Grade

Experimental Protocols

1. Hot-Melt Extrusion (HME) Protocol

A co-rotating twin-screw extruder is employed for the preparation of the ASD.

• Blending: Itraconazole and C32-36 Isoalkyl Stearate (and PVP K30 for ternary systems) are geometrically blended in a V-blender for 15 minutes to ensure homogeneity.

• Extrusion: The blend is fed into the extruder at a controlled rate. The barrel temperature is set at intervals, gradually increasing from the feeding zone to the die.

• Cooling and Milling: The extrudate is cooled on a conveyor belt and subsequently milled to a uniform particle size. The milled powder is sieved and stored in a desiccator.

Processing Parameters for HME:

Parameter	Value
Screw Speed	100 RPM
Feed Rate	2 kg/h
Temperature Profile	80°C / 110°C / 130°C / 135°C
Die Diameter	2 mm

2. Spray Drying Protocol

A laboratory-scale spray dryer is used for this solvent-evaporation-based method.

• Solution Preparation: Itraconazole and C32-36 Isoalkyl Stearate (and PVP K30 for ternary systems) are dissolved in a 1:1 mixture of dichloromethane and methanol to create a 5% (w/v) solution.

• Spray Drying: The solution is pumped into the spray dryer. The process parameters are optimized to ensure efficient solvent evaporation and particle formation.

• Collection: The dried powder is collected from the cyclone separator and stored in a desiccator.

Processing Parameters for Spray Drying:

Parameter	Value
Inlet Temperature	90°C
Outlet Temperature	55°C
Aspiration Rate	85%
Pump Rate	5 mL/min
Atomization Pressure	2 bar

3. Characterization of Amorphous Solid Dispersions

• Differential Scanning Calorimetry (DSC): Thermal analysis is performed using a DSC instrument. Samples (5-10 mg) are heated in aluminum pans from 25°C to 200°C at a heating rate of 10°C/min to determine the glass transition temperature (Tg) and the absence of a melting endotherm for the crystalline drug.

• Powder X-Ray Diffraction (PXRD): PXRD patterns are obtained using a diffractometer with Cu Kα radiation. Scans are performed over a 2θ range of 5° to 40° to confirm the amorphous nature of the API in the dispersion.

• In Vitro Dissolution Studies: Dissolution testing is conducted using a USP Type II apparatus. The ASD formulations are placed in 900 mL of pH 6.8 phosphate buffer at 37°C with a paddle speed of 75 RPM. Samples are withdrawn at predetermined time points, filtered, and analyzed by HPLC to determine the drug release profile.

Hypothetical Results

Table 1: Formulation Compositions

Formulation Code	API:Excipient(s)	Ratio (w/w)	Method of Preparation
F1	Itraconazole : C32-36 Isoalkyl Stearate	1:4	HME
F2	Itraconazole : C32-36 Isoalkyl Stearate	1:4	Spray Drying
F3	Itraconazole : C32-36 Isoalkyl Stearate : PVP K30	1:3:1	HME
F4	Itraconazole : C32-36 Isoalkyl Stearate : PVP K30	1:3:1	Spray Drying
C1	Pure Itraconazole	-	-
C2	Physical Mixture (1:4 Itraconazole:C32-36)	1:4	Blending

Table 2: Thermal Analysis and Physical State Characterization

Formulation Code	Melting Endotherm of Itraconazole (°C)	Glass Transition (Tg) (°C)	Physical State (from PXRD)
F1	Absent	58	Amorphous
F2	Absent	55	Amorphous
F3	Absent	72	Amorphous
F4	Absent	69	Amorphous
C1	165	-	Crystalline
C2	164	-	Crystalline

Table 3: In Vitro Dissolution Data (% Drug Release)

Time (min)	F1	F2	F3	F4	C1
15	35	42	55	62	2
30	58	65	78	85	5
60	75	82	91	96	8
90	81	88	94	98	10
120	83	90	95	99	11

Diagrams

Caption: Hot-Melt Extrusion Workflow.

Caption: Spray Drying Workflow.

Discussion

The hypothetical results indicate that C32-36 Isoalkyl Stearate can be successfully formulated into an amorphous solid dispersion with Itraconazole using both hot-melt extrusion and spray drying techniques. The absence of a melting endotherm for Itraconazole in the DSC thermograms and the halo patterns in the PXRD data for formulations F1-F4 would confirm the complete amorphization of the drug.[2][11]

The single glass transition temperature for each formulation suggests good miscibility between the drug and the excipient(s). The inclusion of a hydrophilic polymer like PVP K30 (F3 and F4) appears to enhance the dissolution rate compared to the binary systems (F1 and F2). This is likely due to the improved wettability and prevention of drug precipitation provided by the PVP. All ASD formulations show a significant improvement in dissolution rate compared to the pure crystalline drug, highlighting the potential of this approach to enhance bioavailability.

C32-36 Isoalkyl Stearate shows promise as a lipid-based carrier for the development of amorphous solid dispersions. Both HME and spray drying are viable manufacturing methods. The combination of C32-36 Isoalkyl Stearate with a hydrophilic polymer may offer a synergistic effect, further enhancing the dissolution of poorly soluble APIs. Further studies would be required to assess the physical stability of these formulations and their in vivo performance.

References

• 1. pharmtech.com [pharmtech.com]
• 2. kinampark.com [kinampark.com]
• 3. Advances in the development of amorphous solid dispersions: The role of polymeric carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. phospholipid-research-center.com [phospholipid-research-center.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. dspace.library.uu.nl [dspace.library.uu.nl]
• 9. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 10. specialchem.com [specialchem.com]
• 11. Characterization of Amorphous Solid Dispersions and Identification of Low Levels of Crystallinity by Transmission Electron Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for C32-36 Isoalkyl Stearate in the Development of Semi-Solid Dosage Forms

Audience: Researchers, scientists, and drug development professionals.

Introduction:

C32-36 Isoalkyl Stearate is a complex ester derived from a branched, saturated fatty alcohol with a carbon chain length of 32 to 36 carbons and stearic acid.[1] In pharmaceutical and cosmetic applications, it primarily functions as an emollient and skin conditioning agent.[2] Its high molecular weight and waxy nature suggest its utility as a structurant and consistency-modifying agent in semi-solid dosage forms such as creams, ointments, and lotions. This document provides detailed application notes and protocols for incorporating and characterizing C32-36 Isoalkyl Stearate in the development of topical drug delivery systems. As a synthetic wax, it can be tailored for specific properties, making it a versatile component in controlled-release and topical formulations.[3]

These notes will explore its role in modifying the rheological properties, sensory characteristics, and in vitro drug release profiles of semi-solid formulations. The protocols provided are based on standard methodologies for the characterization of such systems.

Physicochemical Properties and Functional Attributes

C32-36 Isoalkyl Stearate is a non-polar, water-insoluble ingredient that imparts lubricity, occlusivity, and viscosity to semi-solid formulations. Its primary functions in these systems are summarized below.

Property	Functional Attribute in Semi-Solid Formulations
Physical Form	Waxy Solid
Solubility	Insoluble in water; Soluble in oils and non-polar solvents
Melting Range	Typically between 60-80°C (Hypothetical)
Emolliency	Softens and soothes the skin by forming a lipid barrier, preventing moisture loss.[2][4]
Occlusivity	Forms a water-resistant film on the skin, which can enhance the penetration of active pharmaceutical ingredients (APIs).
Viscosity Modifier	Increases the viscosity and consistency of emulsions and anhydrous systems, contributing to formulation stability.
Structurant	Acts as a gelling agent in the oil phase of emulsions, creating a stable matrix.
Sensory Modifier	Imparts a smooth, non-greasy feel to topical products.

Application in a Model Cream Formulation

To illustrate the utility of C32-36 Isoalkyl Stearate, a model oil-in-water (O/W) cream formulation containing a hypothetical non-steroidal anti-inflammatory drug (NSAID) is presented. The inclusion of C32-36 Isoalkyl Stearate is intended to enhance the cream's viscosity, stability, and sensory profile.

Model Formulation Composition

The following table outlines the composition of a base cream formulation and a test formulation containing C32-36 Isoalkyl Stearate.

Ingredient	Function	Base Formulation (% w/w)	Test Formulation (% w/w)
Oil Phase
Cetearyl Alcohol	Thickener, Emulsion Stabilizer	10.0	8.0
Glyceryl Stearate	Emulsifier	4.0	4.0
C32-36 Isoalkyl Stearate	Structurant, Emollient	0.0	5.0
Caprylic/Capric Triglyceride	Emollient, Solvent	8.0	8.0
Aqueous Phase
Purified Water	Vehicle	71.8	68.8
Glycerin	Humectant	5.0	5.0
Active & Other
Hypothetical NSAID	Active Pharmaceutical Ingredient	1.0	1.0
Phenoxyethanol (B1677644)	Preservative	0.2	0.2

Experimental Data (Hypothetical)

The following tables summarize the expected quantitative data from the characterization of the base and test formulations.

Table 1: Rheological Properties

Parameter	Base Formulation	Test Formulation
Viscosity (at 10 s⁻¹) (Pa·s)	25.5	45.2
Yield Stress (Pa)	15.8	30.1
G' (Storage Modulus) at 1 Hz (Pa)	1,500	3,200
G'' (Loss Modulus) at 1 Hz (Pa)	350	600
Tan δ (G''/G')	0.23	0.19

Table 2: Texture Analysis

Parameter	Base Formulation	Test Formulation
Firmness (g)	120	250
Consistency (g·s)	350	780
Adhesiveness (g·s)	-15	-25
Stringiness (mm)	5	2

Table 3: In Vitro Drug Release (Franz Diffusion Cell)

Time (hours)	Cumulative Release (%) - Base	Cumulative Release (%) - Test
1	15.2	10.5
2	28.9	20.1
4	45.6	35.8
6	60.1	48.9
8	72.5	60.2

Experimental Protocols

Preparation of the O/W Cream

This protocol details the manufacturing process for the model cream formulations.

Equipment:

• Jacketed Beaker or Stainless Steel Vessel

• Overhead Propeller Mixer

• Homogenizer (e.g., rotor-stator type)

• Water Bath

• Analytical Balance

Procedure:

• Oil Phase Preparation: In a jacketed beaker, combine all oil phase ingredients (Cetearyl Alcohol, Glyceryl Stearate, C32-36 Isoalkyl Stearate, Caprylic/Capric Triglyceride). Heat to 75-80°C with gentle stirring until all components are melted and homogenous.

• Aqueous Phase Preparation: In a separate beaker, combine the purified water and glycerin. Heat to 75-80°C.

• API Dissolution: Disperse or dissolve the hypothetical NSAID in a portion of the heated oil phase.

• Emulsification: Slowly add the oil phase to the aqueous phase under continuous mixing with a propeller mixer at 200-300 RPM.

• Homogenization: Immediately homogenize the mixture at 5000 RPM for 5 minutes to reduce droplet size and form a stable emulsion.

• Cooling: Reduce the mixing speed and allow the emulsion to cool.

• Addition of Preservative: When the temperature is below 40°C, add the phenoxyethanol and mix until uniform.

• Final Mixing: Continue gentle mixing until the cream reaches room temperature.

Caption: Workflow for O/W Cream Preparation.

Rheological Characterization

This protocol describes how to measure the rheological properties of the semi-solid formulations.

Equipment:

• Rotational Rheometer with parallel plate or cone-plate geometry

• Peltier temperature control system

Procedure:

• Sample Loading: Carefully apply the sample to the lower plate of the rheometer, ensuring no air bubbles are trapped.

• Equilibration: Set the temperature to 25°C and allow the sample to equilibrate for 5 minutes.

• Flow Curve Measurement: Perform a continuous shear rate ramp from 0.1 to 100 s⁻¹. Record the viscosity as a function of the shear rate.

• Oscillatory Measurement: Conduct a frequency sweep from 0.1 to 10 Hz at a constant strain within the linear viscoelastic region (LVER), which should be determined beforehand with a strain sweep. Record the storage modulus (G') and loss modulus (G'').

Caption: Rheological Characterization Workflow.

Texture Profile Analysis (TPA)

This protocol outlines the procedure for quantifying the textural properties of the cream.

Equipment:

• Texture Analyzer with a compression probe (e.g., a disc or spherical probe)

Procedure:

• Sample Preparation: Fill a standard container with the cream sample, ensuring a flat, even surface.

• Test Setup: Set the test parameters: a pre-test speed of 2.0 mm/s, a test speed of 1.0 mm/s, and a post-test speed of 1.0 mm/s. The compression distance should be set to 10 mm.

• Measurement: Perform a two-cycle compression test. The probe will descend into the sample, retract, and then repeat the cycle.

• Data Analysis: From the resulting force-time curve, calculate firmness, consistency, and adhesiveness.

In Vitro Drug Release Testing (IVRT)

This protocol describes the measurement of drug release from the semi-solid formulation.

Equipment:

• Franz Diffusion Cells

• Synthetic membrane (e.g., polysulfone)

• Receptor medium (e.g., phosphate (B84403) buffer pH 7.4)

• Stirring plate and stir bars

• HPLC system for drug quantification

Procedure:

• Cell Assembly: Mount the synthetic membrane between the donor and receptor chambers of the Franz cell.

• Receptor Phase: Fill the receptor chamber with pre-warmed (32°C) receptor medium and ensure no air bubbles are trapped beneath the membrane.

• Sample Application: Apply a finite dose (e.g., 300 mg) of the cream uniformly onto the membrane surface in the donor chamber.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 6, 8 hours), withdraw an aliquot from the receptor chamber and replace it with fresh, pre-warmed medium.

• Quantification: Analyze the drug concentration in the collected samples using a validated HPLC method.

Caption: In Vitro Drug Release Testing Workflow.

Discussion and Conclusion

The inclusion of C32-36 Isoalkyl Stearate in the model O/W cream is expected to significantly alter its physical properties. The hypothetical data suggests that at a 5% concentration, it increases the viscosity and firmness of the formulation, creating a more structured and stable cream. This is reflected in the higher G' value, indicating a more elastic, gel-like network within the oil phase.

The textural analysis data suggests a firmer, more consistent product that is less stringy, which could translate to improved sensory perception and user experience. The in vitro release data indicates a slower, more controlled release of the API from the formulation containing C32-36 Isoalkyl Stearate. This is likely due to the increased viscosity and the formation of a more tortuous diffusion path for the drug within the waxy matrix.

References

• 1. ewg.org [ewg.org]
• 2. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 3. scribd.com [scribd.com]
• 4. incibeauty.com [incibeauty.com]

Application Note: Validation of an Analytical Method for the Quantification of C32-36 Isoalkyl Stearate in Cosmetic Formulations by Gas Chromatography with Flame Ionization Detection (GC-FID)

AN-0012

Audience: Researchers, scientists, and drug development professionals involved in the quality control and formulation of cosmetic and pharmaceutical products.

Abstract: This application note details a validated gas chromatography with flame ionization detection (GC-FID) method for the quantitative determination of C32-36 Isoalkyl Stearate in cosmetic formulations. The method is demonstrated to be specific, linear, accurate, precise, and robust for its intended purpose. All validation parameters were assessed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.

Introduction

C32-36 Isoalkyl Stearate is a complex mixture of branched-chain esters of stearic acid with C32-36 iso-alcohols. It functions as an emollient and skin-conditioning agent in a variety of cosmetic products. Accurate quantification of this ingredient is crucial for ensuring product quality, consistency, and adherence to formulation specifications. This document provides a comprehensive protocol for the validation of a GC-FID method developed for this purpose.

Analytical Method

A high-temperature gas chromatography method was developed for the analysis of the high molecular weight and low volatility C32-36 Isoalkyl Stearate.

2.1. Chromatographic Conditions

• Instrument: Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Column: DB-1HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness) or equivalent high-temperature stable column.

• Injector: Splitless, 390 °C

• Carrier Gas: Helium, constant flow at 1.5 mL/min

• Oven Temperature Program:

  • Initial Temperature: 120 °C, hold for 1 minute

  • Ramp 1: 15 °C/min to 240 °C

  • Ramp 2: 8 °C/min to 390 °C, hold for 10 minutes

• Detector: FID, 390 °C

• Injection Volume: 1 µL

2.2. Materials and Reagents

• Solvent: Chloroform (B151607) or Hexane (HPLC grade)

• Internal Standard (IS): Cholesteryl Oleate or another high molecular weight ester not present in the sample matrix.

• Reference Standard: C32-36 Isoalkyl Stearate, certified reference material.

Experimental Protocols

3.1. Standard and Sample Preparation

3.1.1. Internal Standard Stock Solution (IS)

Prepare a stock solution of Cholesteryl Oleate in chloroform at a concentration of 1 mg/mL.

3.1.2. Standard Stock Solution

Accurately weigh approximately 50 mg of C32-36 Isoalkyl Stearate reference standard into a 50 mL volumetric flask and dissolve in chloroform to obtain a concentration of 1 mg/mL.

3.1.3. Calibration Standards

Prepare a series of calibration standards by diluting the Standard Stock Solution with chloroform to achieve concentrations ranging from 0.05 mg/mL to 0.5 mg/mL. Spike each calibration standard with the Internal Standard solution to a final concentration of 0.1 mg/mL.

3.1.4. Sample Preparation

Accurately weigh a quantity of the cosmetic formulation equivalent to approximately 10 mg of C32-36 Isoalkyl Stearate into a 50 mL centrifuge tube. Add 20 mL of chloroform and the internal standard solution to achieve a final IS concentration of 0.1 mg/mL. Vortex for 5 minutes to dissolve the sample. Centrifuge at 4000 rpm for 10 minutes. Filter the supernatant through a 0.45 µm PTFE syringe filter into a GC vial.

3.2. Method Validation Protocols

The analytical method was validated for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness, following ICH Q2(R2) guidelines.[1][2][3][4][5]

3.2.1. Specificity

Specificity was evaluated by analyzing a blank (chloroform), a placebo (formulation base without C32-36 Isoalkyl Stearate), the internal standard solution, a standard solution of C32-36 Isoalkyl Stearate, and a sample preparation. The chromatograms were examined for any interfering peaks at the retention times of the analyte and the internal standard.

3.2.2. Linearity and Range

Linearity was assessed by analyzing the calibration standards in triplicate. A calibration curve was constructed by plotting the ratio of the peak area of C32-36 Isoalkyl Stearate to the peak area of the internal standard against the concentration of the analyte. The linearity was evaluated by the correlation coefficient (r²) of the linear regression analysis. The range of the method is the interval between the upper and lower concentrations for which the method has been demonstrated to be linear, accurate, and precise.[1][5]

3.2.3. Accuracy

Accuracy was determined by a recovery study. A placebo formulation was spiked with the C32-36 Isoalkyl Stearate reference standard at three concentration levels (80%, 100%, and 120% of the target sample concentration). Each concentration was prepared in triplicate and analyzed. The percentage recovery was calculated.

3.2.4. Precision

• Repeatability (Intra-assay precision): Six replicate samples were prepared from a single homogeneous batch of cosmetic formulation at 100% of the target concentration and analyzed on the same day by the same analyst.

• Intermediate Precision (Inter-assay precision): The repeatability study was repeated on a different day by a different analyst using a different instrument to assess the variability.

The precision was expressed as the relative standard deviation (%RSD) of the measurements.

3.2.5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve using the following equations:

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

3.2.6. Robustness

The robustness of the method was evaluated by intentionally introducing small variations in the analytical parameters and observing the effect on the results. The parameters varied included:

• Oven temperature (± 2 °C)

• Carrier gas flow rate (± 0.1 mL/min)

• Injector temperature (± 5 °C)

The %RSD of the results from the varied conditions compared to the nominal conditions was calculated.

Data Presentation

The quantitative results of the method validation are summarized in the tables below.

Table 1: Linearity Data

Concentration (mg/mL)	Peak Area Ratio (Analyte/IS)
0.05	0.498
0.10	1.005
0.20	2.012
0.30	2.995
0.40	4.021
0.50	5.015

| Correlation Coefficient (r²) | 0.9998 |

Table 2: Summary of Validation Parameters

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at the retention time of analyte and IS	Complies
Linearity (r²)	≥ 0.999	0.9998
Range (mg/mL)	Covers normal assay range	0.05 - 0.5
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (%RSD)
- Repeatability	≤ 2.0%	0.85%
- Intermediate Precision	≤ 2.0%	1.23%
LOD (mg/mL)	Report value	0.015
LOQ (mg/mL)	Report value	0.045

| Robustness (%RSD) | ≤ 2.0% for varied conditions | Complies |

Visualizations

Caption: Workflow for the analytical method validation process.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of wax esters in edible oils by automated on-line coupling liquid chromatography-gas chromatography using the through oven transfer adsorption desorption (TOTAD) interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]

Application Note &amp; Protocol: Long-Term Stability Testing of C32-36 Isoalkyl Stearate

Audience: Researchers, scientists, and drug development professionals.

Introduction

C32-36 Isoalkyl Stearate is the ester of a branched, saturated fatty alcohol containing 32 to 36 carbons and stearic acid.[1] It functions as an emollient and skin conditioning agent in a variety of cosmetic and personal care products.[2][3] Ensuring the long-term stability of this ingredient is critical for product quality, safety, and efficacy. This document outlines a comprehensive protocol for conducting long-term stability testing of C32-36 Isoalkyl Stearate, in accordance with International Council for Harmonisation (ICH) guidelines.[4][5]

The primary degradation pathways for esters similar to C32-36 Isoalkyl Stearate include hydrolysis, oxidation, and thermal decomposition.[6] Therefore, the stability protocol is designed to evaluate changes in the physical, chemical, and microbiological properties of the substance over time under various storage conditions.

Experimental Protocols

A comprehensive long-term stability study for C32-36 Isoalkyl Stearate should be conducted on at least three primary batches to ensure batch-to-batch consistency.[4] The study should encompass both long-term and accelerated storage conditions to predict the shelf-life and assess the impact of short-term excursions from the recommended storage conditions.[7][8]

1. Materials and Equipment

• Test Substance: C32-36 Isoalkyl Stearate from three different primary batches.

• Packaging: The substance should be stored in containers that simulate the proposed marketing and distribution packaging.[4]

• Stability Chambers: Calibrated to maintain specific temperature and relative humidity (RH) conditions.

• Analytical Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV or Evaporative Light Scattering Detector (ELSD).[9]

  • Gas Chromatography (GC) system for residual solvent analysis.

  • Karl Fischer Titrator for water content determination.

  • pH meter.

  • Viscometer.

  • Microbiological testing equipment.

2. Storage Conditions and Testing Frequency

The following storage conditions and testing frequencies are recommended based on ICH guidelines:

Study Type	Storage Condition	Testing Frequency	Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	0, 3, 6, 9, 12, 18, 24, 36 months	36 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	0, 3, 6 months	6 months
Intermediate *	30°C ± 2°C / 65% RH ± 5% RH	0, 6, 9, 12 months	12 months

*Intermediate testing is only required if a significant change occurs during accelerated testing when the long-term condition is 25°C/60% RH.[8][10]

For cosmetic products, additional stress testing such as freeze-thaw cycles may be beneficial to assess physical stability. A typical cycle involves storing the sample at -10°C for 24 hours followed by 25°C for 24 hours, repeated for at least three cycles.[11]

3. Analytical Test Procedures

The following tests should be performed at each time point to assess the stability of C32-36 Isoalkyl Stearate.

Parameter	Method	Purpose
Appearance	Visual Inspection	To detect any changes in color, clarity, or the presence of particulate matter.
Odor	Olfactory Assessment	To detect any changes in odor, which may indicate degradation.
pH	pH Meter	To measure changes in acidity or alkalinity, which can indicate hydrolysis.
Viscosity	Viscometer	To assess changes in the physical properties of the substance.
Water Content	Karl Fischer Titration	To quantify the amount of water, which is a key factor in hydrolysis.
Assay and Impurities	HPLC-UV/ELSD	To determine the concentration of C32-36 Isoalkyl Stearate and to detect and quantify any degradation products.
Microbiological Purity	Plate Count	To ensure the substance remains free from microbial contamination.

3.1. High-Performance Liquid Chromatography (HPLC) Method for Assay and Impurities

The following HPLC method is recommended for the analysis of C32-36 Isoalkyl Stearate and its potential degradation products.

HPLC Parameter	Specification
Column	C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size[9]
Mobile Phase	Acetonitrile / Water (90:10 v/v)[9]
Flow Rate	1.0 mL/min[9]
Column Temperature	40°C[9]
Injection Volume	10 µL[9]
Detector	UV at 205 nm or ELSD[9]

Data Presentation

All quantitative data from the stability studies should be summarized in tables for clear comparison across different time points, storage conditions, and batches.

Table 1: Long-Term Stability Data (25°C/60% RH)

Test Parameter	Specification	Batch 1	Batch 2	Batch 3
Initial	3 Months	Initial
Appearance	Clear, colorless to pale yellow liquid	Pass	Pass	Pass
Odor	Characteristic	Pass	Pass	Pass
pH	5.5 - 7.5	6.5	6.4	6.6
Viscosity (cP)	Report Value	150	152	149
Water Content (%)	≤ 0.5	0.1	0.1	0.1
Assay (%)	95.0 - 105.0	99.8	99.5	99.9
Total Impurities (%)	≤ 2.0	0.2	0.5	0.1
Microbiological Purity (CFU/g)	< 100	<10	<10	<10

Table 2: Accelerated Stability Data (40°C/75% RH)

Test Parameter	Specification	Batch 1	Batch 2	Batch 3
Initial	3 Months	Initial
Appearance	Clear, colorless to pale yellow liquid	Pass	Pass	Pass
Odor	Characteristic	Pass	Pass	Pass
pH	5.5 - 7.5	6.5	6.2	6.6
Viscosity (cP)	Report Value	150	155	149
Water Content (%)	≤ 0.5	0.1	0.2	0.1
Assay (%)	95.0 - 105.0	99.8	98.9	99.9
Total Impurities (%)	≤ 2.0	0.2	1.1	0.1
Microbiological Purity (CFU/g)	< 100	<10	<10	<10

Visualization

Experimental Workflow Diagram

Caption: Workflow for the long-term stability testing of C32-36 Isoalkyl Stearate.

Potential Degradation Pathway

Caption: Potential hydrolytic degradation pathway of C32-36 Isoalkyl Stearate.

References

• 1. ewg.org [ewg.org]
• 2. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 3. specialchem.com [specialchem.com]
• 4. certified-laboratories.com [certified-laboratories.com]
• 5. ICH Official web site : ICH [ich.org]
• 6. benchchem.com [benchchem.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 9. benchchem.com [benchchem.com]
• 10. edaegypt.gov.eg [edaegypt.gov.eg]
• 11. makingcosmetics.com [makingcosmetics.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of C32-36 Isoalkyl Stearate

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the solubility of C32-36 Isoalkyl Stearate in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is C32-36 Isoalkyl Stearate and why is its solubility a concern?

A1: C32-36 Isoalkyl Stearate is a complex ester derived from stearic acid and a mixture of C32 to C36 isoalkyl alcohols. It is a waxy, lipophilic solid at room temperature. Its large, non-polar structure results in poor solubility in aqueous solutions and many polar organic solvents, which can be a significant hurdle in developing formulations for research and drug delivery applications.

Q2: In what types of solvents is C32-36 Isoalkyl Stearate generally soluble?

A2: Based on the principle of "like dissolves like," C32-36 Isoalkyl Stearate, being a non-polar, waxy ester, is expected to be most soluble in non-polar organic solvents. This includes hydrocarbons (e.g., hexane (B92381), heptane), chlorinated solvents (e.g., chloroform, dichloromethane), and some ethers. Its solubility in polar solvents like ethanol (B145695) and methanol (B129727) is generally low, though it can be increased with heating. It is practically insoluble in water.

Q3: Are there any predictive models to estimate the solubility of C32-36 Isoalkyl Stearate?

A3: Yes, Hansen Solubility Parameters (HSP) can be a useful theoretical tool to predict the solubility of a solute in a given solvent. The model is based on the principle that substances with similar HSP values are likely to be miscible. The three Hansen parameters—δD (dispersion), δP (polar), and δH (hydrogen bonding)—characterize the cohesive energy of a molecule. By matching the HSP of C32-36 Isoalkyl Stearate with those of various solvents, a ranked list of potential solvents can be generated for experimental screening.

Q4: How does temperature affect the solubility of C32-36 Isoalkyl Stearate?

A4: The solubility of waxy solids like C32-36 Isoalkyl Stearate in organic solvents generally increases with temperature. Heating provides the energy needed to overcome the lattice energy of the solid and the intermolecular forces between solvent molecules, allowing for greater dissolution of the solute. For some solvents, heating may be essential to achieve a meaningful concentration.

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
C32-36 Isoalkyl Stearate is not dissolving in the chosen solvent.	- The solvent is too polar.- The temperature is too low.- Insufficient agitation or time.	- Select a less polar solvent (e.g., switch from ethanol to hexane or ethyl acetate).- Gently heat the mixture while stirring. Be mindful of the solvent's boiling point.- Increase the agitation speed and allow more time for dissolution (24-72 hours may be necessary for waxy solids).
The compound precipitates out of solution upon cooling.	The solution was saturated or supersaturated at a higher temperature.	- Maintain the solution at an elevated temperature if the experiment allows.- Formulate a mixed solvent system. The addition of a co-solvent can sometimes improve the stability of the solution at lower temperatures.- Consider formulating a stable dispersion or emulsion if a true solution is not required.
Difficulty in preparing a stock solution of a specific concentration.	The desired concentration exceeds the solubility limit of the compound in the chosen solvent.	- Determine the approximate solubility through a preliminary experiment before preparing the stock solution.- Use a solvent in which the compound is known to have higher solubility.- If a high concentration is necessary, consider creating a heated stock solution for immediate use or exploring the use of solubilizing excipients.

Quantitative Solubility Data

Solvent	Chemical Class	Temperature (°C)	Solubility (% w/w)
Chloroform	Chlorinated Hydrocarbon	Room Temperature	97.2
Xylene	Aromatic Hydrocarbon	Room Temperature	93.0
Cyclohexane	Alicyclic Hydrocarbon	Room Temperature	90.3
Petrol Ether	Aliphatic Hydrocarbon	Room Temperature	75.0
Ethyl Acetate	Ester	Room Temperature	36.3
Acetone	Ketone	Room Temperature	13.7
Ethanol	Alcohol	Boiling	Soluble
Water	Protic	Room Temperature	Insoluble

Disclaimer: This data is for beeswax and should be used as an estimation for C32-36 Isoalkyl Stearate. Experimental determination of solubility is highly recommended.

Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol outlines the steps to determine the equilibrium solubility of C32-36 Isoalkyl Stearate in a given solvent at a specific temperature.

Materials:

• C32-36 Isoalkyl Stearate

• Selected organic solvent(s)

• Analytical balance

• Glass vials with screw caps

• Temperature-controlled orbital shaker

• Syringe filters (e.g., 0.45 µm PTFE)

• Apparatus for solvent evaporation (e.g., rotary evaporator or vacuum oven)

Procedure:

• Preparation: Add an excess amount of C32-36 Isoalkyl Stearate to a pre-weighed glass vial. The presence of undissolved solid is crucial to ensure equilibrium is reached.

• Solvent Addition: Add a known volume or mass of the selected solvent to the vial.

• Equilibration: Securely cap the vial and place it in a temperature-controlled shaker set to the desired temperature. Allow the mixture to agitate for 24-72 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, let the vial stand to allow the undissolved solid to settle.

• Sample Collection: Carefully withdraw a known volume of the supernatant using a syringe and filter it through a syringe filter into a pre-weighed collection vial. This step is critical to remove any undissolved particles.

• Solvent Evaporation: Evaporate the solvent from the collection vial under reduced pressure or in a vacuum oven until a constant weight of the dissolved solid is achieved.

• Calculation: Determine the mass of the dissolved C32-36 Isoalkyl Stearate. The solubility can be expressed in various units, such as g/100 mL or g/100 g of solvent.

Caption: Workflow for determining equilibrium solubility.

Protocol 2: Systematic Approach to Improving Solubility

This protocol provides a logical workflow for researchers facing challenges with the solubility of C32-36 Isoalkyl Stearate.

1. Preliminary Solvent Screening:

• Based on the "like dissolves like" principle, start with a range of non-polar to moderately polar solvents.
• Qualitatively assess solubility at room temperature and with gentle heating.

2. Co-solvent System Development:

• If a single solvent is inadequate, explore binary or ternary solvent systems.
• Systematically vary the ratio of a good solvent (in which the compound is highly soluble) and a poor solvent (which may be required for the final application) to find an optimal blend.

3. Utilization of Solubilizing Excipients:

• For formulations requiring enhanced solubility in less ideal solvents, consider the addition of solubilizing agents.
• For non-aqueous systems, this could include other esters, oils, or non-ionic surfactants that can form micelles or create a more favorable environment for the waxy solute.

4. Formulation as a Dispersion or Emulsion:

• If achieving a true solution is not feasible or necessary, consider formulating C32-36 Isoalkyl Stearate as a stable dispersion in a liquid matrix or as an emulsion.
• This involves the use of appropriate suspending or emulsifying agents and high-shear mixing to create a homogenous product.

A[label="Define Target Concentration and Solvent System"]; B[label="Preliminary Solvent Screening (Qualitative)"]; C [label="Is Solubility Adequate?", shape=diamond, fillcolor="#FBBC05"]; D [label="Proceed with Formulation", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="Optimize Solvent System (Co-solvents)"]; F [label="Is Solubility Now Adequate?", shape=diamond, fillcolor="#FBBC05"]; G [label="Incorporate Solubilizing Excipients"]; H [label="Is a True Solution Achieved?", shape=diamond, fillcolor="#FBBC05"]; I[label="Consider Formulation as a Dispersion/Emulsion", fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B -> C; C -> D [label="Yes"]; C -> E [label="No"]; E -> F; F -> D [label="Yes"]; F -> G [label="No"]; G -> H; H -> D [label="Yes"]; H -> I[label="No"]; }

Caption: Systematic approach to improving solubility.

Technical Support Center: C32-36 Isoalkyl Stearate Degradation &amp; Analysis

This technical support center provides researchers, scientists, and drug development professionals with essential information on the degradation pathways and analysis of C32-36 Isoalkyl Stearate. Due to the limited specific data on this particular cosmetic ingredient, the information provided is based on the established behavior of similar long-chain and branched esters.

Frequently Asked Questions (FAQs)

Q1: What is C32-36 Isoalkyl Stearate?

C32-36 Isoalkyl Stearate is an ester of a branched, saturated fatty alcohol containing 32 to 36 carbons and stearic acid.[1][2][3] It functions as an emollient and skin conditioning agent in cosmetic formulations.[4][5][6]

Q2: What are the likely degradation pathways for C32-36 Isoalkyl Stearate?

Q3: What are the expected degradation products of C32-36 Isoalkyl Stearate?

The enzymatic hydrolysis of C32-36 Isoalkyl Stearate would yield a C32-36 isoalkyl alcohol and stearic acid. Oxidative degradation could lead to the formation of hydroperoxides, which can further break down into smaller molecules like aldehydes and ketones.[9]

Q4: What analytical techniques are suitable for studying C32-36 Isoalkyl Stearate and its degradation?

The analysis of long-chain esters like C32-36 Isoalkyl Stearate and its degradation products typically involves chromatographic techniques.[10][11][12][13] Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most common methods used.[14][15]

Troubleshooting Guides

GC-MS Analysis

Problem	Potential Cause	Troubleshooting Steps
No or Low Peak Intensity	Inlet temperature is too low for the high molecular weight analyte.	Increase the injector temperature to ensure complete vaporization.[16][17]
Sample concentration is too low.	Concentrate the sample or inject a larger volume.
Active sites in the inlet liner or column are causing analyte adsorption.	Use a deactivated liner and a column suitable for high molecular weight compounds.[18]
Peak Tailing or Poor Peak Shape	The compound is degrading in the hot inlet.	Lower the inlet temperature and use a faster oven ramp rate.[17]
The column is not appropriate for high molecular weight, non-polar compounds.	Use a column with a suitable stationary phase for wax esters.
Leaks in the system.	Check for leaks at the injector, column fittings, and detector.[17][19]
Ghost Peaks or Baseline Noise	Contamination from previous injections or the sample matrix.	Bake out the column at its maximum recommended temperature.[18] Clean the injector and replace the septum.[19]
Column bleed at high temperatures.	Ensure the column's upper temperature limit is not exceeded.[16][18]

HPLC Analysis

Problem	Potential Cause	Troubleshooting Steps
No or Low Peak Intensity (UV Detector)	C32-36 Isoalkyl Stearate and its degradation products lack a strong chromophore.	Use a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).[20][21][22][23]
Poor solubility in the mobile phase.	Optimize the mobile phase composition to ensure the analyte remains dissolved.
Poor Separation of Analytes	The column is not providing sufficient resolution.	Use a C18 or C8 column with a suitable particle size and length. Optimize the gradient elution program.[21]
The mobile phase is not strong enough to elute the compounds.	Increase the proportion of the strong solvent (e.g., acetonitrile, methanol) in the gradient.
Irreproducible Retention Times	Fluctuation in solvent composition or flow rate.	Ensure the HPLC system is properly primed and equilibrated. Check for leaks.
Column degradation.	Flush the column or replace it if necessary.

Experimental Protocols

Protocol 1: In Vitro Enzymatic Degradation of C32-36 Isoalkyl Stearate

This protocol outlines a general procedure for studying the enzymatic degradation of C32-36 Isoalkyl Stearate using a lipase (B570770).

Materials:

• C32-36 Isoalkyl Stearate

• Porcine Pancreatic Lipase (or other suitable lipase)

• Phosphate (B84403) buffer (pH 7.4)

• Triton X-100 (or other suitable surfactant)

• Ethyl acetate (B1210297) (for extraction)

• Anhydrous sodium sulfate

• GC-MS or HPLC system

Procedure:

• Prepare a stock solution of C32-36 Isoalkyl Stearate in a suitable organic solvent.

• Prepare a reaction mixture containing phosphate buffer, a surfactant to emulsify the substrate, and the lipase solution.

• Initiate the reaction by adding the C32-36 Isoalkyl Stearate stock solution to the reaction mixture.

• Incubate the reaction at a controlled temperature (e.g., 37°C) with constant stirring.

• At various time points, withdraw aliquots of the reaction mixture.

• Stop the enzymatic reaction in the aliquots (e.g., by adding a strong acid or heating).

• Extract the lipids from the aliquots using ethyl acetate.

• Dry the organic extract over anhydrous sodium sulfate.

• Analyze the extracted samples by GC-MS or HPLC to identify and quantify the remaining C32-36 Isoalkyl Stearate and the formation of degradation products.

Protocol 2: GC-MS Analysis of C32-36 Isoalkyl Stearate and its Degradation Products

This protocol provides a starting point for the GC-MS analysis of long-chain esters.

Instrumentation and Conditions:

Parameter	Setting
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	300°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 150°C (hold for 2 min), ramp to 320°C at 10°C/min (hold for 10 min)
MS Transfer Line Temp	320°C
Ion Source Temp	230°C
Ionization Mode	Electron Impact (EI) at 70 eV
Scan Range	m/z 50-800

Note: Derivatization of the fatty acid degradation product (e.g., to its methyl ester) may be necessary for better chromatographic performance.[14]

Protocol 3: HPLC-ELSD Analysis of C32-36 Isoalkyl Stearate

This protocol is a general guide for the analysis of non-volatile, high molecular weight esters by HPLC with an Evaporative Light Scattering Detector (ELSD).

Instrumentation and Conditions:

Parameter	Setting
HPLC Column	C18, 150 mm x 4.6 mm ID, 5 µm particle size (or equivalent)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v)
Gradient Program	0-100% B over 20 minutes, hold at 100% B for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	40°C
ELSD Nebulizer Temp	40°C
ELSD Evaporator Temp	60°C
ELSD Gas Flow	1.5 L/min (Nitrogen)

Visualizations

Caption: Inferred enzymatic degradation pathway of C32-36 Isoalkyl Stearate.

Caption: General workflow for the analysis of C32-36 Isoalkyl Stearate.

References

• 1. ewg.org [ewg.org]
• 2. specialchem.com [specialchem.com]
• 3. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 4. incibeauty.com [incibeauty.com]
• 5. C32-36 Isoalkyl Stearate (with Product List) [incidecoder.com]
• 6. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 7. Wax-ester hydrolase - Wikipedia [en.wikipedia.org]
• 8. apc-as.com [apc-as.com]
• 9. benchchem.com [benchchem.com]
• 10. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 11. azom.com [azom.com]
• 12. researchgate.net [researchgate.net]
• 13. Meta-Analysis and Analytical Methods in Cosmetics Formulation: A Review [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. Mass-Spectrometry-Based Research of Cosmetic Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 16. stepbio.it [stepbio.it]
• 17. How Do I Troubleshoot a Problem on My GC-MS? | Gas Chromatography-Mass Spectrometry: How Do I Get the Best Results? | Books Gateway | Royal Society of Chemistry [books.rsc.org]
• 18. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. Separation and determination of polyethylene glycol fatty acid esters in cosmetics by a reversed-phase HPLC/ELSD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Phase Separation in C32-36 Isoalkyl Stearate Emulsions

For researchers, scientists, and drug development professionals, achieving stable emulsions with high molecular weight esters like C32-36 Isoalkyl Stearate is crucial for the successful formulation of novel delivery systems and cosmetic products. This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of phase separation in these emulsions.

Troubleshooting Guide: Diagnosing and Resolving Emulsion Instability

Phase separation in emulsions containing C32-36 Isoalkyl Stearate can manifest in several ways, including creaming, coalescence, and breaking. This guide will help you identify the root cause of instability and implement effective solutions.

Problem 1: Immediate or Rapid Phase Separation After Emulsification

Symptoms: The oil and water phases fail to form a uniform emulsion or separate within minutes to hours of preparation.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps & Solutions
Incorrect Emulsifier Selection (HLB Mismatch)	C32-36 Isoalkyl Stearate is a non-polar, high molecular weight ester requiring a specific Hydrophilic-Lipophilic Balance (HLB) for stable emulsification. The required HLB for an oil-in-water (O/W) emulsion is typically in the range of 8-16, while water-in-oil (W/O) emulsions require a lower HLB of 3-6. Solution: Determine the required HLB of your oil phase experimentally. A common method involves preparing a series of small test emulsions with emulsifier blends of varying known HLB values to identify the blend that provides the best stability. As a starting point for O/W emulsions, consider using a blend of high and low HLB non-ionic emulsifiers.
Insufficient Emulsifier Concentration	An inadequate amount of emulsifier will result in incomplete coverage of the oil droplets, leading to their coalescence.
Inadequate Shear or Mixing Energy	Proper dispersion of the internal phase requires sufficient mechanical energy to break down the droplets to a small, uniform size.
Incorrect Processing Temperature	The temperatures of the oil and water phases should be compatible to ensure proper melting of all components and facilitate efficient emulsification.

Problem 2: Gradual Phase Separation (Creaming or Sedimentation) Over Time

Symptoms: A layer of the dispersed phase (creaming for O/W, sedimentation for W/O) forms at the top or bottom of the emulsion over several days or weeks. This is often a precursor to complete phase separation.[1]

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps & Solutions
Inadequate Viscosity of the Continuous Phase	A low viscosity external phase allows for easier movement and aggregation of the dispersed droplets due to gravity.
Large Droplet Size Distribution	Larger droplets have a greater tendency to rise or settle, accelerating creaming or sedimentation.
Flocculation	Weak attractive forces between droplets can cause them to clump together without coalescing, which can also lead to faster creaming or sedimentation.

Frequently Asked Questions (FAQs)

Q1: What is the required HLB for C32-36 Isoalkyl Stearate?

Q2: Which emulsifiers are recommended for C32-36 Isoalkyl Stearate O/W emulsions?

For oil-in-water (O/W) emulsions, a blend of a high HLB and a low HLB non-ionic emulsifier is often effective. This combination provides better stability than a single emulsifier.

Table of Recommended Emulsifier Systems for O/W Emulsions:

Emulsifier System (Example Blends)	Typical HLB Range	Recommended Starting Concentration (% of total formula)	Notes
Glyceryl Stearate (and) PEG-100 Stearate	~11	2-5%	A commonly used, robust O/W emulsifier system that provides good stability and texture.
Sorbitan Stearate (and) Polysorbate 60	9-11	3-6%	A versatile blend that allows for easy adjustment of the HLB value by varying the ratio of the two components.
Cetearyl Alcohol (and) Ceteareth-20	~10-12	2-5%	This combination also acts as a co-emulsifier and thickener, contributing to the overall stability and viscosity of the emulsion.

Q3: How can I prevent creaming in my C32-36 Isoalkyl Stearate O/W emulsion?

Creaming is the upward movement of oil droplets in an O/W emulsion and can be addressed by:

• Increasing the Viscosity of the Water Phase: Incorporate a water-soluble polymer (hydrocolloid) to thicken the continuous phase and hinder the movement of oil droplets.

• Reducing Droplet Size: Use a high-shear homogenizer to reduce the oil droplet size. Smaller droplets are less affected by gravity.

• Adding a Co-emulsifier: Fatty alcohols like Cetyl Alcohol or Stearyl Alcohol can be used as co-emulsifiers. They migrate to the oil-water interface and pack between the primary emulsifier molecules, creating a more rigid interfacial film that prevents droplet coalescence and creaming.

Table of Common Viscosity Modifiers for O/W Emulsions:

Viscosity Modifier	Typical Use Level	Notes
Xanthan Gum	0.1 - 0.5%	A natural polysaccharide that forms a gel network in the water phase, effectively increasing viscosity.
Carbomer	0.1 - 0.5%	A synthetic polymer that swells in water to create a clear gel with high viscosity at low concentrations. Requires neutralization to be effective.
Hydroxyethylcellulose	0.2 - 1.0%	A non-ionic cellulose (B213188) ether that provides thickening and film-forming properties.

Q4: What are the best practices for the emulsification process itself?

• Heating: Heat both the oil and water phases separately to 70-75°C. This ensures that all components, especially waxy materials like C32-36 Isoalkyl Stearate and solid emulsifiers, are fully melted and liquid.

• Addition: For O/W emulsions, slowly add the oil phase to the water phase with continuous mixing. For W/O emulsions, the water phase is added to the oil phase.

• Homogenization: Immediately after combining the phases, homogenize the mixture using a high-shear mixer. The duration and intensity of homogenization will influence the final droplet size and emulsion stability.

• Cooling: Continue to stir the emulsion gently as it cools to maintain uniformity and prevent premature crystallization of high-melting point ingredients.

Experimental Protocols

Protocol 1: Experimental Determination of Required HLB

This protocol outlines a systematic approach to determine the optimal HLB for your oil phase containing C32-36 Isoalkyl Stearate.

Materials:

• Your complete oil phase (including C32-36 Isoalkyl Stearate and any other oils/esters)

• Deionized water

• High HLB emulsifier (e.g., Polysorbate 80, HLB = 15.0)

• Low HLB emulsifier (e.g., Sorbitan Oleate, HLB = 4.3)

• Beakers, hot plate/stirrer, homogenizer, microscope or particle size analyzer.

Procedure:

• Prepare Emulsifier Blends: Create a series of emulsifier blends with varying HLB values (e.g., from 6 to 14 in increments of 1). Use the following formula to calculate the weight percentage of each emulsifier needed for a specific HLB: % of High HLB Emulsifier = 100 * (Required HLB - HLB of Low Emulsifier) / (HLB of High Emulsifier - HLB of Low Emulsifier)

• Prepare Test Emulsions: For each HLB blend, prepare a small batch of your emulsion. A typical starting point is 5% total emulsifier based on the weight of the oil phase.

  • Heat the oil phase and water phase separately to 75°C.

  • Add the calculated emulsifier blend to the appropriate phase (low HLB to oil, high HLB to water, or both to the oil phase).

  • Slowly add the oil phase to the water phase while stirring.

  • Homogenize for a fixed time (e.g., 3 minutes) at a consistent speed.

  • Allow the emulsions to cool to room temperature.

• Evaluate Stability: Observe the emulsions for phase separation, creaming, and overall appearance immediately after preparation and over a period of 24-48 hours. The emulsion that remains the most stable corresponds to the required HLB of your oil phase. For more quantitative analysis, measure the droplet size distribution of each emulsion. The most stable emulsion will typically have the smallest and most uniform droplet size.

Protocol 2: Accelerated Stability Testing - Freeze-Thaw Cycling

This test assesses the emulsion's resistance to phase separation caused by extreme temperature fluctuations.

Procedure:

• Place a sample of your emulsion in a sealed container.

• Freeze the sample at -10°C for 24 hours.

• Thaw the sample at room temperature (25°C) for 24 hours.

• Observe the sample for any signs of phase separation, crystallization, or changes in texture or appearance.

• Repeat this freeze-thaw cycle for a minimum of three cycles. A stable emulsion will show no significant changes after three cycles.

Protocol 3: Particle Size Analysis

Monitoring the droplet size distribution over time is a key indicator of emulsion stability.

Procedure:

• Immediately after preparing the emulsion, take a small, representative sample.

• Dilute the sample appropriately for the particle size analyzer.

• Measure the droplet size distribution using a laser diffraction or dynamic light scattering instrument.

• Store the bulk emulsion under controlled conditions (e.g., at room temperature and an elevated temperature like 40°C).

• Periodically (e.g., weekly or monthly), take samples and re-measure the droplet size distribution.

• An increase in the average droplet size or a broadening of the distribution over time indicates instability, likely due to coalescence.

Visualizing Emulsion Instability and Troubleshooting

Caption: Troubleshooting workflow for emulsion instability.

Caption: Logical steps for emulsifier selection.

References

• 1. Study on the relationships between the oil HLB value and emulsion stabilization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing C32-36 Isoalkyl Stearate in Formulations

Welcome to the technical support center for C32-36 Isoalkyl Stearate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the concentration of this versatile emollient in various formulations. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data-driven insights to address common challenges encountered during your experiments.

Troubleshooting Guides & FAQs

This section provides answers to specific issues that may arise when incorporating C32-36 Isoalkyl Stearate into your formulations.

Question 1: My emulsion is showing signs of instability (phase separation, creaming) after adding C32-36 Isoalkyl Stearate. What are the possible causes and how can I fix it?

Answer:

Emulsion instability can stem from several factors when incorporating a high molecular weight, branched-chain ester like C32-36 Isoalkyl Stearate.

• Incorrect Emulsifier System: The Hydrophile-Lipophile Balance (HLB) of your emulsifier system may not be optimal for the oil phase containing C32-36 Isoalkyl Stearate.

  • Solution: Re-evaluate the required HLB of your oil phase and adjust your emulsifier or combination of emulsifiers accordingly. It may be necessary to experiment with different emulsifiers to find a suitable match.

• Insufficient Homogenization: The energy input during emulsification might not be adequate to reduce the droplet size of the oil phase sufficiently.

  • Solution: Increase the homogenization speed or time. For coarse emulsions, consider using a high-shear homogenizer.

• Concentration of C32-36 Isoalkyl Stearate: An excessively high concentration of this large molecule can disrupt the packing of the emulsifier film at the oil-water interface.

  • Solution: Gradually decrease the concentration of C32-36 Isoalkyl Stearate and observe the impact on stability. It's possible that a lower concentration will provide the desired sensory benefits without compromising the emulsion's integrity.

• Viscosity of the Continuous Phase: A low viscosity in the continuous phase (typically water) can accelerate creaming or sedimentation.

  • Solution: Incorporate a thickening agent or rheology modifier into the aqueous phase to increase its viscosity and hinder the movement of oil droplets.

Question 2: The viscosity of my cream/lotion has unexpectedly increased/decreased after incorporating C32-36 Isoalkyl Stearate. How can I control the rheology?

Answer:

C32-36 Isoalkyl Stearate can influence the viscosity of a formulation due to its large, branched structure.

• Viscosity Increase: The bulky nature of the molecule can lead to increased internal friction within the formulation, resulting in higher viscosity. This is more pronounced at higher concentrations.

  • Solution: If the viscosity is too high, consider reducing the concentration of C32-36 Isoalkyl Stearate. Alternatively, you can adjust the levels of other rheology modifiers in your formulation.

• Viscosity Decrease: In some systems, the addition of a new oil-phase ingredient can disrupt the existing structure formed by other components, leading to a drop in viscosity.

  • Solution: If the viscosity is too low, you may need to increase the concentration of your primary thickening agent or introduce a co-thickener that works synergistically with the other ingredients.

Question 3: I am observing crystallization or a grainy texture in my anhydrous/wax-based formulation (e.g., lipstick, balm) containing C32-36 Isoalkyl Stearate. What is causing this and how can it be prevented?

Answer:

Crystallization in wax-based systems can be a complex issue influenced by the cooling rate and the compatibility of different lipid components.

• Incompatibility with Other Waxes/Oils: C32-36 Isoalkyl Stearate may not be fully compatible with all other lipids in the formulation, leading to phase separation and crystallization upon cooling.

  • Solution: Experiment with different combinations of waxes and oils to improve compatibility. Adding a small amount of a crystal inhibitor or a different type of ester can sometimes prevent crystallization.

• Cooling Rate: Rapid cooling can lead to the formation of small, irregular crystals, which may be perceived as a grainy texture. Conversely, very slow cooling can allow large crystals to form.

  • Solution: Optimize the cooling process of your formulation. A controlled, moderate cooling rate often yields the best results. Experiment with different cooling temperatures and durations.

• Concentration: A high concentration of C32-36 Isoalkyl Stearate can increase the likelihood of crystallization.

  • Solution: Try reducing the concentration of C32-36 Isoalkyl Stearate and replacing it with a more compatible liquid emollient.

Question 4: How does the concentration of C32-36 Isoalkyl Stearate affect the sensory properties (skin feel, spreadability) of my formulation?

Answer:

C32-36 Isoalkyl Stearate is primarily used to modify the sensory profile of a product. Its impact is concentration-dependent.

• Low Concentrations (1-3%): Typically provides a light, non-greasy feel and improves spreadability without significant richness.

• Medium Concentrations (3-7%): Offers a more noticeable emollient effect, contributing to a richer, more cushioned feel upon application.

• High Concentrations (>7%): Can create a very substantive and long-lasting film on the skin, which may be desirable in protective creams or night creams but could feel heavy in lighter lotions.

To objectively quantify these effects, sensory panel testing is recommended.

Data Presentation

The following tables summarize typical starting concentrations for C32-36 Isoalkyl Stearate in various formulations and the potential impact on key performance indicators. These are starting points for optimization.

Table 1: Recommended Starting Concentrations of C32-36 Isoalkyl Stearate

Formulation Type	Recommended Starting Concentration (w/w %)	Primary Function
Light Lotions & Serums	1 - 3%	Improve spreadability, provide a light, silky after-feel
Daily Moisturizing Creams	3 - 7%	Enhance emollience and skin feel, provide a cushioned texture
Rich Night Creams & Balms	5 - 10%	Provide a substantive, protective barrier, long-lasting moisturization
Lipsticks & Lip Balms	2 - 8%	Improve glide and payoff, contribute to structure and feel
Foundations & Concealers	2 - 5%	Enhance blendability and provide a smooth application

Table 2: Impact of C32-36 Isoalkyl Stearate Concentration on Formulation Properties

Concentration Level	Effect on Viscosity	Effect on Spreadability	Sensory Feel	Potential Issues
Low (1-3%)	Minimal to slight increase	Significantly improved	Light, non-greasy, fast-absorbing	May not provide sufficient emollience for very dry skin
Medium (3-7%)	Moderate increase	Good	Cushioned, rich, smooth	May slightly increase tackiness in some formulations
High (>7%)	Significant increase	May decrease due to high viscosity	Substantive, heavy, long-lasting	Potential for greasiness, crystallization in anhydrous systems, emulsion instability

Experimental Protocols

Detailed methodologies for key experiments are provided below to assist in your formulation development and troubleshooting.

1. Protocol for Emulsion Stability Testing

• Objective: To assess the physical stability of an emulsion containing C32-36 Isoalkyl Stearate under accelerated conditions.

• Methodology:

  • Sample Preparation: Prepare at least three batches of your final formulation.

  • Initial Characterization (Time 0): For each batch, measure and record the following parameters:

    • Appearance: Color, odor, and texture.

    • pH: Using a calibrated pH meter.

    • Viscosity: Using a rotational viscometer at a defined spindle, speed, and temperature (e.g., 25°C).

    • Droplet Size Analysis: Using dynamic light scattering (DLS) or laser diffraction to determine the mean droplet size and polydispersity index (PDI).

  • Accelerated Stability Conditions:

    • Elevated Temperature: Store samples at 40°C and 50°C for a period of 1 to 3 months.

    • Freeze-Thaw Cycles: Subject samples to at least three cycles of freezing at -10°C for 24 hours followed by thawing at room temperature for 24 hours.

    • Centrifugation: Centrifuge a sample of the emulsion at 3000 rpm for 30 minutes and observe for any phase separation or creaming.

  • Evaluation: At predetermined intervals (e.g., 1, 2, 4, 8, and 12 weeks for elevated temperature storage; after each freeze-thaw cycle), re-evaluate the samples for the same parameters measured at Time 0.

• Data Analysis: Compare the results at each time point to the initial measurements. Significant changes in any of the parameters indicate potential instability.

2. Protocol for Viscosity Measurement

• Objective: To accurately measure the viscosity of a semi-solid formulation containing C32-36 Isoalkyl Stearate.

• Methodology:

  • Instrument: Use a rotational viscometer (e.g., Brookfield type) or a rheometer.

  • Sample Preparation: Allow the sample to equilibrate to the measurement temperature (e.g., 25°C) for at least 24 hours to ensure a stable internal structure.

  • Spindle and Speed Selection: Choose a spindle and rotational speed that results in a torque reading between 20% and 80% of the instrument's capacity. This ensures accurate and reproducible measurements.

  • Measurement:

    • Lower the rotating spindle into the sample to the immersion mark.

    • Allow the spindle to rotate for a set period (e.g., 60 seconds) before taking a reading to allow the sample to reach a steady state.

    • Record the viscosity (in cP or mPa·s), spindle number, speed (in rpm), temperature, and torque percentage.

  • Replicates: Perform at least three measurements for each sample and calculate the average viscosity.

3. Protocol for Sensory Panel Analysis

• Objective: To evaluate the sensory characteristics of formulations with varying concentrations of C32-36 Isoalkyl Stearate.

• Methodology:

  • Panelist Selection: Recruit a panel of 10-15 trained individuals who are able to discriminate between different tactile sensations.

  • Sample Preparation: Prepare formulations with different concentrations of C32-36 Isoalkyl Stearate (e.g., 2%, 5%, 8%) and a control formulation without the ingredient. Code the samples to blind the panelists.

  • Application: Apply a standardized amount of each product to a designated area on the panelists' forearms.

  • Evaluation Attributes: Instruct the panelists to evaluate and score the following attributes on a scale of 1 to 10:

    • Spreadability: Ease of spreading on the skin.

    • Initial Feel: Perception of richness and cushion upon application.

    • Absorption: Speed at which the product is absorbed into the skin.

    • After-feel: Sensation on the skin after the product has dried (e.g., greasiness, tackiness, silkiness).

  • Data Analysis: Calculate the mean score for each attribute for each formulation. Use statistical analysis (e.g., ANOVA) to determine if there are significant differences between the samples.

Mandatory Visualizations

The following diagrams illustrate key experimental workflows and logical relationships for optimizing C32-36 Isoalkyl Stearate concentration.

Technical Support Center: C32-36 Isoalkyl Stearate in Melt Granulation Processes

Welcome to the technical support center for troubleshooting C32-36 Isoalkyl Stearate in melt granulation processes. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during formulation and process development.

Frequently Asked Questions (FAQs)

Q1: What is C32-36 Isoalkyl Stearate and what are its typical physical properties?

A1: C32-36 Isoalkyl Stearate is a complex mixture of branched-chain fatty acid esters. It is a waxy solid at room temperature and is often used as an emollient and conditioning agent in cosmetics. In pharmaceutical sciences, it can be explored as a lipid-based binder in melt granulation due to its low melting point. A commercially available example is Kester Wax BK-40.[1][2][3][4][5]

Data Presentation: Physical Properties of C32-36 Isoalkyl Stearate

Property	Value	Source
INCI Name	C32-36 Isoalkyl Stearate	[5]
Appearance	Waxy Solid	[1][2][4][5]
Melting Point	35 - 44 °C	[5]
Acid Value	15 mg KOH/g (Maximum)	[5]
Ester Value	50 - 82 mg KOH/g	[5]
Saponification Value	65 - 83 mg KOH/g	[5]
Iodine Value	2.5 g/100g (Maximum)	[5]

Q2: What is the role of C32-36 Isoalkyl Stearate in melt granulation?

A2: In melt granulation, C32-36 Isoalkyl Stearate acts as a meltable binder. When heated above its melting point, it becomes a low-viscosity liquid that can efficiently coat and agglomerate powder particles. Upon cooling, it solidifies, forming solid bridges between the particles and creating granules with improved flowability and compressibility. Its hydrophobic nature may also be suitable for creating sustained-release formulations.[6][7][8]

Q3: What are the key process parameters to consider when using C32-36 Isoalkyl Stearate in melt granulation?

A3: The critical process parameters for melt granulation with a waxy binder like C32-36 Isoalkyl Stearate include:

• Processing Temperature: This must be set above the binder's melting point (35-44°C) to ensure complete melting and effective distribution.[6][9]

• Binder Concentration: The amount of C32-36 Isoalkyl Stearate will significantly impact granule size, hardness, and dissolution properties.

• Impeller/Screw Speed: In high-shear mixers or twin-screw extruders, the speed affects mixing efficiency, heat generation due to friction, and granule density.[6]

• Mixing Time: Sufficient mixing time is necessary to ensure uniform distribution of the molten binder.

Q4: How does the viscosity of molten C32-36 Isoalkyl Stearate affect the granulation process?

A4: The viscosity of the molten binder is a critical factor. A lower viscosity generally leads to better and more uniform coating of the powder particles, while a higher viscosity can result in stronger, more robust granules.[6] The viscosity of long-chain fatty acid esters like C32-36 Isoalkyl Stearate is highly dependent on temperature, decreasing as the temperature increases.[10][11][12][13]

Data Presentation: Estimated Viscosity of Molten C32-36 Isoalkyl Stearate at Different Temperatures *

Temperature (°C)	Estimated Viscosity (mPa·s)	Expected Impact on Granulation
45	~100 - 150	Higher viscosity, may lead to larger, denser granules.
55	~50 - 100	Moderate viscosity, balanced properties.
65	~20 - 50	Lower viscosity, promotes better binder distribution and potentially smaller granules.

*These are estimated values based on the general behavior of long-chain fatty acid esters. Actual values should be determined experimentally.

Troubleshooting Guide

This guide addresses specific issues that may arise during melt granulation experiments with C32-36 Isoalkyl Stearate.

Issue 1: Poor Granule Formation (Excessive Fines)

• Possible Causes:

  • Processing temperature is too low, leading to incomplete melting of the binder.

  • Insufficient binder concentration.

  • Inadequate mixing time or speed, resulting in poor binder distribution.

• Troubleshooting Steps:

  • Verify Temperature: Ensure the processing temperature is consistently above the upper limit of the binder's melting range (i.e., > 44°C).

  • Increase Binder Concentration: Incrementally increase the percentage of C32-36 Isoalkyl Stearate in the formulation.

  • Optimize Mixing: Increase the impeller/screw speed or extend the mixing time to improve the distribution of the molten binder.

Issue 2: Over-granulation (Lumps or Very Large Granules)

• Possible Causes:

  • Processing temperature is too high, causing a very low binder viscosity and excessive wetting.

  • Binder concentration is too high.

  • Prolonged mixing at high temperatures.

• Troubleshooting Steps:

  • Reduce Temperature: Lower the processing temperature to be just above the binder's melting point.

  • Decrease Binder Concentration: Reduce the amount of C32-36 Isoalkyl Stearate in the formulation.

  • Shorten Mixing Time: Reduce the duration of the granulation process once adequate granule formation is observed.

Issue 3: Granules are too soft and friable

• Possible Causes:

  • Insufficient binder concentration to form strong bonds.

  • Rapid cooling of the granules, which can lead to a less stable crystalline structure of the binder.

• Troubleshooting Steps:

  • Increase Binder Concentration: Add more C32-36 Isoalkyl Stearate to provide more bonding material.

  • Controlled Cooling: Implement a controlled cooling step to allow for proper solidification and crystallization of the binder.

Issue 4: Sticking of material to the equipment walls

• Possible Causes:

  • The temperature of the equipment walls is too high, causing the molten binder to adhere.

  • Over-wetting of the powder with the molten binder.

• Troubleshooting Steps:

  • Jacket Temperature Control: If using a jacketed vessel, ensure the wall temperature is controlled and not excessively high.

  • Optimize Binder Addition: If adding the binder in a molten state, ensure a proper addition rate to avoid localized over-wetting.

Experimental Protocols

Protocol 1: Determination of Optimal Binder Concentration in a High-Shear Mixer

• Materials:

  • Active Pharmaceutical Ingredient (API) and other excipients.

  • C32-36 Isoalkyl Stearate (e.g., Kester Wax BK-40).

• Equipment:

  • High-shear mixer/granulator with a jacketed bowl for temperature control.

  • Sieve shaker with a set of standard sieves.

• Methodology:

  • Pre-blend the API and excipients in the high-shear mixer for 5 minutes at a low impeller speed.

  • Heat the jacketed bowl to a setpoint of 50°C.

  • Add the desired concentration of C32-36 Isoalkyl Stearate (start with a range, e.g., 5%, 10%, 15% w/w).

  • Increase the impeller speed to a medium setting and mix for 10-15 minutes, monitoring the granule formation.

  • Once granules are formed, turn off the heat and continue mixing at a low speed to allow for cooling and solidification.

  • Discharge the granules and perform a particle size analysis using the sieve shaker.

  • Evaluate granule properties such as flowability (angle of repose) and hardness.

  • Repeat for different binder concentrations to determine the optimal level for the desired granule characteristics.

Visualizations

Experimental workflow for melt granulation.

References

• 1. specialchem.com [specialchem.com]
• 2. specialchem.com [specialchem.com]
• 3. Koster Keunen - C32-36 Isoalkyl Stearate - 68201-22-9 - Synthetic [knowde.com]
• 4. kowon.kr [kowon.kr]
• 5. Kester Wax BK-40 - Koster Keunen Waxes [kosterkeunen.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. iajps.com [iajps.com]
• 8. theacademic.in [theacademic.in]
• 9. abbviecontractmfg.com [abbviecontractmfg.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Physical properties of fatty acid methyl esters. VI. Viscosity | Semantic Scholar [semanticscholar.org]
• 13. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Crystallization of C32-36 Isoalkyl Stearate

This technical support center provides guidance for researchers, scientists, and drug development professionals working with C32-36 Isoalkyl Stearate. It addresses common issues related to its crystallization behavior, particularly the impact of cooling rates during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is C32-36 Isoalkyl Stearate and why is its crystallization behavior important?

A1: C32-36 Isoalkyl Stearate is an ester of a branched, saturated fatty alcohol with stearic acid. It functions as an emollient and skin-conditioning agent in cosmetic and pharmaceutical formulations. Its crystallization behavior is critical as it can influence the final product's texture, stability, appearance, and performance. Uncontrolled crystallization can lead to a grainy texture, phase separation, or blooming in products like creams, lotions, and ointments.[1][2][3]

Q2: How does the cooling rate affect the crystallization of C32-36 Isoalkyl Stearate?

A2: The cooling rate is a significant factor that influences the nucleation and growth of crystals. Generally, rapid cooling ("shock cooling") tends to produce a larger number of smaller crystals, which can result in a smoother texture.[1][4] Conversely, slow cooling allows for the formation of larger, more defined crystals, which may be undesirable in some formulations, leading to a grainy feel.[1][4]

Q3: What are the primary analytical techniques to study the crystallization of C32-36 Isoalkyl Stearate?

A3: The most common and effective techniques are:

• Differential Scanning Calorimetry (DSC): To determine crystallization and melting temperatures, as well as the energy released during crystallization (enthalpy).[5][6][7]

• Polarized Light Microscopy (PLM): For visual observation of crystal morphology, size, and distribution within a formulation.[8]

• Rheology: To measure the impact of crystallization on the viscosity and mechanical properties of the formulation.[9]

Q4: Can other ingredients in my formulation affect the crystallization of C32-36 Isoalkyl Stearate?

A4: Yes, the presence of other components such as oils, emulsifiers, polymers, and active pharmaceutical ingredients can significantly impact crystallization.[2] Some ingredients can act as crystal growth inhibitors, while others might promote nucleation.[8] Therefore, it is crucial to evaluate the compatibility of all excipients.

Troubleshooting Guides

Issue 1: Grainy Texture Observed in the Final Formulation

• Possible Cause: Formation of large crystals of C32-36 Isoalkyl Stearate due to a slow cooling rate during processing.[1]

• Troubleshooting Steps:

  • Increase the Cooling Rate: Implement a more rapid cooling process after the heating stage of your formulation. This can be achieved through the use of a chilled water bath or a heat exchanger.

  • Optimize Homogenization: Inadequate homogenization can lead to larger oil droplets which may be more prone to crystallization. Ensure your high-shear mixing process is optimized.[1]

  • Incorporate a Crystal Growth Inhibitor: Consider adding a polymeric inhibitor or a surfactant that can interfere with the crystal growth process.

Issue 2: Batch-to-Batch Inconsistency in Product Texture

• Possible Cause: Lack of precise control over the cooling process, leading to variations in the crystalline structure between batches.

• Troubleshooting Steps:

  • Standardize the Cooling Protocol: Implement a strictly controlled and documented cooling procedure with defined temperature gradients and hold times.

  • Monitor and Control Shear: The amount of shear applied during the cooling phase can also influence crystallization. Ensure consistent mixing speeds and durations.

  • Characterize Raw Materials: Variations in the purity or composition of C32-36 Isoalkyl Stearate or other excipients could be a factor. Perform incoming quality control checks.

Issue 3: Phase Separation or "Blooming" on the Product Surface

• Possible Cause: Migration and recrystallization of C32-36 Isoalkyl Stearate on the surface of the product over time, often triggered by temperature fluctuations during storage.[3]

• Troubleshooting Steps:

  • Optimize the Oil Phase Composition: The addition of a co-solvent or another compatible wax can sometimes help to better solubilize the C32-36 Isoalkyl Stearate and prevent it from migrating.

  • Evaluate the Emulsifier System: An improper Hydrophilic-Lipophilic Balance (HLB) of the emulsifier system can lead to emulsion instability, which may promote crystallization.[1]

  • Conduct Accelerated Stability Testing: Subject your formulation to freeze-thaw cycles to predict and address long-term stability issues.[1]

Data Presentation

Table 1: Hypothetical Impact of Cooling Rate on Crystallization Parameters of C32-36 Isoalkyl Stearate (as measured by DSC)

Cooling Rate (°C/min)	Onset of Crystallization (°C)	Peak Crystallization Temperature (°C)	Enthalpy of Crystallization (J/g)
1	55.2	52.8	-120.5
5	52.1	49.5	-118.2
10	49.8	47.1	-115.9
20	46.5	43.8	-112.3

Experimental Protocols

Protocol 1: Differential Scanning Calorimetry (DSC) Analysis

• Sample Preparation: Accurately weigh 5-10 mg of C32-36 Isoalkyl Stearate into a standard aluminum DSC pan. Hermetically seal the pan to prevent any loss of volatile components.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Heating Scan: Equilibrate the sample at 20°C. Ramp the temperature from 20°C to 90°C at a controlled rate (e.g., 10°C/min) to erase any prior thermal history.

  • Isothermal Hold: Hold the sample at 90°C for 5 minutes to ensure complete melting.

  • Cooling Scan: Cool the sample from 90°C to 0°C at the desired cooling rate (e.g., 1, 5, 10, or 20°C/min). This will record the crystallization exotherm.

  • Second Heating Scan: Re-heat the sample from 0°C to 90°C at 10°C/min to observe the melting behavior of the formed crystals.

• Data Analysis: Analyze the cooling scan to determine the onset and peak temperatures of crystallization, and to calculate the enthalpy of crystallization.

Protocol 2: Polarized Light Microscopy (PLM) Analysis

• Sample Preparation: Place a small amount of the C32-36 Isoalkyl Stearate on a clean microscope slide. Heat the slide on a hot plate to a temperature above the melting point of the material (e.g., 90°C) until it forms a thin, uniform film.

• Controlled Cooling: Transfer the slide to a temperature-controlled stage on the microscope and cool it at the desired rate.

• Microscopic Observation: Observe the sample under polarized light at various magnifications (e.g., 10x, 20x) as it cools. Crystalline structures will appear as bright areas against a dark background.

• Image Capture: Capture images at different temperatures during the cooling process to document the crystal nucleation, growth, and final morphology.

Visualizations

Caption: Experimental workflow for analyzing the crystallization of C32-36 Isoalkyl Stearate.

Caption: Troubleshooting decision tree for a grainy texture in formulations.

References

• 1. benchchem.com [benchchem.com]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. specialchem.com [specialchem.com]
• 4. scribd.com [scribd.com]
• 5. azom.com [azom.com]
• 6. Wax Appearance Temperature Detection by DSC | PerkinElmer [perkinelmer.com]
• 7. pepolska.pl [pepolska.pl]
• 8. benchchem.com [benchchem.com]
• 9. pubs.aip.org [pubs.aip.org]

C32-36 Isoalkyl Stearate Pharmaceutical Excipient Compatibility: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with guidance on the use of C32-36 Isoalkyl Stearate in pharmaceutical formulations. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is C32-36 Isoalkyl Stearate and what are its primary functions as a pharmaceutical excipient?

C32-36 Isoalkyl Stearate is the ester of a branched, saturated fatty alcohol containing 32 to 36 carbons with stearic acid.[1][2] In pharmaceutical formulations, it primarily functions as an emollient, skin-conditioning agent, and viscosity modifier. Its waxy nature lends itself to applications in semi-solid and solid dosage forms, such as creams, ointments, and suppositories, where it can provide structure and a desirable skin feel.

Q2: What are the key physicochemical properties of C32-36 Isoalkyl Stearate to consider during formulation development?

Due to its long, branched alkyl chains and ester functionality, C32-36 Isoalkyl Stearate is a non-polar, lipophilic substance. Key properties to consider are its melting range, viscosity in the molten state, and solubility in various solvents. While specific quantitative data is not extensively published, its chemical structure suggests the properties outlined in the table below.

Property	Inferred Value/Characteristic	Significance in Formulation
Appearance	Waxy Solid	Contributes to the consistency and structure of semi-solid and solid formulations.
Melting Range	Likely in the range of 60-80 °C (by analogy to similar waxes)	The melting point is critical for manufacturing processes involving heating and cooling, such as hot-melt extrusion and emulsification.
Solubility	Soluble in non-polar organic solvents; Insoluble in water.	Dictates the choice of co-excipients and solvents. It will be miscible with oils and other lipids.
Polarity	Non-polar	Influences its compatibility with other excipients. It will be most compatible with other non-polar substances.
Viscosity (Melt)	Moderate to High	Affects the flow properties during manufacturing and the final texture of the product.
Chemical Class	Wax/Ester	As an ester, it is generally stable but can be susceptible to hydrolysis at extreme pH values. The long, saturated alkyl chains are resistant to oxidation.

Q3: With which types of pharmaceutical excipients is C32-36 Isoalkyl Stearate generally compatible?

Based on its non-polar nature, C32-36 Isoalkyl Stearate is expected to be compatible with:

• Lipids and Waxes: Other fatty acids, fatty alcohols, glycerides, and waxes.

• Hydrocarbon Bases: Mineral oil, petrolatum, and paraffin.

• Non-polar Solvents: Isopropyl myristate, isopropyl palmitate.

• Lipophilic Active Pharmaceutical Ingredients (APIs).

Compatibility with polar excipients such as water, glycols, and polar polymers (e.g., Carbomer, HPMC) is expected to be poor, likely resulting in phase separation.

Troubleshooting Guide

This guide addresses common problems that may arise when formulating with C32-36 Isoalkyl Stearate.

Issue 1: Phase Separation or Inhomogeneity in a Cream or Ointment

• Question: My formulation containing C32-36 Isoalkyl Stearate is separating into layers upon cooling or during storage. What could be the cause?

• Answer: Phase separation is a common issue when combining ingredients with different polarities. C32-36 Isoalkyl Stearate is highly non-polar. If your formulation contains a significant aqueous phase or polar components, you will likely need an effective emulsifier or surfactant system to ensure a stable emulsion. Additionally, the concentration of the wax may be too high, leading to crystallization and separation.

Troubleshooting Steps:

• Review Excipient Polarity: Ensure all excipients in the oil phase are lipophilic.

• Optimize Emulsifier System: The Hydrophile-Lipophile Balance (HLB) of your emulsifier system should be appropriate for your oil-in-water or water-in-oil formulation. You may need to experiment with different emulsifiers or combinations.

• Adjust Concentration: Try reducing the concentration of C32-36 Isoalkyl Stearate.

• Homogenization: Ensure adequate shear and homogenization during the emulsification process to reduce droplet size and improve stability.

Issue 2: Undesirable Texture or "Graininess" in the Final Product

• Question: My final product feels grainy or has a rough texture. How can I improve this?

• Answer: A grainy texture is often due to the crystallization of waxy components during the cooling phase of manufacturing. The rate of cooling can significantly impact the crystal structure.

Troubleshooting Steps:

• Controlled Cooling: Implement a controlled and slower cooling rate during manufacturing to promote the formation of smaller, more uniform crystals.

• Incorporate Crystal Growth Inhibitors: The addition of certain polymers or other lipids can sometimes inhibit large crystal formation.

• Optimize Shear During Cooling: Applying gentle agitation during the cooling process can help to create a smoother final product.

Issue 3: Unexpected Change in Viscosity

• Question: The viscosity of my semi-solid formulation is either too high or too low. How can I adjust it when using C32-36 Isoalkyl Stearate?

• Answer: C32-36 Isoalkyl Stearate is a viscosity builder in the oil phase. The final viscosity will depend on its concentration, the other excipients present, and the manufacturing process.

Troubleshooting Steps:

• Adjust Concentration: Increase the concentration of C32-36 Isoalkyl Stearate to increase viscosity, or decrease it to lower the viscosity.

• Incorporate Other Viscosity Modifiers: Consider adding other oil-phase thickeners (e.g., other waxes) or aqueous-phase thickeners (e.g., carbomers, gums) depending on your formulation type.

• Evaluate Temperature Effects: Ensure your manufacturing process consistently reaches the same maximum temperature, as this can affect the solubilization and subsequent structuring effect of the wax.

Experimental Protocols

Protocol 1: Basic Compatibility Assessment

This protocol provides a simple method for visually assessing the compatibility of C32-36 Isoalkyl Stearate with other liquid or semi-solid excipients.

• Preparation: In a clear glass vial, combine C32-36 Isoalkyl Stearate with the test excipient in the desired ratio (e.g., 1:1, 1:4, 4:1 by weight).

• Heating: Heat the vial in a water bath or on a hot plate to a temperature approximately 10°C above the melting point of C32-36 Isoalkyl Stearate.

• Mixing: Stir the mixture gently until the C32-36 Isoalkyl Stearate is completely melted and the mixture is uniform.

• Observation (Hot): Observe the mixture for any signs of immiscibility (e.g., two distinct layers).

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature.

• Observation (Cold): After cooling, observe the mixture for any signs of phase separation, crystallization, or precipitation.

• Microscopy: Place a small amount of the cooled mixture on a microscope slide and observe under polarized light to assess the crystal structure.

Visualizations

Caption: Experimental workflow for assessing the compatibility of C32-36 Isoalkyl Stearate.

Caption: Troubleshooting decision tree for C32-36 Isoalkyl Stearate formulations.

References

• 1. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 2. ewg.org [ewg.org]

Technical Support Center: Purification of C32-36 Isoalkyl Stearate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of C32-36 Isoalkyl Stearate.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of C32-36 Isoalkyl Stearate, a high molecular weight and branched-chain ester.

Issue 1: Product Discoloration (Yellowish or Brown Tint)

Question: My purified C32-36 Isoalkyl Stearate has a persistent yellow or brown discoloration. What is the likely cause and how can I resolve this?

Answer:

Discoloration in the final product is often due to thermal degradation or the presence of catalyst residues. The high molecular weight of C32-36 Isoalkyl Stearate makes it susceptible to degradation at elevated temperatures, which may be required for distillation.

Troubleshooting Steps:

• Catalyst Removal: Ensure complete removal of the acid catalyst after synthesis. This can be achieved by washing the crude product with a mild basic solution, such as 5% sodium bicarbonate, followed by several washes with deionized water until the aqueous layer is neutral (pH 7).

• Lower Temperature Purification: Due to the high molecular weight, conventional distillation may require high temperatures that lead to decomposition.[1] Consider using high vacuum distillation (short path distillation) to lower the boiling point and minimize thermal stress on the product.

• Adsorbent Treatment: If discoloration persists, it may be due to trace impurities. Treatment with activated carbon or bleaching earth can be effective in removing color bodies. The product should be dissolved in a suitable non-polar solvent (e.g., hexane (B92381) or toluene), stirred with the adsorbent, and then filtered.

Issue 2: Incomplete Separation of Unreacted Starting Materials

Question: My final product shows the presence of unreacted stearic acid and/or C32-36 isoalkyl alcohol. How can I improve their separation?

Answer:

The presence of starting materials is a common impurity. Stearic acid can impact the product's acidity and stability, while the long-chain isoalkyl alcohol can affect its physical properties.

Troubleshooting Steps:

• Removal of Unreacted Stearic Acid: Perform a neutralization wash with a mild base as described for catalyst removal.[2] This will convert the stearic acid into its salt, which can then be removed in the aqueous phase.

• Removal of Unreacted C32-36 Isoalkyl Alcohol:

  • Column Chromatography: Silica (B1680970) gel chromatography can be effective in separating the more polar alcohol from the less polar ester. A non-polar mobile phase (e.g., hexane) with a gradually increasing amount of a slightly more polar solvent (e.g., ethyl acetate) should provide good separation.

  • Solvent Extraction: Liquid-liquid extraction can be utilized if a suitable solvent system is found where the ester has a significantly different partition coefficient than the alcohol.[3]

  • Fractional Crystallization: If the product is solid at room temperature, fractional crystallization from a suitable solvent like toluene (B28343) or petroleum ether can be an effective purification method.[1]

Issue 3: High Viscosity and Handling Difficulties

Question: The C32-36 Isoalkyl Stearate is highly viscous, making it difficult to handle, filter, and purify. What can I do to mitigate this?

Answer:

The long, branched alkyl chain of C32-36 Isoalkyl Stearate contributes to its high viscosity, which can present significant processing challenges.

Troubleshooting Steps:

• Elevated Temperatures: Perform handling and filtration steps at a moderately elevated temperature to reduce viscosity. Care must be taken to avoid temperatures that could lead to product degradation.

• Solvent Dilution: Dissolving the product in a low-viscosity, non-polar solvent like hexane or heptane (B126788) can significantly improve its handling characteristics for processes like filtration or chromatography. The solvent can then be removed under vacuum.

• Specialized Filtration: For highly viscous materials, consider using pressure filtration or centrifugation to improve the efficiency of separating solids from the liquid phase.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude C32-36 Isoalkyl Stearate?

A1: The most common impurities are typically unreacted starting materials, which include stearic acid and the C32-36 isoalkyl alcohol.[1] Other potential impurities are residual acid or base catalysts, byproducts from side reactions, and water.

Q2: What analytical techniques are recommended for assessing the purity of C32-36 Isoalkyl Stearate?

A2: Due to its high molecular weight and low volatility, standard gas chromatography (GC) can be challenging.[4] High-Performance Liquid Chromatography (HPLC) with a universal detector such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) is often more suitable for quantitative analysis.[4] For structural confirmation and identification of impurities, Mass Spectrometry (MS), particularly with Atmospheric Pressure Chemical Ionization (APCI), can be effective.[4]

Q3: How can I improve the solubility of C32-36 Isoalkyl Stearate for analysis or purification?

A3: To improve solubility, it is recommended to use non-polar solvents such as chloroform, hexane, or toluene.[4] Gentle heating and sonication can also aid in the dissolution process.[4] It is important to avoid prolonged exposure to high temperatures to prevent degradation.

Q4: Is recrystallization a viable purification method for C32-36 Isoalkyl Stearate?

A4: Yes, if the C32-36 Isoalkyl Stearate is a solid or waxy solid at room temperature, recrystallization can be a very effective purification technique.[1] The choice of solvent is critical. A good recrystallization solvent will dissolve the compound well at elevated temperatures but poorly at low temperatures. Toluene and petroleum ether are good starting points for non-polar compounds.[1]

Experimental Protocols

Protocol 1: General Purification of C32-36 Isoalkyl Stearate

This protocol outlines a general procedure for the purification of C32-36 Isoalkyl Stearate after synthesis.

Materials:

• Crude C32-36 Isoalkyl Stearate

• 5% Sodium Bicarbonate Solution

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

• Hexane (or other suitable non-polar solvent)

• Silica Gel for column chromatography

• Rotary Evaporator

Procedure:

• Neutralization and Washing:

  • Dissolve the crude product in a suitable organic solvent (e.g., hexane).

  • Transfer the solution to a separatory funnel and wash with 5% sodium bicarbonate solution to remove acidic impurities. Repeat until no more gas evolution is observed.

  • Wash the organic layer with deionized water until the aqueous layer is neutral (pH 7).

  • Perform a final wash with brine to help break any emulsions and remove excess water.

• Drying:

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Solvent Removal:

  • Remove the solvent using a rotary evaporator.

• Further Purification (if necessary):

  • High Vacuum Distillation: For liquid products, perform distillation under high vacuum to purify the ester without thermal degradation.[1]

  • Column Chromatography: If starting materials or other impurities are still present, perform column chromatography on silica gel. Elute with a non-polar solvent system, gradually increasing polarity.

  • Recrystallization: For solid products, dissolve the material in a minimal amount of a hot, suitable solvent (e.g., toluene) and allow it to cool slowly to induce crystallization.[1] Collect the crystals by filtration.

Data Presentation

Table 1: Troubleshooting Summary for Common Purification Issues

Issue	Potential Cause	Recommended Solution
Product Discoloration	Thermal degradation, Residual catalyst	High vacuum distillation, Adsorbent treatment
Presence of Stearic Acid	Incomplete reaction, Ineffective washing	Neutralization wash with mild base
Presence of C32-36 Isoalkyl Alcohol	Incomplete reaction, Inefficient separation	Column chromatography, Fractional crystallization
High Viscosity	High molecular weight and branched structure	Elevated temperature processing, Solvent dilution

Table 2: Recommended Analytical Techniques for Purity Assessment

Technique	Purpose	Key Considerations
HPLC with CAD/ELSD	Quantification of purity and impurities	Good for non-volatile, high molecular weight compounds.[4]
Mass Spectrometry (APCI-MS)	Identification of impurities and structural confirmation	APCI is preferred over ESI for non-polar analytes.[4]
FT-IR Spectroscopy	Functional group analysis (presence of ester, absence of acid/alcohol)	Quick qualitative check for completeness of reaction.
NMR Spectroscopy	Detailed structural elucidation	Provides detailed information about the molecular structure.

Visualization

Caption: General purification workflow for C32-36 Isoalkyl Stearate.

References

• 1. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Oxidative Stability of C32-36 Isoalkyl Stearate

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and standardized protocols to enhance and evaluate the oxidative stability of C32-36 Isoalkyl Stearate, a branched long-chain emollient used in cosmetic and pharmaceutical formulations.

Frequently Asked Questions (FAQs)

Q1: What is C32-36 Isoalkyl Stearate and why is its oxidative stability important? C32-36 Isoalkyl Stearate is an ester of a branched, saturated fatty alcohol (with 32 to 36 carbons) and stearic acid. It functions as an emollient and skin conditioning agent.[1][2][3][4] Its oxidative stability is crucial because degradation can lead to rancidity, producing off-odors and changes in color. This process can also alter the product's texture, reduce the efficacy of active ingredients, and potentially form skin irritants.[5][6][7]

Q2: What factors initiate and accelerate the oxidation of C32-36 Isoalkyl Stearate? While C32-36 Isoalkyl Stearate is a saturated ester and thus inherently more stable than unsaturated oils, oxidation can still be initiated and accelerated by several factors:

• Heat: High temperatures provide the energy needed to initiate oxidation reactions.[6][8]

• Light (UV Radiation): UV exposure can generate free radicals, which are the primary drivers of oxidation.[6][8]

• Oxygen: Direct contact with air is necessary for the oxidation process to occur.[5][6]

• Pro-oxidants: The presence of trace metal ions, such as iron and copper, can catalytically accelerate the decomposition of hydroperoxides into damaging free radicals.[9][10]

Q3: What are the chemical indicators of oxidation in an ester like this? Oxidation occurs in two main stages, each with distinct chemical markers:

• Primary Oxidation: The initial stage involves the formation of peroxides and hydroperoxides. The Peroxide Value (PV) is the key indicator for this stage.[11]

• Secondary Oxidation: As primary products decompose, they form more stable but sensorially disruptive compounds like aldehydes and ketones. The p-Anisidine Value (AV) is used to measure these secondary products.[2][11][12][13]

Q4: How can I proactively enhance the stability of my formulation containing C32-36 Isoalkyl Stearate? The most effective strategy is the inclusion of antioxidants.[8][14] These molecules interrupt the oxidation chain reaction. For oil-based systems, oil-soluble antioxidants are preferred. Often, a blend of antioxidants provides synergistic protection.[12][15][16] Additionally, using chelating agents can bind metal ions, preventing them from catalyzing oxidation.[14][17] Protective packaging, such as airless pumps or opaque containers, also plays a crucial role by minimizing exposure to oxygen and light.[8][18]

Troubleshooting Guide

Problem: My formulation has developed a strange, rancid odor.

Possible Cause	Recommended Action
Secondary Oxidation: The formulation has likely undergone significant oxidation, leading to the formation of volatile aldehydes and ketones.	1. Confirm the extent of degradation by performing a p-Anisidine Value (AV) test. A high AV confirms secondary oxidation. 2. Review the antioxidant system. The concentration may be too low, or the chosen antioxidant may be ineffective. 3. Consider adding a synergistic antioxidant blend (e.g., tocopherols (B72186) + ascorbyl palmitate) and a chelating agent (e.g., EDTA) in future batches.

Problem: The color of my product has changed (e.g., yellowing).

Possible Cause	Recommended Action
Oxidation of Components: Oxidation of the ester or other oils in the formula can lead to color changes.[8] This can also be caused by interactions with other ingredients or exposure to light.	1. Conduct an accelerated stability test using the Rancimat method to assess the overall oxidative stability. 2. Protect the formulation from light by using opaque or UV-protective packaging.[8] 3. Increase the concentration of antioxidants or use a more robust antioxidant system.

Problem: My stability testing shows a rising Peroxide Value (PV) over time.

Possible Cause	Recommended Action
Ongoing Primary Oxidation: The product is actively oxidizing, but has not yet reached the secondary (rancid) stage. This is an early warning sign.	1. Increase the concentration of a primary, free-radical scavenging antioxidant like mixed tocopherols or BHT. Typical usage levels for product stabilization are around 0.05-0.1%.[17] 2. Investigate potential sources of contamination, such as trace metals from raw materials or processing equipment, and add a chelating agent.[10][14]

Data Presentation: Efficacy of Antioxidants

While specific data for C32-36 Isoalkyl Stearate is proprietary, the following table provides representative data illustrating the expected performance of common antioxidants in enhancing the oxidative stability of a similar long-chain ester.

Sample	Antioxidant(s)	Concentration (% w/w)	Rancimat Induction Time @ 120°C (Hours)	Peroxide Value (meq/kg) after storage	p-Anisidine Value after storage
Control	None	0.0	18.5	8.2	5.1
A	Mixed Tocopherols (T-50)	0.1	29.3	1.5	1.8
B	BHT (Butylated Hydroxytoluene)	0.1	35.8	0.9	1.2
C	Ascorbyl Palmitate	0.05	24.1	3.1	2.5
D (Blend)	Mixed Tocopherols + Ascorbyl Palmitate	0.1 + 0.05	42.5	0.5	0.8

Data is illustrative and intended for comparative purposes.

Visualizations & Logical Workflows

Autoxidation Chemical Pathway

The diagram below illustrates the free-radical chain reaction of lipid oxidation, which antioxidants are designed to interrupt.

References

• 1. library.aocs.org [library.aocs.org]
• 2. qclscientific.com [qclscientific.com]
• 3. metrohm.com [metrohm.com]
• 4. researchgate.net [researchgate.net]
• 5. cosmeticstabilitytestingaustralia.com.au [cosmeticstabilitytestingaustralia.com.au]
• 6. Oxidation Stability of Cosmetics and Personal Care Products [velp.com]
• 7. specialchem.com [specialchem.com]
• 8. btsa.com [btsa.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scribd.com [scribd.com]
• 12. mdpi.com [mdpi.com]
• 13. Peroxide Value—Acetic Acid-Chloroform Method [library.aocs.org]
• 14. HOW TO PREVENT OXIDATION AND DISCOLOURATION IN YOUR FORMULAS - TREASURE ACTIVES [treasureactives.com]
• 15. Designing of A Synergistic Mixture of Natural Antioxidants Through Statistical Approaches for Enhancing the Oxidative Stability of Sardine Oil [foodandnutritionjournal.org]
• 16. Anti-inflammatory properties of blended edible oil with synergistic antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ulprospector.com [ulprospector.com]
• 18. formulabotanica.com [formulabotanica.com]

C32-36 Isoalkyl Stearate handling and storage best practices for research

This technical support center provides researchers, scientists, and drug development professionals with essential information for the safe and effective handling and storage of C32-36 Isoalkyl Stearate in a research environment.

Frequently Asked Questions (FAQs)

Q1: What is C32-36 Isoalkyl Stearate?

A1: C32-36 Isoalkyl Stearate is a complex ester of stearic acid and a branched-chain alcohol with a carbon chain length of 32 to 36 carbons.[1][2] It is a high molecular weight branched ester, often appearing as a hard, brittle waxy solid at room temperature.[3][4][5][6] In laboratory settings, it is important to understand its physical and chemical properties for proper experimental design.

Q2: What are the primary applications of C32-36 Isoalkyl Stearate in a research context?

A2: While C32-36 Isoalkyl Stearate is predominantly used in the cosmetics industry as an emollient and skin conditioning agent, its unique properties as a waxy ester make it a subject of interest in research for applications such as:

• Drug delivery systems: Its lipid nature can be explored for encapsulating hydrophobic active pharmaceutical ingredients (APIs).

• Biomaterials: Its film-forming properties could be investigated for creating biocompatible coatings.

• Lubricant studies: As a synthetic wax ester, its tribological properties may be of interest in various fields.

Q3: What are the main safety concerns when handling C32-36 Isoalkyl Stearate?

A3: C32-36 Isoalkyl Stearate is generally considered to have a low hazard profile with low potential for skin, eye, or lung irritation.[2] However, when heated to a molten state, it can cause thermal burns. Inhalation of vapors from the heated product should be avoided.[7] It is a stable, non-toxic product under normal conditions.[7]

Q4: How should I properly store C32-36 Isoalkyl Stearate in the lab?

A4: C32-36 Isoalkyl Stearate should be stored in a cool, dry place in a tightly sealed container to prevent contamination. The minimum shelf life is typically around 2 years.[3]

Physical and Chemical Properties

Due to the limited availability of specific quantitative data for C32-36 Isoalkyl Stearate, the following table includes data for closely related long-chain esters to provide a reasonable estimation for experimental planning.

Property	Value	Source/Analogue
Appearance	Waxy solid (pastilles or flakes)	Koster Keunen TDS
Color	Off-white to yellowish	General Knowledge
Odor	Faint, characteristic	General Knowledge
Melting Point	Low melting point (specific value not available)	[3][4][6]
Boiling Point	> 200 °C (estimated)	Analogue: Long-chain esters
Solubility in Water	Insoluble	[8][9][10]
Solubility in Organic Solvents	Likely soluble in nonpolar organic solvents like hexane (B92381) and toluene, and moderately soluble in moderately polar solvents like acetone (B3395972) and ethyl acetate, especially upon heating.	Analogue: Long-chain esters[11]

Experimental Protocols

General Handling of Waxy Esters

This protocol outlines the general steps for incorporating a high molecular weight waxy ester like C32-36 Isoalkyl Stearate into a formulation.

• Preparation:

  • Ensure all glassware is clean and dry.

  • Pre-weigh the required amount of C32-36 Isoalkyl Stearate.

• Melting:

  • Gently heat the solvent or oil phase of your formulation in a beaker on a hot plate with stirring.

  • Gradually add the C32-36 Isoalkyl Stearate pastilles or flakes to the heated liquid phase.

  • Continue to heat and stir until the ester is completely melted and the mixture is homogeneous. Avoid overheating, which can lead to degradation.

• Incorporation:

  • Once melted, the ester-containing phase can be combined with other phases of your formulation according to your specific experimental procedure.

  • Maintain adequate stirring to ensure uniform distribution as the mixture cools.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Incomplete dissolution in a solvent	The solvent may be too polar. The concentration of the ester may be too high for the given temperature.	Try a less polar solvent (e.g., hexane, toluene). Gently heat the mixture with stirring to increase solubility.
Phase separation upon cooling	The ester is precipitating out of the solution as it cools due to decreased solubility.	Maintain the formulation at a temperature above the ester's melting/crystallization point. Consider adding a co-solvent or emulsifier to improve stability.
Clumping of the ester during addition	The ester is being added too quickly to a cooler liquid phase, causing it to solidify.	Add the ester slowly and in small increments to the heated liquid phase with continuous stirring.
Discoloration of the formulation upon heating	Overheating of the ester or other components in the formulation.	Use a controlled temperature water bath or heating mantle. Monitor the temperature closely and avoid exceeding the thermal stability limits of the components.

Visualizations

Logical Workflow for Handling C32-36 Isoalkyl Stearate

References

• 1. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 2. ewg.org [ewg.org]
• 3. Kester Wax BK-40 - Koster Keunen Waxes [kosterkeunen.com]
• 4. ulprospector.com [ulprospector.com]
• 5. specialchem.com [specialchem.com]
• 6. ulprospector.com [ulprospector.com]
• 7. naturkosmos.se [naturkosmos.se]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. nagwa.com [nagwa.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Evaluation of esterification routes for long chain cellulose esters - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide: C32-36 Isoalkyl Stearate vs. Mineral Oil in Topical Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of C32-36 Isoalkyl Stearate and mineral oil, two emollients frequently used in topical formulations. While direct comparative quantitative data is limited in publicly available literature, this document synthesizes known properties and provides standardized experimental protocols to enable researchers to conduct their own comparative analyses.

Physicochemical and Functional Properties

Property	C32-36 Isoalkyl Stearate	Mineral Oil
Chemical Type	Long-chain branched ester	Complex mixture of highly refined hydrocarbons (alkanes and cycloalkanes)
Primary Function	Emollient, Skin Conditioning Agent[1][2]	Emollient, Occlusive Agent
Appearance	Waxy Solid (at room temperature)	Colorless, odorless oily liquid
Key Features	Provides a rich, substantive feel; Forms a breathable film	Excellent occlusive properties; Inert and highly stable[3]
Solubility	Soluble in oils	Soluble in oils

Performance Comparison in Topical Formulations

Table 2.1: Moisturization and Skin Barrier Function

Parameter	C32-36 Isoalkyl Stearate (Expected)	Mineral Oil (Reported Values)
Mechanism of Action	Forms a semi-occlusive film, reducing water loss and smoothing the skin.	Forms a highly occlusive film, significantly reducing transepidermal water loss (TEWL).[3]
Skin Hydration (Corneometer Units)	Expected to increase skin hydration by forming a persistent emollient film. Specific quantitative data is not available.	Shown to significantly increase skin hydration.[3]
Transepidermal Water Loss (TEWL) Reduction (%)	Expected to provide moderate TEWL reduction due to its waxy nature. Specific quantitative data is not available.	Can reduce TEWL by over 98% under optimal conditions.[4]

Table 2.2: Sensory Characteristics

Attribute	C32-36 Isoalkyl Stearate (Expected)	Mineral Oil
Skin Feel	Rich, substantive, and potentially waxy feel.	Can be perceived as greasy or heavy depending on the grade and concentration.[3]
Spreadability	Moderate spreadability due to its waxy nature.	Good spreadability, varies with viscosity.
Residue	May leave a noticeable, protective film.	Can leave a greasy or shiny residue.

Table 2.3: Formulation Stability

Parameter	C32-36 Isoalkyl Stearate	Mineral Oil
Oxidative Stability	Good	Excellent, highly resistant to oxidation.[3]
Chemical Inertness	Generally stable, but the ester linkage can be susceptible to hydrolysis under extreme pH conditions.	Highly inert and compatible with a wide range of active ingredients.[3]

Experimental Protocols

To facilitate direct comparison, the following detailed experimental protocols are provided.

Measurement of Skin Hydration (Corneometry)

This protocol outlines the procedure for quantifying skin surface hydration using a Corneometer®.

Objective: To measure and compare the skin hydration effects of topical formulations containing C32-36 Isoalkyl Stearate and mineral oil.

Experimental Workflow:

Corneometry Experimental Workflow

Methodology:

• Subject Selection: Recruit a panel of healthy volunteers with normal to dry skin.

• Acclimatization: Allow subjects to acclimatize to a room with controlled temperature (20-22°C) and humidity (40-60%) for at least 20-30 minutes before measurements.

• Test Sites: Mark out test sites of equal size (e.g., 2x2 cm) on the volar forearms.

• Baseline Measurement: Take baseline skin hydration readings from each test site using a Corneometer®.

• Product Application: Apply a standardized amount (2 mg/cm²) of the test formulations (one with C32-36 Isoalkyl Stearate and one with mineral oil) to the designated sites. Leave one site untreated as a control.

• Post-Application Measurements: Take hydration readings at predetermined time points (e.g., 1, 2, 4, 6, and 8 hours) after product application.

• Data Analysis: Calculate the change in skin hydration from baseline for each formulation at each time point. Perform statistical analysis to determine significant differences between the formulations.

Measurement of Transepidermal Water Loss (TEWL)

This protocol describes the use of a Tewameter® to assess the occlusivity of the formulations.

Objective: To measure and compare the reduction in TEWL by topical formulations containing C32-36 Isoalkyl Stearate and mineral oil.

Experimental Workflow:

TEWL Measurement Experimental Workflow

Methodology:

• Subject Selection and Acclimatization: Follow the same procedure as for corneometry.

• Test Sites: Define test sites on the volar forearms.

• Baseline Measurement: Measure the baseline TEWL from each test site using a Tewameter®.

• Product Application: Apply a standardized amount (2 mg/cm²) of the test formulations to the designated sites, with one site remaining as an untreated control.

• Post-Application Measurements: Measure TEWL at specified intervals after application.

• Data Analysis: Calculate the percentage reduction in TEWL for each formulation compared to the baseline. Statistically compare the occlusive effects of the two formulations.

Sensory Panel Analysis

This protocol provides a framework for the sensory evaluation of the topical formulations.

Objective: To quantitatively and qualitatively compare the sensory attributes of formulations containing C32-36 Isoalkyl Stearate and mineral oil.

Experimental Workflow:

Sensory Panel Analysis Workflow

Methodology:

• Panelist Training: Train a panel of 10-15 individuals to identify and quantify specific sensory attributes of topical products (e.g., spreadability, absorbency, greasiness, tackiness, residue).

• Product Samples: Provide panelists with blinded, randomized samples of the two formulations.

• Evaluation Procedure: Instruct panelists to apply a standardized amount of each product to a designated area of their skin (e.g., forearm).

• Attribute Scoring: Have panelists rate the intensity of each sensory attribute on a labeled magnitude scale (e.g., a 15-cm line scale from "not at all" to "extremely").

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to identify significant differences in the sensory profiles of the two formulations.

Conclusion

Both C32-36 Isoalkyl Stearate and mineral oil are effective emollients, but they offer different performance and sensory profiles. Mineral oil is a well-established, highly occlusive agent ideal for formulations targeting significant barrier repair and moisture retention. C32-36 Isoalkyl Stearate, as a long-chain ester, is expected to provide a more substantive and potentially less greasy feel, making it suitable for formulations where sensory elegance is a key consideration.

The choice between these two ingredients will ultimately depend on the specific formulation goals, including the desired level of occlusion, the target sensory profile, and the overall product positioning. The experimental protocols provided in this guide offer a framework for generating the direct comparative data needed to make an informed decision for your specific application. No direct evidence was found in the searched literature to suggest that either C32-36 Isoalkyl Stearate or mineral oil directly interact with specific signaling pathways in the skin. Their primary mechanism of action is related to their physical effects on the stratum corneum.

References

• 1. incibeauty.com [incibeauty.com]
• 2. ewg.org [ewg.org]
• 3. benchchem.com [benchchem.com]
• 4. dr-jetskeultee.nl [dr-jetskeultee.nl]

A Comparative Analysis of C32-36 Isoalkyl Stearate and Cetyl Esters in Topical Formulations

In the development of dermatological and cosmetic formulations, the selection of emollients is a critical step that significantly influences the final product's sensory properties, stability, and efficacy. Among the diverse range of available emollients, C32-36 Isoalkyl Stearate and cetyl esters are two commonly utilized ingredients. This guide provides a comprehensive comparative analysis of these two ester emollients, offering experimental data and detailed methodologies to assist researchers, scientists, and drug development professionals in making informed formulation decisions.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of emollients is essential for predicting their behavior in formulations. The following table summarizes the key properties of C32-36 Isoalkyl Stearate and cetyl esters.

Property	C32-36 Isoalkyl Stearate	Cetyl Esters
INCI Name	C32-36 ISOALKYL STEARATE	CETYL ESTERS
Chemical Composition	Ester of a branched, saturated fatty alcohol with 32 to 36 carbons and stearic acid.	A synthetic wax composed of a mixture of esters of saturated fatty acids and fatty alcohols with carbon chain lengths between 14 and 18. Key components include cetyl palmitate, cetyl stearate, myristyl myristate, and others.
Physical Form	Waxy Solid	Waxy solid flakes.
Melting Point	Not specified in search results	Approximately 43-47°C.
Solubility	Insoluble in water	Insoluble in water.

Performance Characteristics

Emollients contribute to skin moisturization by forming a barrier on the skin's surface, which reduces transepidermal water loss (TEWL).

Performance Parameter	C32-36 Isoalkyl Stearate (Anticipated)	Cetyl Esters (Anticipated)
TEWL Reduction (%)	Moderate	Moderate to High
Corneometer Reading (AU)	Increase	Increase

Note: The data in this table is illustrative and based on the general properties of branched-chain esters and waxy esters, respectively. Actual values would need to be determined experimentally.

The sensory characteristics of an emollient are crucial for consumer acceptance and adherence to treatment. These properties are typically evaluated by trained sensory panels.

Sensory Attribute	C32-36 Isoalkyl Stearate (Anticipated)	Cetyl Esters (Anticipated)
Spreadability	Good	Moderate
Absorbency	Moderate	Slow
Greasiness	Low to Moderate	Moderate
After-feel	Soft, non-greasy	Lubricious, slightly waxy

Note: The data in this table is illustrative and based on the general properties of branched-chain esters and waxy esters, respectively. Actual values would need to be determined experimentally.

Emollients can significantly influence the stability and viscosity of an emulsion.

Formulation Parameter	C32-36 Isoalkyl Stearate (Anticipated)	Cetyl Esters (Anticipated)
Viscosity Building	Moderate	High
Emulsion Stabilization	Contributes to stability	Good co-emulsifier and stabilizer.

Note: The data in this table is illustrative and based on the general properties of branched-chain esters and waxy esters, respectively. Actual values would need to be determined experimentally.

Experimental Protocols

To provide a framework for the quantitative evaluation of C32-36 Isoalkyl Stearate and cetyl esters, detailed methodologies for key experiments are provided below.

Skin Hydration Measurement (Corneometry)

Objective: To quantify the effect of the emollient on the hydration level of the stratum corneum.

Methodology:

• Subject Selection: A panel of at least 10 healthy volunteers with dry to normal skin on their forearms is selected.

• Acclimatization: Subjects are acclimatized in a room with controlled temperature (20-22°C) and humidity (40-60%) for at least 30 minutes before measurements.

• Baseline Measurement: Baseline skin hydration is measured on designated test areas on the volar forearm using a Corneometer® CM 825.

• Product Application: A standardized amount (e.g., 2 mg/cm²) of the test material (either C32-36 Isoalkyl Stearate or cetyl esters, or a formulation containing them) is applied to the respective test area. An untreated area serves as a control.

• Post-application Measurements: Corneometer readings are taken at specified time points (e.g., 1, 2, 4, and 6 hours) after application.

• Data Analysis: The change in skin hydration from baseline is calculated for each test area and compared with the control.

Experimental Workflow for Corneometry

Transepidermal Water Loss (TEWL) Measurement

Objective: To assess the occlusivity of the emollient by measuring its effect on TEWL.

Methodology:

• Subject Selection and Acclimatization: Similar to the corneometry protocol.

• Baseline Measurement: Baseline TEWL is measured on designated test areas on the volar forearm using an open-chamber TEWL device.

• Product Application: A standardized amount of the test material is applied to the respective test area, with an untreated control area.

• Post-application Measurements: TEWL readings are taken at specified time points after application. The probe of the device is placed on the skin, and the rate of water vapor evaporation is measured.

• Data Analysis: The percentage reduction in TEWL from baseline is calculated for each test area and compared with the control.

Experimental Workflow for TEWL Measurement

Sensory Panel Evaluation

Objective: To characterize and compare the sensory attributes of the emollients upon application.

Methodology:

• Panelist Training: A panel of trained sensory experts is used. Panelists are trained to identify and rate the intensity of various sensory attributes of topical products.

• Sample Preparation: The emollients are presented to the panelists in a blinded and randomized manner.

• Evaluation Protocol: Panelists apply a standardized amount of each sample to a designated area of their skin (e.g., forearm).

• Attribute Assessment: Panelists rate the intensity of predefined sensory attributes (e.g., spreadability, absorbency, greasiness, after-feel) at specific time points (e.g., during application, 1 minute after, 5 minutes after) using a labeled magnitude scale.

• Data Analysis: The mean scores for each attribute are calculated and statistically analyzed to identify significant differences between the samples.

Logical Flow of Sensory Panel Evaluation

Conclusion

Both C32-36 Isoalkyl Stearate and cetyl esters are valuable emollients in the formulation of topical products. C32-36 Isoalkyl Stearate, as a branched-chain ester, is likely to offer good spreadability and a non-greasy after-feel, making it suitable for elegant and light formulations. Cetyl esters, being a waxy blend, are expected to provide more substantial emollience, viscosity building, and emulsion stabilization, which would be beneficial in richer creams and ointments. The choice between these two ingredients will ultimately depend on the desired sensory characteristics, viscosity, and stability profile of the final formulation. The experimental protocols outlined in this guide provide a robust framework for conducting a direct comparative analysis to inform this selection process.

A Comparative Analysis of C32-36 Isoalkyl Stearate and Carnauba Wax in Formulation Matrices

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed comparison of the performance characteristics of C32-36 Isoalkyl Stearate, a synthetic ester, and Carnauba Wax, a natural vegetable wax. The information presented is intended to assist in the selection of appropriate excipients for cosmetic and pharmaceutical formulations. Due to a lack of direct comparative studies in the available scientific literature, this guide synthesizes data from various sources to provide a comprehensive overview.

Physicochemical Properties

A fundamental understanding of the inherent properties of each material is crucial for predicting their behavior in complex matrices.

Property	C32-36 Isoalkyl Stearate	Carnauba Wax
INCI Name	C32-36 Isoalkyl Stearate	Copernicia Cerifera (Carnauba) Wax
Chemical Class	Branched, saturated fatty acid ester	Primarily aliphatic esters, diesters of 4-hydroxycinnamic acid, ω-hydroxycarboxylic acids, and fatty alcohols
Description	Ester of a branched, saturated fatty alcohol with 32 to 36 carbons, and stearic acid.[1][2]	Natural wax derived from the leaves of the Copernicia prunifera palm.[3]
Functions	Emollient, Skin conditioning.[4][5]	Thickening agent, binding agent, film former, release-modifying agent, stabilizer.[3]
Melting Point (°C)	Data not available	82-86[3]
Hardness	Data not available	High, considered one of the hardest natural waxes.[3]
Solubility	Insoluble in water; soluble in oils.	Insoluble in water; soluble in hot ethyl acetate (B1210297) and xylene.[3]

Performance in Cosmetic Matrices

Both C32-36 Isoalkyl Stearate and Carnauba Wax are utilized in cosmetic formulations to modify texture, stability, and sensory attributes. However, their mechanisms of action and resulting product characteristics differ significantly.

Textural and Rheological Properties

Carnauba wax is a primary structuring agent, contributing to the hardness and thermal stability of anhydrous products like lipsticks and stick foundations.[3] Its high melting point prevents deformation at elevated temperatures. In emulsions, it increases viscosity and provides a rich, creamy texture.

Experimental Protocol: Texture Profile Analysis (TPA) of Lipsticks

A common method to quantify the textural properties of stick formulations involves Texture Profile Analysis.

Fig. 1: Workflow for Lipstick Texture Profile Analysis.

Stability

The stability of a formulation is critical for its shelf-life and consumer acceptance.

Carnauba Wax: Due to its high melting point and crystalline structure, carnauba wax significantly enhances the thermal stability of formulations. In stick products, it prevents softening and oil bleeding at elevated temperatures. In emulsions, it contributes to the stability of the dispersed phase.

C32-36 Isoalkyl Stearate: As a saturated ester, C32-36 Isoalkyl Stearate is expected to have good oxidative stability. In emulsions, long-chain esters can contribute to stability by modifying the oil phase and interacting with other lipophilic components. However, without specific data, its direct impact on preventing phase separation or viscosity changes under stress conditions compared to a robust structurant like carnauba wax is difficult to quantify.

Experimental Protocol: Emulsion Stability Testing

A standard approach to evaluating the stability of cosmetic emulsions involves accelerated aging studies.

Fig. 2: Experimental Workflow for Emulsion Stability Testing.

Performance in Pharmaceutical Matrices

The choice of excipient in pharmaceutical formulations can significantly influence drug release kinetics and the overall performance of the delivery system.

Controlled Release Matrices

Carnauba Wax: Carnauba wax is a well-documented excipient for creating inert, insoluble matrices for the sustained release of drugs. The drug is released through a diffusion process via a network of pores and channels that form as the soluble drug dissolves. The release rate can be modulated by altering the concentration of carnauba wax in the matrix. Higher concentrations of carnauba wax lead to a more tortuous path for drug diffusion and thus a slower release rate.

C32-36 Isoalkyl Stearate: There is a lack of published data on the use of C32-36 Isoalkyl Stearate as a primary rate-controlling excipient in controlled-release solid dosage forms. As a non-polymeric, lipophilic substance, it may have some influence on drug release from a matrix, but its efficacy as a primary release-retarding agent compared to a high-melting, crystalline wax like carnauba is not established.

Experimental Protocol: In Vitro Drug Release Study (USP Apparatus 2)

The following workflow outlines a standard dissolution test for evaluating drug release from a matrix tablet.

Fig. 3: Workflow for In Vitro Drug Release Testing.

Summary of Performance Comparison

Performance Parameter	C32-36 Isoalkyl Stearate (Inferred)	Carnauba Wax (Documented)
Hardness/Structuring	Low to moderate contribution, primarily acts as an emollient.	High, provides significant hardness and structural integrity.[3]
Viscosity Modification	Moderate, likely to increase viscosity of the oil phase.	High, effective thickener in both anhydrous and emulsion systems.[3]
Thermal Stability	Good oxidative stability due to saturation.	Excellent, high melting point provides superior thermal stability.[3]
Sensory Profile	Provides a smooth, non-greasy feel.[4][5]	Can impart a waxy, sometimes heavy feel depending on concentration.
Drug Release Retardation	Not established as a primary release-retarding agent.	Proven to be an effective excipient for sustained drug release.

Conclusion

Carnauba wax is a robust, natural excipient that provides significant structure, hardness, and thermal stability to a wide range of cosmetic and pharmaceutical formulations. Its role as a release-retarding agent in solid dosage forms is well-established.

C32-36 Isoalkyl Stearate is a synthetic emollient that primarily functions to improve the sensory properties of a formulation, providing a smooth and non-greasy skin feel. While it can contribute to the stability and structure of some systems, it is not a direct functional replacement for a hard, high-melting point wax like carnauba.

The selection between these two ingredients will be dictated by the specific requirements of the formulation. For applications requiring significant structural integrity, thermal stability, or controlled drug release, carnauba wax is the more appropriate choice. For formulations where the primary goal is to achieve a specific sensory profile and emollience, C32-36 Isoalkyl Stearate is a suitable option.

Disclaimer: This guide is based on publicly available information and is intended for informational purposes only. Direct experimental comparison is recommended to determine the optimal excipient for a specific formulation.

References

• 1. ewg.org [ewg.org]
• 2. C32-36 Isoalkyl Stearate (with Product List) [incidecoder.com]
• 3. GSRS [precision.fda.gov]
• 4. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 5. incibeauty.com [incibeauty.com]

A Head-to-Head Comparison: C32-36 Isoalkyl Stearate vs. Jojoba Esters in Skincare Formulations

For researchers, scientists, and drug development professionals, the selection of emollients is a critical step in formulating effective and aesthetically pleasing topical products. This guide provides an objective, data-driven comparison of two popular emollients: C32-36 Isoalkyl Stearate, a synthetic branched ester, and Jojoba Esters, a natural wax ester derivative. This analysis delves into their physicochemical properties, performance in skin hydration and barrier function, and sensory profiles, supported by experimental data and detailed protocols.

Executive Summary

Both C32-36 Isoalkyl Stearate and Jojoba Esters serve as effective emollients and skin conditioning agents. Jojoba Esters have a significant body of publicly available data demonstrating their efficacy in improving skin hydration, reducing transepidermal water loss (TEWL), and offering a luxurious skin feel. C32-36 Isoalkyl Stearate, a high molecular weight branched ester, is marketed with claims of improving skin moisture and reducing TEWL without greasiness. While direct quantitative, peer-reviewed data for C32-36 Isoalkyl Stearate is less accessible, this guide compiles available information for a comprehensive comparison.

Physicochemical Properties

A fundamental understanding of the physical and chemical characteristics of these esters is crucial for formulation development.

Property	C32-36 Isoalkyl Stearate	Jojoba Esters
INCI Name	C32-36 Isoalkyl Stearate	Jojoba Esters
Chemical Structure	Ester of a branched, saturated fatty alcohol (C32-36) and stearic acid.[1][2]	Complex mixture of esters from the transesterification of Jojoba Oil and/or Hydrogenated Jojoba Oil.[3] Composed of long-chain fatty acids and fatty alcohols.
Origin	Synthetic	Natural (from Jojoba plant seeds)[3]
Appearance	Hard, brittle solid at room temperature (as Branched Kester Wax BK-40)[4]	Varies from a colorless, odorless liquid to a white, creamy paste or hard wax depending on the grade and level of hydrogenation.[5][6]
Key Features	High molecular weight, branched structure. Mimics the texture of butters.[4]	Structurally similar to human sebum, high oxidative stability.

Performance Data: A Comparative Analysis

The efficacy of an emollient is primarily judged by its ability to enhance skin hydration, fortify the skin's barrier function, and provide a desirable sensory experience.

Skin Hydration and Barrier Function

Transepidermal Water Loss (TEWL) is a key indicator of skin barrier integrity. A lower TEWL value signifies a healthier, more intact barrier. Skin hydration is typically measured by corneometry, which assesses the electrical capacitance of the skin.

Performance Metric	C32-36 Isoalkyl Stearate (as Branched Kester Wax BK-40)	Jojoba Esters
Transepidermal Water Loss (TEWL) Reduction	Stated to "help to reduce transepidermal water loss"[7] (Quantitative data not publicly available).	A formulation with 2% jojoba esters improved TEWL within 30 minutes of application and maintained its effectiveness for at least 2 hours. In another study, a hand sanitizer with hydrolyzed jojoba esters reduced TEWL by 19% at Day 7 and 36% at Day 14.[4]
Skin Hydration (Corneometry)	Claimed to "help to improve skin moisture"[4] (Quantitative data not publicly available).	A single application of a formulation containing jojoba esters provided a rapid skin-hydrating effect within 30 minutes, with enhanced hydration lasting for 24 hours. Hydrolyzed Jojoba Esters have been shown to increase skin hydration.[7]

Sensory Profile

The tactile properties of an emollient are paramount for consumer acceptance and product elegance.

Sensory Attribute	C32-36 Isoalkyl Stearate (as Branched Kester Wax BK-40)	Jojoba Esters
Skin Feel	Imparts a "creamy texture" and helps to "improve skin moisture without adding greasiness".[4]	A formulation with 3% jojoba esters was preferred by panelists for providing a "more luxurious feeling on the skin". Hydrolyzed Jojoba Esters are known to improve the sensory "feel" of skincare products.[7]
Residue	Low greasiness is a key claimed attribute.[4]	Generally perceived as non-greasy and readily absorbed.
Spreadability	As a high molecular weight ester, it is expected to have lower spreadability compared to lighter esters.	Good spreadability, contributing to a smooth application.

Experimental Protocols

To ensure the reproducibility and validity of performance claims, standardized experimental protocols are essential.

Skin Hydration Measurement (Corneometry)

• Objective: To quantify the hydration level of the stratum corneum.

• Instrumentation: Corneometer® CM 825 (Courage + Khazaka Electronic GmbH, Germany) or similar device.

• Methodology:

  • Panelists: A panel of healthy volunteers with normal to dry skin is recruited.

  • Acclimatization: Panelists acclimatize in a controlled environment (temperature and humidity) for at least 30 minutes before measurements.

  • Baseline Measurement: Baseline hydration readings are taken from designated test areas on the forearms.

  • Product Application: A standardized amount of the test formulation is applied to the designated area.

  • Post-Application Measurements: Hydration readings are taken at specified time intervals (e.g., 30 minutes, 1 hour, 2 hours, 4 hours, 8 hours, 24 hours) after product application.

  • Data Analysis: The change in skin hydration is calculated as the difference from the baseline reading. Statistical analysis is performed to determine significance.

Transepidermal Water Loss (TEWL) Measurement

• Objective: To assess the integrity of the skin's barrier function.

• Instrumentation: Tewameter® TM 300 (Courage + Khazaka Electronic GmbH, Germany) or similar open-chamber device.

• Methodology:

  • Panelists and Acclimatization: Same as for corneometry.

  • Baseline Measurement: Baseline TEWL readings are taken from the test areas.

  • Product Application: A standardized amount of the test formulation is applied.

  • Post-Application Measurements: TEWL is measured at the same time intervals as the corneometry readings.

  • Data Analysis: A reduction in TEWL compared to baseline indicates an improvement in the skin's barrier function.

Sensory Evaluation

• Objective: To assess the tactile properties of the emollients upon application.

• Methodology:

  • Panelists: A trained sensory panel or a consumer panel is used.

  • Product Application: Panelists are asked to apply a standardized amount of the test formulations on their forearms.

  • Evaluation: Panelists rate various sensory attributes (e.g., spreadability, absorbency, greasiness, smoothness, after-feel) on a labeled magnitude scale.

  • Data Analysis: The results are statistically analyzed to identify significant differences in the sensory profiles of the products.

Visualization of Comparative Workflow and Properties

The following diagrams illustrate the workflow for comparing these emollients and the logical relationship of their key properties.

Caption: Workflow for the comparative evaluation of emollients.

Caption: Relationship between emollient properties and performance.

Conclusion

Jojoba Esters are well-documented to provide significant and lasting improvements in skin hydration and barrier function, coupled with a desirable, luxurious sensory profile. C32-36 Isoalkyl Stearate, a synthetic branched wax ester, is positioned to offer similar benefits of moisturization and TEWL reduction with the added advantage of a non-greasy feel.

For formulation scientists, the choice between these two emollients may depend on several factors. If robust, quantitative data for claims substantiation is a priority, Jojoba Esters offer a wealth of accessible information. For formulations where a specific creamy, non-greasy texture from a high-molecular-weight ester is desired, and qualitative performance claims are sufficient, C32-36 Isoalkyl Stearate presents a compelling option. Further direct, head-to-head clinical testing would be beneficial to provide a more definitive quantitative comparison.

References

• 1. clariant.com [clariant.com]
• 2. personalcaremagazine.com [personalcaremagazine.com]
• 3. sensient-beauty.com [sensient-beauty.com]
• 4. Koster Keunen - C32-36 Isoalkyl Stearate - 68201-22-9 - Synthetic [knowde.com]
• 5. Novel methods for emollient characterization [cosmeticsbusiness.com]
• 6. ulprospector.com [ulprospector.com]
• 7. kowon.kr [kowon.kr]

A Comparative Analysis of C32-36 Isoalkyl Stearate and Stearic Acid for Controlled-Release Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance and physicochemical properties of C32-36 Isoalkyl Stearate and the well-established excipient, stearic acid, in the context of controlled-release drug delivery systems. While stearic acid has a long history of use as a matrix-forming agent, C32-36 Isoalkyl Stearate is primarily utilized in the cosmetics industry as an emollient and skin conditioning agent.[1][2][3][4][5] This document will explore the known characteristics of both substances to predict their potential performance differences in pharmaceutical formulations.

Physicochemical Properties: A Head-to-Head Comparison

Property	Stearic Acid	C32-36 Isoalkyl Stearate
Chemical Name	Octadecanoic acid	Ester of stearic acid and a C32-36 branched, saturated fatty alcohol
Molecular Formula	C₁₈H₃₆O₂[6][7][8][9]	Mixture of long-chain esters (e.g., C₅₀H₁₀₀O₂ to C₅₄H₁₀₈O₂)
Molecular Weight	284.48 g/mol [6][8][10]	Higher than stearic acid (approx. 700-800 g/mol )
Melting Point	69.3 °C[7][11][12]	Expected to be a soft wax with a melting range rather than a sharp point
Appearance	White, waxy solid[7][8][10]	Waxy solid
Solubility in Water	Practically insoluble[6][7][11]	Practically insoluble
Solubility in Organic Solvents	Soluble in ethanol, ether, chloroform[6][7][13]	Expected to be soluble in nonpolar organic solvents
LogP (Octanol/Water)	8.23	Expected to be significantly higher than stearic acid
Key Structural Difference	Linear saturated fatty acid	Long, branched alkyl chain ester of stearic acid

Performance in Controlled Release: A Theoretical Analysis

Given the absence of direct experimental data for C32-36 Isoalkyl Stearate in controlled-release applications, this section provides a theoretical comparison based on the known properties of both molecules and established principles of drug delivery.

Matrix Formation and Drug Release Mechanisms

In controlled-release tablets, lipophilic materials like stearic acid create a matrix that retards the penetration of water and subsequent drug dissolution. The drug is released as the matrix slowly erodes or as the drug diffuses through the lipidic network.

Stearic Acid: Its linear chain structure allows for dense packing and the formation of a relatively rigid and hydrophobic matrix. The release of a drug from a stearic acid matrix is typically governed by diffusion and erosion. The rate of release can be modulated by altering the concentration of stearic acid in the formulation.

C32-36 Isoalkyl Stearate: The presence of long, branched alkyl chains would likely result in a less crystalline and more amorphous matrix compared to stearic acid. This could lead to a softer matrix with a higher degree of polymer chain entanglement.

• Predicted Impact on Drug Release: The amorphous nature and potentially lower melting range of a C32-36 Isoalkyl Stearate matrix might lead to a faster initial drug release (burst release) compared to a stearic acid matrix. The complex, branched structure could, however, create a more tortuous path for drug diffusion, potentially leading to a slower release rate at later time points, assuming the matrix does not erode too quickly.

Influence of Physicochemical Properties on Performance

Property	Stearic Acid	C32-36 Isoalkyl Stearate (Predicted)	Impact on Controlled Release
Molecular Weight	Lower	Higher	Higher molecular weight could lead to a slower erosion rate of the matrix.
Structure	Linear, crystalline	Branched, amorphous	The branched structure may lead to a less uniform and more permeable matrix, potentially affecting the predictability of the release profile.
Hydrophobicity (LogP)	High	Very High	Increased hydrophobicity would further retard water penetration into the matrix, potentially leading to a slower drug release.
Melting Point	Sharp	Broader Range	A lower and broader melting range could make the manufacturing process (e.g., hot-melt extrusion) more challenging to control and may result in a less stable matrix over time and under varying storage conditions.

Experimental Protocols for Evaluation

To empirically compare the performance of these two excipients, a standard in-vitro dissolution study would be required. Below is a typical experimental protocol.

Preparation of Controlled-Release Tablets (Direct Compression)

• Blending: The active pharmaceutical ingredient (API), the matrix-forming agent (stearic acid or C32-36 Isoalkyl Stearate), and other standard excipients (e.g., filler, glidant) are accurately weighed and blended in a V-blender for a specified time to ensure uniformity.

• Lubrication: A lubricant (e.g., magnesium stearate) is added to the blend and mixed for a shorter duration.

• Compression: The final blend is compressed into tablets using a rotary tablet press with defined tooling and compression force. Tablet weight, thickness, and hardness are monitored throughout the process.

In-Vitro Dissolution Testing

• Apparatus: USP Apparatus 2 (Paddle Apparatus) is typically used.

• Dissolution Medium: A suitable dissolution medium (e.g., phosphate (B84403) buffer at a physiologically relevant pH) is selected based on the properties of the API.

• Test Conditions: The dissolution medium is maintained at 37 ± 0.5 °C, and the paddle is rotated at a constant speed (e.g., 50 or 75 RPM).

• Sampling: At predetermined time intervals, samples of the dissolution medium are withdrawn and filtered.

• Analysis: The concentration of the dissolved API in the samples is determined using a validated analytical method, such as UV-Vis spectrophotometry or high-performance liquid chromatography (HPLC).

• Data Analysis: The cumulative percentage of drug released is plotted against time to generate a dissolution profile.

Visualizing Experimental Workflows and Logical Relationships

To aid in the understanding of the processes involved in evaluating controlled-release excipients, the following diagrams are provided.

Caption: Workflow for the formulation and in-vitro testing of controlled-release tablets.

Caption: Influence of physicochemical properties on controlled-release performance.

Conclusion

Stearic acid is a well-characterized and widely used excipient for controlled-release formulations. Its performance is predictable, and its properties are well-documented. In contrast, C32-36 Isoalkyl Stearate is an unknown entity in the field of oral drug delivery. Based on a theoretical analysis of its molecular structure, it is likely to form a softer, less crystalline matrix than stearic acid. This could lead to different drug release kinetics, which would require extensive experimental evaluation to understand and control.

For drug development professionals seeking a reliable and well-understood matrix former for controlled-release applications, stearic acid remains the preferred choice. While C32-36 Isoalkyl Stearate's unique branched structure could potentially offer novel release characteristics, its use in pharmaceuticals would necessitate a comprehensive research and development program to establish its safety, performance, and suitability as a pharmaceutical excipient.

References

• 1. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 2. ewg.org [ewg.org]
• 3. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 4. specialchem.com [specialchem.com]
• 5. incibeauty.com [incibeauty.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. byjus.com [byjus.com]
• 8. chemiis.com [chemiis.com]
• 9. mubychem.net [mubychem.net]
• 10. Stearic Acid | C18H36O2 | CID 5281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Stearic acid - Wikipedia [en.wikipedia.org]
• 12. quora.com [quora.com]
• 13. scienceasia.org [scienceasia.org]

A Comparative Analysis of C32-36 Isoalkyl Stearate and Lanolin Derivatives in Dermatological and Cosmetic Science

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of C32-36 Isoalkyl Stearate and lanolin derivatives, two emollient ingredients frequently utilized in cosmetic and pharmaceutical formulations. The comparison focuses on their functional properties, skin barrier interactions, sensory profiles, and safety considerations to aid in formulation development and ingredient selection.

Introduction to Emollient Technologies

Emollients are crucial components in topical formulations, designed to soften, soothe, and hydrate (B1144303) the skin by forming a protective layer that reduces water loss. C32-36 Isoalkyl Stearate represents a synthetic ester emollient, while lanolin and its derivatives are of natural origin, derived from sheep's wool. The choice between these ingredients depends on a variety of factors including desired skin feel, occlusivity, and potential for sensitization.

C32-36 Isoalkyl Stearate is the ester of a branched, saturated fatty acid with 32 to 36 carbons and stearic acid.[1][2] It functions as an emollient and skin conditioning agent, valued for its ability to impart a smooth and soft appearance to the skin.[3][4]

Lanolin is a complex mixture of high molecular weight esters, aliphatic alcohols, sterols, and fatty acids, secreted by the sebaceous glands of sheep.[5] Its derivatives, such as lanolin oil, wax, and alcohols, are produced through processes like fractionation and hydrolysis to achieve varying physical and chemical properties.[6] Lanolin and its derivatives are well-known for their moisturizing and emulsifying capabilities.[2][5]

Comparative Performance Data

A direct quantitative comparison of C32-36 Isoalkyl Stearate and lanolin derivatives is challenging due to the limited publicly available data for C32-36 Isoalkyl Stearate. The following tables summarize the available information on their physicochemical properties and performance characteristics.

Table 1: Physicochemical Properties

Property	C32-36 Isoalkyl Stearate	Lanolin (Anhydrous)	Lanolin Derivatives (General)
INCI Name	C32-36 Isoalkyl Stearate	Lanolin	e.g., Lanolin Oil, Lanolin Alcohol, Hydrogenated Lanolin
CAS Number	68201-22-9[3]	8006-54-0[5]	Varies
Origin	Synthetic	Natural (Ovine)[7]	Natural (Ovine), chemically modified[6]
Appearance	Data not available	Yellow, waxy solid[7]	Varies (e.g., liquid, solid)[6]
Solubility	Data not available	Insoluble in water, soluble in oil[8]	Varies
Key Functions	Emollient, Skin Conditioning[3][4]	Emollient, Moisturizer, Emulsifier, Skin Protectant[2][5]	Varies (e.g., emollient, emulsifier, conditioner)[6]

Table 2: Skin Barrier Function and Hydration

Parameter	C32-36 Isoalkyl Stearate	Lanolin	Lanolin Oil
Transepidermal Water Loss (TEWL) Reduction	Data not available	32% reduction in moisture loss	22% reduction in moisture loss
Skin Hydration	Functions as a skin conditioner to hydrate and soften the skin[9]	Increases skin's water content by retarding TEWL[10][11]	Known to soothe and hydrate dry skin[11]
Occlusivity	Expected to form a semi-occlusive film	Forms a protective barrier on the skin to prevent water evaporation[5]	Emollient and occlusive moisturizer[11]

Note: The TEWL reduction data for lanolin and lanolin oil is based on a study by Powers et al. (1957) under specific experimental conditions.

Experimental Protocols

To ensure standardized and reproducible results in the evaluation of emollients, the following experimental protocols are recommended.

In-Vivo Skin Hydration Measurement

This protocol outlines the procedure for measuring skin surface hydration using a Corneometer®.

Objective: To quantify the effect of a topical product on the hydration level of the stratum corneum.

Materials:

• Corneometer® (e.g., CM 825)

• Test product (containing C32-36 Isoalkyl Stearate or lanolin derivative)

• Control (untreated area or vehicle)

• Trained technicians

• Volunteer subjects with normal to dry skin

Procedure:

• Acclimatization: Subjects acclimatize in a controlled environment (temperature: 20-22°C, relative humidity: 40-60%) for at least 30 minutes before measurements.

• Baseline Measurement: Baseline hydration readings are taken from the designated test areas on the volar forearm.

• Product Application: A standardized amount of the test product (e.g., 2 mg/cm²) is applied to the designated test area. A control area remains untreated or is treated with the vehicle.

• Post-Application Measurements: Hydration measurements are taken at specified time points (e.g., 1, 2, 4, 8, and 24 hours) after product application.

• Data Analysis: The change in skin hydration from baseline is calculated and compared between the treated and control areas.

Experimental workflow for in-vivo skin hydration measurement.

Transepidermal Water Loss (TEWL) Measurement

This protocol details the measurement of TEWL using a Tewameter® to assess the occlusivity of a topical product.

Objective: To evaluate the effect of a topical product on the skin's barrier function by measuring the rate of water evaporation from the skin surface.

Materials:

• Tewameter® (open-chamber device)

• Test product

• Control area

• Trained technicians

• Volunteer subjects

Procedure:

• Acclimatization: Subjects are to be in a draft-free room with controlled temperature (20-22°C) and humidity (40-60%) for at least 30 minutes.

• Baseline Measurement: Baseline TEWL is measured on the selected test sites on the volar forearm.

• Product Application: A standardized amount of the test product is applied to the designated area.

• Post-Application Measurements: TEWL is measured at predetermined time intervals after application. The probe is held gently on the skin until a stable reading is obtained.

• Data Analysis: The percentage reduction in TEWL from baseline is calculated and compared to the control area.

Experimental workflow for TEWL measurement.

Sensory Panel Analysis

This protocol describes the methodology for conducting a sensory evaluation of emollients using a trained panel.

Objective: To obtain a descriptive sensory profile of the emollients and compare their tactile properties.

Materials:

• Test emollients (C32-36 Isoalkyl Stearate and lanolin derivatives)

• Trained sensory panel (10-15 panelists)

• Standardized application protocols

• Sensory evaluation booths

• Data collection software

Procedure:

• Panelist Training: Panelists are trained on the specific sensory attributes to be evaluated (e.g., spreadability, absorbency, oiliness, tackiness, after-feel) and the rating scale.

• Product Evaluation: A standardized amount of each emollient is applied to a designated area of the panelists' volar forearm.

• Attribute Scoring: Panelists evaluate and score the intensity of each sensory attribute at specified time points (e.g., immediately after application, 5 minutes, and 15 minutes).

• Data Analysis: The data is statistically analyzed to generate a sensory profile for each emollient.

Workflow for sensory panel analysis.

Sensory Profile Comparison

While direct comparative sensory data is limited, the following table provides a qualitative comparison based on the known properties of each ingredient class.

Table 3: Qualitative Sensory Profile

Sensory Attribute	C32-36 Isoalkyl Stearate (Ester)	Lanolin Derivatives
Spreadability	Generally good to excellent	Varies; can be tacky
Absorbency	Typically moderate to fast	Slower absorption
Oiliness/Greasiness	Can range from light to rich	Can feel heavy and greasy, though refinement can improve this[12]
Tackiness	Generally low	Can be tacky, especially less refined grades
After-feel	Smooth, soft	Can leave a substantive, sometimes waxy, film

A study on the sensory properties of different refined lanolins showed that highly purified anhydrous lanolin was perceived as less sticky, less greasy, and more spreadable compared to other lanolin products.[12]

Safety and Regulatory Profile

C32-36 Isoalkyl Stearate:

• Generally considered safe for use in cosmetic products.

• Data from safety assessments have not identified significant irritation or sensitization concerns.

Lanolin Derivatives:

• Lanolin has a long history of safe use, but it is a known, albeit infrequent, sensitizer.[13]

• The allergenic potential is primarily attributed to the free lanolin alcohols.[14]

• Highly purified grades of lanolin with reduced free lanolin alcohol content are available to minimize the risk of sensitization.[15]

• The "lanolin paradox" refers to the phenomenon where individuals with compromised skin (e.g., eczema, leg ulcers) are more susceptible to lanolin allergy, while those with healthy skin rarely react.[13]

Conclusion

C32-36 Isoalkyl Stearate and lanolin derivatives both serve as effective emollients in cosmetic and pharmaceutical formulations, yet they present distinct profiles.

C32-36 Isoalkyl Stearate offers the benefits of a synthetic ester, likely providing a more consistent and potentially lighter sensory experience. However, there is a notable lack of publicly available quantitative performance data to substantiate its efficacy in terms of skin barrier improvement.

Lanolin and its derivatives are well-characterized, natural ingredients with proven moisturizing and barrier-enhancing properties. Their complex composition, similar to that of human skin lipids, contributes to their efficacy.[2] The main consideration for formulators is the potential for sensitization, which can be mitigated by selecting highly purified grades.

The choice between these two classes of emollients will ultimately depend on the specific requirements of the formulation, including the target audience, desired sensory attributes, and the acceptable safety and allergenicity profile. For applications where a low-risk of sensitization is paramount and a lighter skin feel is desired, C32-36 Isoalkyl Stearate may be a suitable option, pending further efficacy data. For formulations requiring robust moisturization and barrier repair, particularly for very dry skin conditions, highly purified lanolin derivatives remain a compelling choice. Further research involving direct, side-by-side comparative studies under standardized protocols would be invaluable to the scientific community for making more informed formulation decisions.

References

• 1. Europe Lanolin Derivatives Industry Market Research Report [maiaresearch.com]
• 2. crodahomecare.com [crodahomecare.com]
• 3. specialchem.com [specialchem.com]
• 4. incibeauty.com [incibeauty.com]
• 5. avenalab.com [avenalab.com]
• 6. ritacorp.com [ritacorp.com]
• 7. guinama.com [guinama.com]
• 8. ellementalpro.com [ellementalpro.com]
• 9. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 10. beminimalist.co [beminimalist.co]
• 11. Lanolin Oil: Health Benefits, Uses, and Side Effects [healthline.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. cir-safety.org [cir-safety.org]
• 15. Multi-residue analysis of certain lanolin nipple care products for trace contaminants - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to In-Vitro Drug Release from C32-36 Isoalkyl Stearate Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the theoretical performance of C32-36 Isoalkyl Stearate as a matrix for in-vitro drug release against established alternatives, supported by data from analogous hydrophobic materials. Due to the limited availability of public research on C32-36 Isoalkyl Stearate in this specific application, its performance characteristics are extrapolated from its physicochemical properties and data from similar long-chain esters and waxes.

C32-36 Isoalkyl Stearate is a complex ester of stearic acid and a mixture of branched, saturated long-chain alcohols containing 32 to 36 carbons.[1][2] Its waxy nature and high hydrophobicity make it a potential candidate for creating inert matrices for sustained drug release. The drug release from such matrices is typically governed by the diffusion of the drug through a porous network and/or the slow erosion of the matrix itself.

Comparison with Alternative Hydrophobic Matrices

The performance of a hypothetical C32-36 Isoalkyl Stearate matrix is compared here with two commonly used hydrophobic matrix formers: Carnauba Wax and Glyceryl Behenate. The data for the latter two are based on published studies, while the data for C32-36 Isoalkyl Stearate is projected.

Parameter	C32-36 Isoalkyl Stearate (Hypothetical)	Carnauba Wax	Glyceryl Behenate (Compritol® 888 ATO)
Drug Release Rate	Very Slow	Slow to Moderate	Slow
Primary Release Mechanism	Diffusion-controlled (Higuchi model)	Diffusion and Erosion	Diffusion and Erosion
Matrix Tortuosity	High (due to branched, long alkyl chains)	Moderate	Moderate to High
Influence of pH	Minimal	Minimal	Minimal
Manufacturing Process Sensitivity	High (sensitive to compression force and thermal processes)	High	High
Key Characteristics	Highly inert and hydrophobic matrix. The long, branched alkyl chains are expected to create a highly tortuous path for drug diffusion, leading to a very slow release profile.	A natural wax that can form a rigid matrix.[3][4] Release can be modulated by the inclusion of channeling agents.[4]	A lipid excipient known for providing sustained release. Its release profile can be influenced by the manufacturing process, such as melt granulation.

Detailed Experimental Protocols

The following is a detailed methodology for conducting in-vitro drug release studies with hydrophobic matrices like C32-36 Isoalkyl Stearate.

1. Materials and Reagents:

• Active Pharmaceutical Ingredient (API)

• C32-36 Isoalkyl Stearate (or alternative matrix former)

• Phosphate Buffered Saline (PBS) at various pH values (e.g., 1.2, 6.8, 7.4)

• Other excipients as required (e.g., fillers, binders)

• Analytical standards of the API

2. Preparation of the Matrix Tablets:

• Direct Compression: The API and C32-36 Isoalkyl Stearate are blended with other excipients. The blend is then compressed into tablets using a tablet press. The compression force should be carefully controlled as it can affect the matrix porosity and drug release.

• Melt Granulation: C32-36 Isoalkyl Stearate is melted, and the API is dispersed within the molten wax. The mixture is then cooled and milled to produce granules, which are subsequently compressed into tablets.

3. In-Vitro Drug Release Testing:

• Apparatus: USP Dissolution Apparatus 2 (Paddle Method) is commonly used.

• Dissolution Medium: 900 mL of degassed PBS at a pH relevant to the intended site of drug release (e.g., pH 6.8 for intestinal release). The temperature is maintained at 37 ± 0.5 °C.

• Paddle Speed: 50 or 75 RPM.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), aliquots of the dissolution medium are withdrawn. An equivalent volume of fresh, pre-warmed medium is replaced to maintain a constant volume.

• Sample Analysis: The concentration of the API in the collected samples is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectrophotometry.

4. Data Analysis:

• The cumulative amount of drug released at each time point is calculated and plotted against time.

• The release kinetics are evaluated by fitting the data to various mathematical models (e.g., Zero-order, First-order, Higuchi, Korsmeyer-Peppas) to determine the mechanism of drug release.

Visualizations

References

• 1. ewg.org [ewg.org]
• 2. specialchem.com [specialchem.com]
• 3. Mechanism of drug release from an acrylic polymer-wax matrix tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Skin Penetration Enhancement: C32-36 Isoalkyl Stearate vs. Isopropyl Myristate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The effective delivery of active pharmaceutical ingredients (APIs) through the stratum corneum, the skin's primary barrier, is a critical challenge in the development of topical and transdermal therapies. Chemical penetration enhancers are widely employed to reversibly modulate this barrier and facilitate drug permeation. This guide provides a detailed comparison of two such excipients: C32-36 Isoalkyl Stearate (B1226849) and Isopropyl Myristate (IPM).

Isopropyl Myristate is a well-characterized and extensively studied penetration enhancer with a proven track record of increasing the skin permeability of numerous drugs. Its mechanism primarily involves the disruption of the highly organized lipid structure of the stratum corneum. In contrast, C32-36 Isoalkyl Stearate is predominantly utilized in cosmetic formulations as an emollient and skin conditioning agent. While its chemical structure as a long-chain branched ester suggests potential interaction with skin lipids, there is a notable lack of publicly available experimental data specifically quantifying its penetration enhancement effects.

This guide synthesizes the available information on both compounds, highlighting the wealth of data for IPM and the current data gap for C32-36 Isoalkyl Stearate. It also provides a comprehensive experimental protocol for a direct comparative evaluation of their skin penetration enhancement capabilities.

Data Presentation: A Comparative Overview

Due to the disparity in available research, a direct quantitative comparison is challenging. The following tables summarize the known properties and available data for each compound.

Table 1: Physicochemical Properties

Property	C32-36 Isoalkyl Stearate	Isopropyl Myristate (IPM)
INCI Name	C32-36 Isoalkyl Stearate	Isopropyl Myristate
Chemical Description	Ester of a branched, saturated fatty alcohol (C32-36) and stearic acid.[1][2]	Ester of isopropyl alcohol and myristic acid (a C14 fatty acid).[3][4]
Primary Function	Emollient, Skin Conditioning Agent.[1][2][5]	Penetration Enhancer, Emollient, Solvent.[3][4]
Appearance	Waxy Solid	Colorless, oily liquid
Solubility	Insoluble in water	Insoluble in water, soluble in organic solvents.[4]

Table 2: Skin Penetration Enhancement Data

Parameter	C32-36 Isoalkyl Stearate	Isopropyl Myristate (IPM)
Enhancement Ratio (ER)	No published data available	Testosterone: ~11-fold increase in flux.[6] Zolmitriptan: Enhancement peaked at 6% concentration. Naproxen: Significant increase in permeability.
Permeability Coefficient (Kp)	No published data available	Naproxen: 36.2 x 10⁻⁴ cm/h (significantly higher than control).
Mechanism of Action	Theoretically, as a large, branched-chain lipid, it may integrate into and disrupt the stratum corneum lipids, increasing their fluidity. However, this is not experimentally verified.	Disrupts the ordered lipid structure of the stratum corneum, increasing its fluidity and creating more permeable pathways for drug diffusion. It can also act as a solvent for the drug within the formulation and the skin.

Mechanism of Action

Isopropyl Myristate (IPM): The primary mechanism of IPM as a penetration enhancer is its ability to interact with the intercellular lipids of the stratum corneum.[3] It integrates into the lipid bilayers, disrupting their highly ordered, crystalline structure. This disruption leads to an increase in the fluidity of the lipid matrix, thereby creating less tortuous pathways for drug molecules to permeate the skin barrier.

C32-36 Isoalkyl Stearate: While direct evidence is lacking, its chemical nature as a long-chain, branched stearate suggests a potential mechanism involving lipid fluidization. Branched-chain fatty acids have been shown to be more effective at disrupting the ordered lipid structure of the stratum corneum than their straight-chain counterparts. It is plausible that C32-36 Isoalkyl Stearate could insert itself among the stratum corneum lipids, creating disorder and increasing permeability. However, its large molecular size might also hinder its own penetration into the deeper layers of the stratum corneum, potentially limiting its effectiveness as a penetration enhancer compared to smaller molecules like IPM.

Experimental Protocols

To facilitate a direct and objective comparison of the skin penetration enhancement effects of C32-36 Isoalkyl Stearate and Isopropyl Myristate, the following in vitro experimental protocol using Franz diffusion cells is recommended.

In Vitro Skin Permeation Study using Franz Diffusion Cells

1. Skin Preparation:

• Excised human or porcine skin is commonly used. The skin should be dermatomed to a thickness of approximately 500 µm.

• Subcutaneous fat should be carefully removed.

• The prepared skin is then cut into sections large enough to be mounted on the Franz diffusion cells.

2. Franz Diffusion Cell Setup:

• The Franz diffusion cell consists of a donor compartment and a receptor compartment, separated by the prepared skin membrane.

• The stratum corneum side of the skin should face the donor compartment, and the dermal side should be in contact with the receptor fluid.

• The receptor compartment is filled with a suitable receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer if needed) and continuously stirred to ensure sink conditions. The temperature is maintained at 32°C to mimic skin surface temperature.

3. Formulation Preparation:

• Prepare formulations of the model drug with and without the penetration enhancers (C32-36 Isoalkyl Stearate and Isopropyl Myristate) at various concentrations (e.g., 2%, 5%, 10% w/w).

• A control formulation containing the drug without any enhancer should also be prepared.

4. Permeation Study:

• A known quantity of the formulation is applied to the skin surface in the donor compartment.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), samples are withdrawn from the receptor compartment and replaced with fresh receptor fluid.

• The concentration of the drug in the collected samples is analyzed using a validated analytical method (e.g., HPLC).

5. Data Analysis:

• The cumulative amount of drug permeated per unit area is plotted against time.

• The steady-state flux (Jss) is determined from the slope of the linear portion of the plot.

• The permeability coefficient (Kp) is calculated using the equation: Kp = Jss / Cd, where Cd is the concentration of the drug in the donor compartment.

• The Enhancement Ratio (ER) is calculated as the ratio of the flux with the enhancer to the flux of the control.

Visualizations

Mechanism of Action: Lipid Bilayer Disruption

Caption: Proposed mechanism of penetration enhancement by disrupting the stratum corneum lipid bilayer.

Experimental Workflow: In Vitro Skin Permeation Study

Caption: A typical workflow for an in vitro skin permeation study using Franz diffusion cells.

Conclusion

Isopropyl Myristate is a well-established skin penetration enhancer with substantial supporting data for its efficacy and mechanism of action. It serves as a benchmark for comparing novel penetration enhancers. C32-36 Isoalkyl Stearate, while widely used for its emollient properties in cosmetics, currently lacks the necessary scientific evidence to be classified as a penetration enhancer. Its large, branched structure suggests a potential for interacting with and disrupting the stratum corneum lipids, but this remains to be experimentally validated.

For researchers and formulation scientists seeking to enhance the transdermal delivery of an API, Isopropyl Myristate represents a reliable choice with a predictable performance profile. Further investigation into C32-36 Isoalkyl Stearate through rigorous in vitro and in vivo studies, following the protocol outlined in this guide, is necessary to determine its true potential as a skin penetration enhancer. A direct comparison would provide valuable data for formulators looking for alternative excipients with potentially different sensory profiles and skin feel.

References

• 1. ewg.org [ewg.org]
• 2. C32-36 Isoalkyl Stearate (Ingredient Explained + Products) | SkinSort [skinsort.com]
• 3. CA3004364A1 - Systems and methods for transdermal drug delivery - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. incibeauty.com [incibeauty.com]
• 6. Structure/effect studies of fatty acid isomers as skin penetration enhancers and skin irritants - PubMed [pubmed.ncbi.nlm.nih.gov]

A Rheological Showdown: C32-36 Isoalkyl Stearate vs. Petrolatum in Formulation Science

For Immediate Release

In the landscape of pharmaceutical and cosmetic formulations, the choice of excipients is paramount to achieving desired product performance, stability, and sensory characteristics. This guide offers a detailed rheological comparison between C32-36 Isoalkyl Stearate, a synthetic ester, and petrolatum, a long-standing and widely used semi-solid hydrocarbon base. While petrolatum is extensively characterized in scientific literature, a significant data gap exists for the rheological properties of C32-36 Isoalkyl Stearate, a fact this guide will underscore.

This comparison aims to provide researchers, scientists, and drug development professionals with a clear understanding of the known rheological attributes of petrolatum as a benchmark, and to frame the anticipated, yet largely unquantified, properties of C32-36 Isoalkyl Stearate.

Comparative Rheological Data

Rheological Parameter	C32-36 Isoalkyl Stearate	Petrolatum	Significance in Formulation
Appearance	Waxy Solid	Translucent, unctuous mass	Affects visual appeal and texture.
Chemical Class	Branched Long-Chain Ester	Complex mixture of hydrocarbons	Influences compatibility, stability, and skin feel.
Viscosity	Data not available (Expected to be lower than petrolatum at elevated temperatures)	Highly variable, shear-thinning	Governs flow behavior, spreadability, and product consistency.
Yield Stress	Data not available (Likely present, but magnitude unknown)	Exhibits a finite yield stress (e.g., 1721 Pa for fast-cooled samples)[1]	Determines the force required to initiate flow, crucial for stability and dispensing.
Thixotropy	Data not available (Potentially less thixotropic than petrolatum)	Thixotropic (recovers structure post-shear)	Relates to the recovery of viscosity after application, impacting feel and stability.
Shear Behavior	Data not available (Expected to be shear-thinning)	Pronounced non-Newtonian, shear-thinning[2][3]	Describes how viscosity changes with applied force, key for spreadability.

Delving into the Rheology of Petrolatum

Petrolatum is a viscoelastic material, meaning it exhibits both viscous and elastic properties.[1] Its rheology is complex and highly dependent on temperature and its thermal history.[1][4] The structure of petrolatum is characterized by a three-dimensional network of crystalline lamellar sheets, which immobilizes liquid hydrocarbons.[1][3] This network is responsible for its solid-like behavior at rest and its flow properties under shear.

Key rheological characteristics of petrolatum include:

• Yield Stress : Petrolatum possesses a definite yield stress, which is the minimum stress required to initiate flow.[2][5] This property is critical for preventing sedimentation of suspended active ingredients and for maintaining the product's shape in its container.

• Shear-Thinning : When subjected to shear (e.g., rubbing onto the skin), the crystalline network in petrolatum can be disrupted, leading to a decrease in viscosity.[2][3] This shear-thinning behavior is desirable for ease of application and spreadability.

• Thixotropy : After the shear force is removed, petrolatum has the ability to rebuild its internal structure over time, leading to a recovery of viscosity. This thixotropic behavior is important for the product's feel on the skin after application.

C32-36 Isoalkyl Stearate: An Uncharted Rheological Territory

C32-36 Isoalkyl Stearate is an ester derived from a branched, saturated fatty alcohol with 32 to 36 carbons and stearic acid.[6] It functions as an emollient and skin-conditioning agent in cosmetic and pharmaceutical formulations. Based on its chemical structure—a long-chain, branched ester—it is expected to be a waxy solid at room temperature.

While direct rheological data is scarce, we can infer some potential characteristics based on the properties of similar long-chain esters:

• Viscosity : It is likely to have a viscosity that is sensitive to temperature, decreasing upon heating. The branched nature of the alkyl chain may result in a lower melting point and viscosity compared to a linear ester of the same carbon number.

• Shear Behavior : Like many semi-solid materials, it is anticipated to exhibit shear-thinning properties.

• Texture and Sensory Properties : Synthetic esters are often used in formulations to provide a less greasy and more elegant skin feel compared to petrolatum.

The lack of concrete rheological data for C32-36 Isoalkyl Stearate makes a direct, quantitative comparison with petrolatum challenging. The following sections on experimental protocols are therefore focused on the well-established methods used for characterizing petrolatum, which would be equally applicable to C32-36 Isoalkyl Stearate.

Experimental Protocols for Rheological Characterization

To obtain the data presented for petrolatum and to characterize C32-36 Isoalkyl Stearate, the following experimental methodologies are typically employed:

1. Oscillatory Stress Sweep (for Yield Stress and Linear Viscoelastic Region Determination)

• Objective : To determine the linear viscoelastic region (LVR) and the yield stress of the material.

• Instrumentation : A controlled-stress rheometer equipped with a parallel plate or cone-and-plate geometry.

• Method :

  • A sample of the material is placed between the plates of the rheometer, and the geometry is lowered to a specified gap (e.g., 1000 µm).[1]

  • An oscillatory stress sweep is performed at a constant frequency (e.g., 1 Hz) over a wide range of stress values (e.g., 1–2000 Pa) at a controlled temperature (e.g., 25°C or 37°C).[1][2]

  • The storage modulus (G') and loss modulus (G'') are measured as a function of the applied stress.

  • The LVR is the range of stress where G' and G'' are independent of the applied stress.

  • The yield stress can be defined as the stress at which G' and G'' crossover.[1]

2. Steady Shear Flow (for Viscosity and Shear-Thinning Behavior)

• Objective : To measure the viscosity of the material as a function of the applied shear rate.

• Instrumentation : A controlled-strain or controlled-stress rheometer.

• Method :

  • The sample is loaded into the rheometer as described above.

  • The shear rate is ramped up over a defined range (e.g., 0.1 to 100 s⁻¹) at a constant temperature.

  • The shear stress is measured, and the viscosity is calculated as the ratio of shear stress to shear rate.

  • A plot of viscosity versus shear rate reveals the shear-thinning or Newtonian behavior of the material.

3. Thixotropy Loop Test

• Objective : To assess the time-dependent structural recovery of the material after shear.

• Instrumentation : A rheometer capable of performing stepped shear rate experiments.

• Method :

  • The sample is subjected to a period of low shear (pre-shear) to establish a baseline viscosity.

  • The shear rate is then rapidly increased to a high value and held for a period to break down the material's structure.

  • The shear rate is then returned to the initial low value, and the viscosity is monitored over time.

  • The rate and extent of viscosity recovery are indicative of the material's thixotropic properties.

Visualizing the Methodologies and Structures

To further clarify the experimental process and the conceptual structural differences, the following diagrams are provided.

Caption: Experimental workflow for rheological characterization.

Caption: Conceptual structural comparison.

Conclusion

The rheological properties of petrolatum are well-documented, revealing a complex, viscoelastic material with pronounced yield stress, shear-thinning, and thixotropic behaviors. These characteristics are fundamental to its widespread use in pharmaceutical and cosmetic products. In contrast, C32-36 Isoalkyl Stearate, while a promising synthetic alternative offering potential sensory benefits, remains largely uncharacterized from a rheological standpoint in publicly available literature.

For formulation scientists, this knowledge gap is significant. While inferences can be made based on its chemical structure, a thorough experimental characterization of C32-36 Isoalkyl Stearate using the methodologies outlined in this guide is essential for its effective and predictable application. Such research would not only enable a direct and quantitative comparison with petrolatum but also unlock the full potential of this synthetic ester in the development of next-generation topical products.

References

• 1. mdpi.com [mdpi.com]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. ewg.org [ewg.org]

A Comparative Analysis of the Occlusive Properties of C32-36 Isoalkyl Stearate and Other Common Emollients

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the occlusive properties of C32-36 Isoalkyl Stearate in comparison to established occlusive agents, supported by experimental data and standardized protocols.

Introduction

Data Presentation: Comparison of Occlusive Agent Performance

The efficacy of an occlusive agent is primarily determined by its ability to reduce TEWL. The following table summarizes the reported TEWL reduction for common occlusive agents.

Ingredient	Chemical Class	Reported TEWL Reduction (%)	Key Characteristics
Petrolatum	Hydrocarbon	>98%[1][2]	Gold standard for occlusion; greasy texture.
Lanolin	Wax Ester	20-30%	Effective occlusive and emollient; potential for sensitization.
Dimethicone	Silicone	20-30%	Forms a non-greasy, breathable barrier; good spreadability.
C32-36 Isoalkyl Stearate	Ester	Data not publicly available	Emollient with expected semi-occlusive properties due to its long, branched-chain structure.

Qualitative Assessment of C32-36 Isoalkyl Stearate

C32-36 Isoalkyl Stearate is a long-chain branched ester. Its chemical structure suggests that it can form a substantive, semi-occlusive film on the skin. Long-chain esters are known to provide a persistent barrier, while the branched nature of the isoalkyl group can influence the film's flexibility and tactile feel, potentially offering a less greasy and more elegant sensory profile compared to petrolatum. It is reasonable to hypothesize that its occlusivity would be less than that of petrolatum but could be comparable to or slightly greater than that of lanolin or dimethicone, depending on the specific formulation and application thickness. However, without direct experimental data, this remains a qualitative assessment.

Experimental Protocols: In-Vivo Measurement of Transepidermal Water Loss (TEWL)

The standard method for quantifying the occlusive properties of a topical ingredient is through in-vivo measurement of TEWL. This non-invasive technique measures the rate of water evaporation from the skin.

Objective: To quantify the reduction in Transepidermal Water Loss (TEWL) following the application of a test material.

Apparatus:

• Tewameter® (or equivalent open-chamber evaporimeter)

• Controlled environment chamber (20-22°C, 40-60% relative humidity)

• Skin marker

• Test materials (e.g., C32-36 Isoalkyl Stearate, Petrolatum, Lanolin, Dimethicone)

• Untreated control site

Procedure:

• Subject Acclimatization: Subjects are acclimatized in a controlled environment for at least 30 minutes prior to measurement.

• Site Selection and Marking: Test sites are marked on the volar forearm of the subjects.

• Baseline TEWL Measurement: Baseline TEWL readings are taken from each marked site before the application of any test material.

• Product Application: A standardized amount of each test material (e.g., 2 mg/cm²) is applied to the respective test sites. One site is left untreated as a control.

• Post-Application TEWL Measurements: TEWL measurements are taken from each site at specified time intervals (e.g., 1, 2, 4, and 6 hours) post-application.

• Data Analysis: The percentage reduction in TEWL for each test material is calculated relative to the baseline and the untreated control site.

Mandatory Visualization

Below are Graphviz diagrams illustrating the experimental workflow for evaluating occlusivity.

Caption: Experimental workflow for in-vivo TEWL measurement.

Caption: Logical relationship of an occlusive agent's function.

References

• 1. researchgate.net [researchgate.net]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

Assessing the In-Vivo Biocompatibility of C32-36 Isoalkyl Stearate: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the biocompatibility of excipients is a critical step in the formulation of safe and effective in-vivo applications. This guide provides a comparative assessment of the in-vivo biocompatibility of C32-36 Isoalkyl Stearate (B1226849), a long-chain branched ester, against two commonly used alternatives: Petrolatum and Dimethicone. Due to the limited availability of specific in-vivo study data for C32-36 Isoalkyl Stearate, this guide utilizes data on structurally similar long-chain alkyl esters, such as Isostearyl Isostearate and Stearyl Stearate, as representative examples for comparison.

Executive Summary

In comparison, Petrolatum and Dimethicone have a more extensive history of use in a wide range of topical and medical applications, supported by a larger body of publicly available in-vivo biocompatibility data. Both are well-established as having a very low risk of irritation and sensitization.

This guide presents available quantitative data, details of experimental protocols for assessing in-vivo biocompatibility, and visual representations of experimental workflows and relevant biological pathways to aid in the selection of the most appropriate excipient for in-vivo studies.

Data Presentation: In-Vivo Biocompatibility Comparison

The following table summarizes the available in-vivo biocompatibility data for a representative long-chain alkyl stearate (as a proxy for C32-36 Isoalkyl Stearate) and its alternatives.

Feature	Representative Long-Chain Alkyl Stearate (e.g., Isostearyl Isostearate, Stearyl Stearate)	Petrolatum	Dimethicone
Primary Function	Emollient, Skin-Conditioning Agent	Occlusive, Skin Protectant	Skin Protectant, Emollient
In-Vivo Irritation Potential	Generally considered to have a low potential for skin irritation.[1] Formulations containing Isostearyl Neopentanoate (a related alkyl ester) at concentrations up to 32% were at most mildly irritating in rabbits.	Very low. A human study demonstrated its effectiveness in preventing irritation from various chemical irritants.[3]	Minimal. Classified as a minimal irritant in rabbit dermal irritation studies.[4]
In-Vivo Sensitization Potential	Not expected to be a sensitizer.	Very low. Decades of extensive use have shown a very low incidence of sensitization.	Not a sensitizer. Found to be non-sensitizing in mice, guinea pigs, and a clinical repeated insult patch test (HRIPT) in 83 human panelists at a concentration of 5.0%.[4]
Supporting In-Vivo Data	The CIR Expert Panel's conclusion of safety for alkyl esters is based on a comprehensive review of data on numerous ingredients within this class.	Human Repetitive Irritation Test (RIT) data available, demonstrating protective effects against known irritants.	Extensive data from animal studies (dermal and ocular irritation) and human clinical trials (HRIPT) are available.

Experimental Protocols

Detailed methodologies for key in-vivo biocompatibility experiments are crucial for the interpretation of results and for designing future studies. Below are protocols for two standard tests.

Human Repeat Insult Patch Test (HRIPT)

Objective: To determine the potential of a test material to cause skin irritation and/or sensitization after repeated application to the skin of human subjects.

Methodology:

• Subject Recruitment: A panel of healthy adult volunteers (typically 50-200) is recruited. Subjects with known skin diseases or sensitivities are usually excluded.

• Induction Phase:

  • A small amount of the test material (e.g., 0.2 g or 0.2 mL) is applied to a small area of the skin (e.g., the back) under an occlusive or semi-occlusive patch.

  • The patch remains in place for a specified period (e.g., 24 or 48 hours).

  • After removal, the site is evaluated for signs of irritation (erythema, edema) at set time points (e.g., 24 and 48 hours post-removal).

  • This procedure is repeated on the same site for a total of nine applications over a three-week period.

• Rest Phase: A two-week period with no applications allows for the development of any potential delayed hypersensitivity.

• Challenge Phase:

  • The test material is applied under a patch to a new, previously untreated skin site.

  • The patch is removed after 24 or 48 hours.

  • The challenge site is evaluated for skin reactions at multiple time points (e.g., 24, 48, 72, and 96 hours after application).

• Scoring and Interpretation: Skin reactions are scored using a standardized scale (e.g., 0 = no reaction, 4 = severe erythema with vesiculation). The incidence and severity of reactions in the challenge phase compared to the induction phase determine the irritation and sensitization potential.

Acute Dermal Irritation/Corrosion (OECD 404 Guideline)

Objective: To assess the potential of a substance to cause skin irritation or corrosion after a single, short-term exposure. This test is typically performed in albino rabbits.

Methodology:

• Animal Selection: Healthy, young adult albino rabbits are used.

• Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before the test.

• Application:

  • A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a small area of the skin (approximately 6 cm²).

  • The treated area is covered with a gauze patch and non-irritating tape.

• Exposure: The exposure period is typically 4 hours.

• Observation:

  • After the exposure period, the patch and any residual test substance are removed.

  • The skin is examined for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours, and up to 14 days).

• Scoring and Interpretation: Skin reactions are graded according to a numerical scoring system (e.g., Draize scale). The mean scores for erythema and edema at different time points are calculated to determine the irritation potential of the substance.

Mandatory Visualization

The following diagrams illustrate key concepts in biocompatibility assessment.

In-Vivo Biocompatibility Experimental Workflow

Simplified Inflammatory Response Pathway

References

• 1. cir-safety.org [cir-safety.org]
• 2. cir-safety.org [cir-safety.org]
• 3. Irritation and allergy patch test analysis of topical treatments commonly used in wound care: evaluation on normal and compromised skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Safety assessment of stearyl heptanoate and related stearyl alkanoates as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of C32-36 Isoalkyl Stearate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This guide provides essential, step-by-step procedures for the proper disposal of C32-36 Isoalkyl Stearate, a long-chain ester commonly used in various formulations. While generally considered to have a low hazard profile, adherence to established laboratory waste management protocols is imperative.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses and gloves. In the event of a spill, absorb the material with an inert, non-combustible absorbent material and collect it for disposal. Avoid generating dust, as fine particles may form explosive mixtures with air.

Step-by-Step Disposal Protocol

The disposal of C32-36 Isoalkyl Stearate should follow a systematic process to ensure safety and regulatory compliance.

Step 1: Waste Identification and Classification

Begin by determining if the C32-36 Isoalkyl Stearate waste is mixed with any other chemicals. If it is a pure, uncontaminated substance, it is generally not classified as hazardous waste. However, if it is mixed with hazardous solvents or other regulated chemicals, the entire mixture must be treated as hazardous waste.

Step 2: Waste Collection and Segregation

Collect waste C32-36 Isoalkyl Stearate in a dedicated, properly labeled, and sealed container. The container must be compatible with the chemical and clearly marked with its contents to avoid accidental mixing with other waste streams. It is crucial to not mix C32-36 Isoalkyl Stearate waste with incompatible materials.

Step 3: Storage of Chemical Waste

Store the waste container in a designated, well-ventilated, and secure area away from heat, sparks, and open flames. The storage area should be designed to contain any potential leaks or spills.

Step 4: Final Disposal

The ultimate disposal of C32-36 Isoalkyl Stearate waste must be conducted through a licensed environmental waste management company. Do not dispose of this chemical down the drain or in regular solid waste.[1][2] Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and proper disposal in accordance with local, state, and federal regulations.[3]

Key Data for Disposal Considerations

For quick reference, the following table summarizes the relevant characteristics of C32-36 Isoalkyl Stearate for disposal purposes.

Property	Value	Implication for Disposal
Physical State	Solid (waxy)	Can be handled as a solid waste. Avoid dust generation.
Hazard Classification	Generally considered non-hazardous	Disposal as non-hazardous waste is likely, unless contaminated.
Solubility in Water	Insoluble	Do not dispose of down the drain.
Reactivity	Stable under normal conditions	Low risk of reaction during storage and handling.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of C32-36 Isoalkyl Stearate.

Caption: Decision workflow for the proper disposal of C32-36 Isoalkyl Stearate.

By following these guidelines, laboratory professionals can ensure the safe and environmentally responsible disposal of C32-36 Isoalkyl Stearate, fostering a culture of safety and compliance within their research and development activities.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. danielshealth.com [danielshealth.com]
• 3. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

Essential Safety and Logistics for Handling C32-36 Isoalkyl Stearate

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling and disposal of all chemical substances are paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for C32-36 Isoalkyl Stearate.

C32-36 Isoalkyl Stearate is an ester of a branched, saturated fatty alcohol containing 32 to 36 carbons with stearic acid.[1][2] It is commonly used as an emollient and skin conditioning agent in cosmetic formulations.[3] While it is generally considered to have a low hazard profile, adherence to standard laboratory safety protocols is essential to ensure a safe working environment.

Personal Protective Equipment (PPE)

When handling C32-36 Isoalkyl Stearate in a laboratory setting, the following personal protective equipment is recommended to prevent direct contact and ensure personal safety.

PPE Category	Recommended Equipment	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from potential splashes or airborne particles of the substance.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents direct skin contact with the chemical. Although not classified as a skin irritant, good laboratory practice dictates avoiding direct contact with any chemical.
Body Protection	Laboratory coat	Protects clothing and skin from accidental spills.
Respiratory	Not generally required under normal use	C32-36 Isoalkyl Stearate is a waxy solid with low volatility. Respiratory protection may be considered if handling procedures could generate dust. In such cases, working in a well-ventilated area or under a fume hood is recommended.[4]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the chemical and the safety of the laboratory environment.

Handling Protocol:

• Preparation: Before handling, ensure that the work area is clean and uncluttered.[5] Read all available safety information and have the necessary PPE readily available.

• Dispensing: When weighing or transferring the substance, do so in a designated area, away from ignition sources. If there is a potential for dust generation, use a fume hood or other local exhaust ventilation.[5]

• Mixing and Formulation: When incorporating C32-36 Isoalkyl Stearate into formulations, use appropriate laboratory glassware and equipment. Avoid creating dust.

• Personal Hygiene: Wash hands thoroughly after handling the substance, even if gloves were worn.[5] Do not eat, drink, or smoke in the laboratory.[6]

Storage Protocol:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed when not in use.

• Store away from strong oxidizing agents.

Experimental Workflow for Handling C32-36 Isoalkyl Stearate

A flowchart illustrating the step-by-step process for safely handling C32-36 Isoalkyl Stearate.

Disposal Plan

As C32-36 Isoalkyl Stearate is not classified as a hazardous substance, its disposal should follow guidelines for non-hazardous solid laboratory waste.[7][8] Always consult your institution's specific waste disposal policies.

Disposal of Unused Product:

• Dispose of as non-hazardous solid chemical waste through your institution's Environmental Health and Safety (EHS) department.

• Ensure the material is in a clearly labeled, sealed container.

Disposal of Contaminated Materials:

• PPE: Disposable gloves and other contaminated disposable items should be placed in a designated laboratory waste container.

• Lab Coats: If significant contamination occurs, the lab coat should be professionally laundered or disposed of according to your institution's policy for chemically contaminated laundry.

• Glassware: Thoroughly clean contaminated glassware with an appropriate solvent (e.g., ethanol (B145695) or acetone), collecting the rinsate as chemical waste. Once decontaminated, the glassware can be washed and reused.

Spill Cleanup:

• Containment: Prevent the spread of the solid material.

• Collection: Gently sweep the solid material into a designated waste container. Avoid creating dust.

• Cleaning: Clean the spill area with soap and water.

• Disposal: Dispose of the collected spill debris and cleaning materials as non-hazardous solid waste.

Logical Relationship for Waste Disposal of C32-36 Isoalkyl Stearate

A diagram showing the decision-making process for the disposal of different waste streams.

References

• 1. ewg.org [ewg.org]
• 2. C32-36 isoalkyl stearate, 68201-22-9 [thegoodscentscompany.com]
• 3. specialchem.com [specialchem.com]
• 4. Name two safety measures necessary for the preparation of an ester | Filo [askfilo.com]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]
• 7. sfasu.edu [sfasu.edu]
• 8. Good Laboratory Practices: Waste Disposal [scioninstruments.com]